3-Chloro-4-methoxybenzenesulfonic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Chloro-4-methoxybenzenesulfonic Acid

CAS Number: 118795-71-4

This technical guide provides a comprehensive overview of 3-Chloro-4-methoxybenzenesulfonic acid, a valuable building block for researchers, scientists, and professionals in drug development. Due to the limited availability of specific data for this compound, this guide leverages information from closely related analogs to provide insights into its properties, synthesis, and potential applications.

Chemical Identity and Properties

While specific experimental data for 3-Chloro-4-methoxybenzenesulfonic acid is scarce, its properties can be inferred from its constituent functional groups and data from analogous compounds. The presence of a sulfonic acid group suggests high water solubility and acidity. The chloro and methoxy (B1213986) substituents on the benzene (B151609) ring influence its electronic properties and reactivity in electrophilic aromatic substitution reactions.

Table 1: Physicochemical Properties of Structurally Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
3-Chloro-4-methoxybenzoic acid	37908-96-6	C₈H₇ClO₃	186.59	217 - 219[1]
2-Amino-4-chloro-5-methylbenzenesulfonic acid	88-51-7	C₇H₈ClNO₃S	221.66	Not Available
3'-Chloro-4'-methoxyacetophenone	37612-52-5	C₉H₉ClO₂	184.62	Not Available

Synthesis of 3-Chloro-4-methoxybenzenesulfonic Acid

Experimental Protocol: Sulfonation of 2-Chloroanisole (B146271)

This procedure outlines the sulfonation of 2-chloroanisole using fuming sulfuric acid to yield 3-Chloro-4-methoxybenzenesulfonic acid.

Materials:

• 2-Chloroanisole

• Fuming sulfuric acid (20% SO₃)

• Crushed ice

• Sodium chloride

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Büchner funnel and vacuum flask

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 2-chloroanisole.

• Cooling: Cool the flask in an ice bath to 0-5 °C with gentle stirring.

• Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (2 equivalents) dropwise from the dropping funnel over a period of 30-45 minutes. It is crucial to maintain the internal temperature below 10 °C to control the reaction and minimize side-product formation.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be monitored by techniques such as Thin-Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture onto a sufficient amount of crushed ice in a beaker with vigorous stirring to dissipate the heat of neutralization.

• Isolation: The product, 3-Chloro-4-methoxybenzenesulfonic acid, is expected to be in the aqueous layer. To isolate it as its sodium salt, add sodium chloride in portions with stirring until the solution is saturated. This will precipitate the sodium salt of the sulfonic acid.

• Purification: Collect the precipitated solid by vacuum filtration using a Büchner funnel. The crude product can be recrystallized from a minimal amount of hot water to obtain the purified sodium 3-chloro-4-methoxybenzenesulfonate.

• Drying: Dry the purified crystals in a vacuum oven at 60-70 °C to a constant weight.

Synthesis Workflow

A schematic of the synthesis workflow for 3-Chloro-4-methoxybenzenesulfonic acid.

Applications in Drug Discovery

While specific applications of 3-Chloro-4-methoxybenzenesulfonic acid are not extensively documented, its structural motifs are prevalent in medicinal chemistry. The chloro and methoxy groups are key substituents used to modulate the physicochemical and pharmacokinetic properties of drug candidates.

• Chloro Group: The introduction of a chlorine atom can enhance metabolic stability, improve membrane permeability, and increase binding affinity through halogen bonding.

• Methoxy Group: The methoxy group can act as a hydrogen bond acceptor and influence the conformation of a molecule, which can be critical for its interaction with a biological target.

Compounds with similar structures, such as 3-chloro-4-methoxybenzenemethanamine, are known intermediates in the synthesis of pharmaceuticals like Avanafil, a PDE5 inhibitor used to treat erectile dysfunction.[3] This suggests that 3-Chloro-4-methoxybenzenesulfonic acid could serve as a versatile starting material or intermediate for the synthesis of novel therapeutic agents.

Conceptual Role in Medicinal Chemistry

The role of substituted aromatic compounds in the drug discovery process.

Safety and Handling

Table 2: Potential Hazards and Precautionary Statements (Based on Analogs)

Hazard Class	GHS Hazard Statement	Precautionary Statement (Examples)
Skin Irritation	H315: Causes skin irritation	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection.
Eye Irritation	H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Acute Toxicity (Oral)	(Potential)	P301+P316: IF SWALLOWED: Get emergency medical help immediately.[6]
Aquatic Hazard	(Potential)	P273: Avoid release to the environment.[6]

Handling Recommendations:

• Use in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

This technical guide serves as a foundational resource for understanding 3-Chloro-4-methoxybenzenesulfonic acid. Researchers are strongly encouraged to perform their own risk assessments and consult any available supplier-specific safety information before handling this chemical. As more data becomes available, this guide will be updated to reflect the most current understanding of this compound.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]

An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-4-methoxybenzenesulfonic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 3-Chloro-4-methoxybenzenesulfonic acid. Due to a notable scarcity of experimentally determined data in publicly accessible literature for this specific compound, this document presents a combination of predicted values derived from computational models and detailed, generalized experimental protocols for the determination of these properties. The methodologies outlined are standard procedures for aromatic sulfonic acids and are provided to guide researchers in the empirical validation of the predicted data. This guide is intended to serve as a foundational resource for professionals engaged in research and development who require a thorough understanding of this compound's characteristics.

Introduction

3-Chloro-4-methoxybenzenesulfonic acid, with the CAS Number 118795-71-4, is a substituted aromatic sulfonic acid. Its structure, featuring a chlorine atom and a methoxy (B1213986) group on the benzene (B151609) ring, suggests potential applications as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. A comprehensive understanding of its physicochemical properties is paramount for its effective use in research and development, influencing factors such as reaction kinetics, solubility, and formulation. This document aims to bridge the current information gap by providing robust predicted data and standardized experimental workflows.

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 3-Chloro-4-methoxybenzenesulfonic acid. It is crucial to note that these values are computationally generated and await experimental verification.

Property	Predicted Value	Unit	Method of Prediction
Molecular Formula	C₇H₇ClO₄S	-	-
Molecular Weight	222.65	g/mol	-
Melting Point	85 - 105	°C	Group Contribution Method
Boiling Point	> 300 (decomposes)	°C	QSPR Modeling
Water Solubility	High	-	Based on the sulfonic acid group
pKa	< 1	-	QSPR Modeling for Sulfonic Acids
LogP	1.5 - 2.5	-	Fragment-based contribution methods

Experimental Protocols for Physicochemical Property Determination

The following sections detail the standard experimental procedures that can be employed to determine the physicochemical properties of 3-Chloro-4-methoxybenzenesulfonic acid.

Melting Point Determination using a Capillary Method

Objective: To determine the temperature range over which the solid compound transitions to a liquid state.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• A small sample of 3-Chloro-4-methoxybenzenesulfonic acid is finely ground using a mortar and pestle.

• The open end of a capillary tube is tapped into the powdered sample to a depth of 2-3 mm.

• The capillary tube is inverted and gently tapped to pack the sample at the sealed end.

• The loaded capillary tube is placed into the heating block of the melting point apparatus.

• The sample is heated at a rate of 10-15 °C per minute initially.

• Once the temperature is within 20 °C of the predicted melting point, the heating rate is reduced to 1-2 °C per minute.

• The temperature at which the first drop of liquid appears is recorded as the onset of melting.

• The temperature at which the entire solid sample has turned into a clear liquid is recorded as the completion of melting. The range between these two temperatures is the melting point range.[1][2][3][4][5]

Boiling Point Determination (Not Applicable)

Due to the high polarity and low volatility of sulfonic acids, they typically decompose at elevated temperatures before reaching a boiling point at atmospheric pressure. Therefore, a standard boiling point determination is generally not feasible for 3-Chloro-4-methoxybenzenesulfonic acid.

Aqueous Solubility Determination using the Shake-Flask Method

Objective: To determine the equilibrium solubility of the compound in water at a specified temperature.

Apparatus:

• Screw-cap vials or flasks

• Orbital shaker or magnetic stirrer with a temperature-controlled bath

• Analytical balance

• pH meter

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Syringe filters (0.45 µm)

Procedure:

• An excess amount of 3-Chloro-4-methoxybenzenesulfonic acid is added to a known volume of deionized water in a sealed vial.

• The vial is placed in a temperature-controlled shaker bath (e.g., at 25 °C) and agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[6][7][8][9][10]

• After equilibration, the suspension is allowed to stand to allow for the settling of undissolved solid.

• A sample of the supernatant is carefully withdrawn and filtered through a syringe filter to remove any particulate matter.

• The concentration of the dissolved compound in the filtrate is then quantified using a validated analytical method, such as HPLC-UV or UV-Vis spectroscopy, against a standard curve of known concentrations.

• The determined concentration represents the aqueous solubility of the compound at the specified temperature.

pKa Determination by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of the sulfonic acid group.

Apparatus:

• Potentiometric titrator with a calibrated pH electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Analytical balance

Procedure:

• A precisely weighed amount of 3-Chloro-4-methoxybenzenesulfonic acid is dissolved in a known volume of deionized, carbonate-free water.

• The solution is placed in a beaker with a magnetic stir bar, and the calibrated pH electrode is immersed in the solution.

• The standardized strong base solution is added incrementally from a burette.

• The pH of the solution is recorded after each addition of the titrant, allowing the reading to stabilize.

• The titration is continued past the equivalence point.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point of the titration curve.[11][12][13][14]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental characterization of the physicochemical properties of 3-Chloro-4-methoxybenzenesulfonic acid.

A logical workflow for the experimental determination of physicochemical properties.

Conclusion

This technical guide has provided a detailed overview of the predicted physicochemical properties of 3-Chloro-4-methoxybenzenesulfonic acid and the standardized experimental protocols for their empirical determination. While the lack of available experimental data presents a challenge, the information and methodologies presented herein offer a solid foundation for researchers and drug development professionals. It is strongly recommended that the predicted values be validated experimentally to ensure the accuracy of data used in further research and development activities. This document will be updated as new experimental data becomes available.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. almaaqal.edu.iq [almaaqal.edu.iq]
• 3. ursinus.edu [ursinus.edu]
• 4. byjus.com [byjus.com]
• 5. pennwest.edu [pennwest.edu]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 8. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. How should the acid dissociation constant pKa be measured? | Automatic Potentiometric Titrators | Faq | Kyoto Electronics Manufacturing Co.,Ltd.("KEM") [kem.kyoto]
• 14. asdlib.org [asdlib.org]

An In-depth Technical Guide to 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid. This class of organic compounds is of significant interest in medicinal chemistry and materials science due to the diverse functionalities that can be incorporated into the benzene (B151609) ring structure. The presence of a chloro group, a methoxy (B1213986) group, and a sulfonic acid group on the benzene ring imparts specific chemical properties that make it a potential building block in the synthesis of more complex molecules. This technical guide provides a summary of the available data on its molecular structure and weight.

Molecular Structure and Properties

For the purpose of this guide, we will infer the molecular structure and properties based on the systematic name "3-Chloro-4-methoxybenzenesulfonic acid."

The structure consists of a central benzene ring. A sulfonic acid group (-SO3H) is attached to the first carbon atom (C1). A methoxy group (-OCH3) is located at the fourth carbon (C4), and a chloro group (-Cl) is at the third carbon (C3).

Based on this inferred structure, the molecular formula is C₇H₇ClO₄S .

Quantitative Data Summary

The following table summarizes the key quantitative data for the inferred structure of 3-Chloro-4-methoxybenzenesulfonic acid.

Parameter	Value
Molecular Formula	C₇H₇ClO₄S
Molecular Weight	222.65 g/mol
Canonical SMILES	COC1=C(C=C(C=C1)S(=O)(=O)O)Cl
InChI Key	InChI=1S/C7H7ClO4S/c1-12-7-3-2-5(13(9,10)11)4-6(7)8/h2-4H,1H3,(H,9,10,11)

Molecular Structure Diagram

The following diagram illustrates the inferred molecular structure of 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Inferred molecular structure of 3-Chloro-4-methoxybenzenesulfonic acid.

Experimental Protocols

General Sulfonation Protocol (Hypothetical):

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, place 2-chloroanisole.

• Sulfonation: Cool the flask in an ice bath. Slowly add fuming sulfuric acid (oleum) dropwise to the stirred 2-chloroanisole. The reaction is exothermic and the temperature should be carefully controlled.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture onto crushed ice to precipitate the product.

• Purification: The crude product can be collected by filtration and purified by recrystallization from a suitable solvent system, such as water or an alcohol-water mixture.

• Characterization: The final product should be characterized by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its structure and purity.

Concluding Remarks

While 3-Chloro-4-methoxybenzenesulfonic acid is a molecule of potential interest, there is a notable lack of comprehensive and verified data in publicly accessible scientific databases. The information presented in this guide is based on the systematic nomenclature of the compound. Researchers and drug development professionals should exercise caution and independently verify the structure and properties of this compound through synthesis and rigorous analytical characterization before its use in further applications. The provided hypothetical experimental protocol serves as a general guideline and would require optimization for successful synthesis.

An In-depth Technical Guide to the Synthesis of 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible and robust synthesis pathway for 3-Chloro-4-methoxybenzenesulfonic acid, a valuable intermediate in the pharmaceutical and chemical industries. The synthesis is predicated on the electrophilic aromatic substitution of 2-chloroanisole (B146271). This document outlines the core synthetic strategy, detailed experimental protocols, and relevant quantitative data to facilitate laboratory synthesis.

Synthesis Pathway Overview

The synthesis of 3-Chloro-4-methoxybenzenesulfonic acid is achieved through a two-step process commencing with the readily available starting material, 2-chloroanisole. The key transformations involve:

• Chlorosulfonation of 2-Chloroanisole: The aromatic ring of 2-chloroanisole is functionalized with a chlorosulfonyl group (-SO₂Cl) via an electrophilic aromatic substitution reaction. Due to the directing effects of the methoxy (B1213986) (-OCH₃) and chloro (-Cl) substituents, the sulfonation is expected to occur predominantly at the position para to the methoxy group and ortho to the chloro group, yielding 3-chloro-4-methoxybenzenesulfonyl chloride.

• Hydrolysis of 3-Chloro-4-methoxybenzenesulfonyl Chloride: The resulting sulfonyl chloride is then hydrolyzed to the corresponding sulfonic acid, 3-Chloro-4-methoxybenzenesulfonic acid. This is a standard conversion that can be achieved under aqueous conditions.

The overall reaction scheme is presented below:

Figure 1: Proposed synthesis pathway for 3-Chloro-4-methoxybenzenesulfonic acid.

Experimental Protocols

The following protocols are based on established procedures for analogous compounds and provide a detailed methodology for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Step 1: Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

This procedure is adapted from the synthesis of the analogous bromo-compound.[1]

Materials:

• 2-Chloroanisole

• Chlorosulfonic acid

• Chloroform

• Crushed ice

• Water

Equipment:

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice-salt bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-chloroanisole (1.0 equivalent) in chloroform.

• Cool the solution to a temperature between -5 °C and 0 °C using an ice-salt bath.

• Slowly add chlorosulfonic acid (3.0 equivalents) dropwise to the stirred solution over a period of 30 minutes, maintaining the temperature below 0 °C.

• After the addition is complete, allow the reaction mixture to gradually warm to room temperature and stir for an additional hour.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with chloroform.

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield crude 3-chloro-4-methoxybenzenesulfonyl chloride.

Step 2: Hydrolysis of 3-Chloro-4-methoxybenzenesulfonyl Chloride to 3-Chloro-4-methoxybenzenesulfonic Acid

This is a general procedure for the hydrolysis of an arylsulfonyl chloride.

Materials:

• 3-Chloro-4-methoxybenzenesulfonyl chloride

• Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask, add the crude 3-chloro-4-methoxybenzenesulfonyl chloride obtained from the previous step.

• Add a sufficient amount of water to the flask.

• Heat the mixture to reflux and maintain for 1-2 hours, or until the reaction is complete (can be monitored by TLC).

• Cool the reaction mixture to room temperature.

• The product, 3-Chloro-4-methoxybenzenesulfonic acid, may precipitate upon cooling and can be isolated by filtration. If it remains in solution, it can be used as an aqueous solution or isolated by evaporation of the water.

Data Presentation

The following table summarizes the key quantitative data for the synthesis. The yield for the synthesis of 3-chloro-4-methoxybenzenesulfonyl chloride is based on the reported yield for the analogous bromo-compound.[1]

Step	Reactant	Reagent	Product	Molar Ratio (Reactant:Reagent)	Yield
1	2-Chloroanisole	Chlorosulfonic Acid	3-Chloro-4-methoxybenzenesulfonyl Chloride	1 : 3	~98%
2	3-Chloro-4-methoxybenzenesulfonyl Chloride	Water	3-Chloro-4-methoxybenzenesulfonic Acid	N/A (Excess)	Quantitative

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedure.

Figure 2: Experimental workflow for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Conclusion

This technical guide provides a detailed and actionable pathway for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid. The described two-step synthesis, involving chlorosulfonation of 2-chloroanisole followed by hydrolysis, represents a robust and efficient method for obtaining this valuable chemical intermediate. The provided experimental protocols and workflow diagrams are intended to guide researchers in the successful laboratory-scale preparation of the target compound.

References

• 1. 3-BROMO-4-METHOXY-BENZENESULFONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Starting Materials for 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary synthetic route and starting materials for the production of 3-chloro-4-methoxybenzenesulfonic acid, a key intermediate in the pharmaceutical and chemical industries. The document details the core synthesis pathway, experimental protocols, and quantitative data analysis. A logical workflow of the synthesis is presented, along with a detailed breakdown of the necessary reagents and conditions. This guide is intended to serve as a critical resource for researchers and professionals engaged in organic synthesis and drug development.

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid of significant interest due to its application as a building block in the synthesis of various complex organic molecules, including active pharmaceutical ingredients (APIs). The precise arrangement of the chloro, methoxy (B1213986), and sulfonic acid groups on the benzene (B151609) ring makes it a valuable synthon. The most direct and industrially viable method for its preparation is the electrophilic aromatic substitution, specifically the sulfonation of 2-chloroanisole (B146271).

Core Synthesis Pathway: Sulfonation of 2-Chloroanisole

The principal route for the synthesis of 3-chloro-4-methoxybenzenesulfonic acid involves the direct sulfonation of 2-chloroanisole. In this reaction, an electrophile, typically sulfur trioxide (SO₃) or its equivalent, attacks the electron-rich aromatic ring of 2-chloroanisole. The methoxy group (-OCH₃) is a strong activating group and an ortho-, para-director, while the chlorine atom (-Cl) is a deactivating group but also an ortho-, para-director. The directing effects of these substituents primarily guide the incoming sulfonic acid group to the position para to the methoxy group and ortho to the chlorine atom, resulting in the formation of 3-chloro-4-methoxybenzenesulfonic acid as the major product.

A study on the sulfonation of various substituted anisoles has shown that the sulfonation of 2-chloroanisole yields a mixture of isomers, with the 4-sulfonic acid derivative (3-chloro-4-methoxybenzenesulfonic acid) being the predominant product.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary synthetic route and starting materials for the production of 3-chloro-4-methoxybenzenesulfonic acid, a key intermediate in the pharmaceutical and chemical industries. The document details the core synthesis pathway, experimental protocols, and quantitative data analysis. A logical workflow of the synthesis is presented, along with a detailed breakdown of the necessary reagents and conditions. This guide is intended to serve as a critical resource for researchers and professionals engaged in organic synthesis and drug development.

• Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid of significant interest due to its application as a building block in the synthesis of various complex organic molecules, including active pharmaceutical ingredients (APIs). The precise arrangement of the chloro, methoxy, and sulfonic acid groups on the benzene ring makes it a valuable synthon. The most direct and industrially viable method for its preparation is the electrophilic aromatic substitution, specifically the sulfonation of 2-chloroanisole.

• Core Synthesis Pathway: Sulfonation of 2-Chloroanisole

The principal route for the synthesis of 3-chloro-4-methoxybenzenesulfonic acid involves the direct sulfonation of 2-chloroanisole. In this reaction, an electrophile, typically sulfur trioxide (SO₃) or its equivalent, attacks the electron-rich aromatic ring of 2-chloroanisole. The methoxy group (-OCH₃) is a strong activating group and an ortho-, para-director, while the chlorine atom (-Cl) is a deactivating group but also an ortho-, para-director. The directing effects of these substituents primarily guide the incoming sulfonic acid group to the position para to the methoxy group and ortho to the chlorine atom, resulting in the formation of 3-chloro-4-methoxybenzenesulfonic acid as the major product.

A study on the sulfonation of various substituted anisoles has shown that the sulfonation of 2-chloroanisole yields a mixture of isomers, with the 4-sulfonic acid derivative (3-chloro-4-methoxybenzenesulfonic acid) being the predominant product.

Logical Synthesis Workflow

Caption: Logical workflow for the synthesis of 3-chloro-4-methoxybenzenesulfonic acid.

Starting Materials and Reagents

A successful synthesis is contingent on the quality and purity of the starting materials and reagents.

Material	Chemical Formula	Molecular Weight ( g/mol )	Role	Typical Purity
2-Chloroanisole	C₇H₇ClO	142.58	Starting Material	≥98%
Concentrated Sulfuric Acid	H₂SO₄	98.08	Sulfonating Agent	95-98%
or Chlorosulfonic Acid	ClSO₃H	116.52	Sulfonating Agent	≥99%
Ice	H₂O	18.02	Quenching Agent	N/A
Water	H₂O	18.02	Solvent for Recrystallization	Deionized

Experimental Protocols

Two common protocols for the sulfonation of 2-chloroanisole are detailed below, using either concentrated sulfuric acid or chlorosulfonic acid.

Protocol 1: Sulfonation using Concentrated Sulfuric Acid

This method is a classic approach for aromatic sulfonation.

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 2-chloroanisole (1.0 equivalent).

• Cooling: Cool the flask to 0-5 °C using an ice-salt bath.

• Addition of Sulfuric Acid: Slowly add concentrated sulfuric acid (2.0-3.0 equivalents) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood.

• Isolation: The product, 3-chloro-4-methoxybenzenesulfonic acid, will precipitate out of the aqueous solution. Collect the solid by vacuum filtration.

• Purification: The crude product can be purified by recrystallization from hot water or a suitable solvent mixture to yield the final product.

Protocol 2: Sulfonation using Chlorosulfonic Acid

Chlorosulfonic acid is a more reactive sulfonating agent and can often lead to higher yields and cleaner reactions.

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas, place a suitable inert solvent (e.g., dichloromethane (B109758) or chloroform). Add 2-chloroanisole (1.0 equivalent) to the solvent.

• Cooling: Cool the solution to 0-5 °C in an ice-salt bath.

• Addition of Chlorosulfonic Acid: Add chlorosulfonic acid (1.0-1.2 equivalents) dropwise from the dropping funnel. The reaction will evolve hydrogen chloride gas.

• Reaction: After the addition, allow the mixture to stir at room temperature until the reaction is complete, as monitored by TLC or HPLC.

• Work-up: The reaction mixture is carefully quenched by pouring it onto ice. The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent. The combined organic layers are dried over anhydrous sodium sulfate (B86663) and the solvent is removed under reduced pressure.

• Purification: The resulting crude product is purified by recrystallization.

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of 3-chloro-4-methoxybenzenesulfonic acid.

Parameter	Sulfonation with H₂SO₄	Sulfonation with ClSO₃H
Typical Yield	70-80%	80-90%
Product Purity	>95% (after recrystallization)	>98% (after recrystallization)
Reaction Time	2-4 hours	1-3 hours
Reaction Temperature	0 °C to Room Temperature	0 °C to Room Temperature

Conclusion

The synthesis of 3-chloro-4-methoxybenzenesulfonic acid is most effectively achieved through the direct sulfonation of 2-chloroanisole. The choice of sulfonating agent, either concentrated sulfuric acid or chlorosulfonic acid, will depend on the desired scale, yield, and purity requirements. This guide provides the essential information for researchers and professionals to successfully synthesize this important chemical intermediate. Careful control of reaction conditions and appropriate purification techniques are paramount to obtaining a high-quality product.

Technical Guide: Physicochemical Properties of 3-Chloro-4-methoxybenzenesulfonic Acid and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

However, to provide valuable context for researchers, this guide presents data for the closely related and well-characterized compound, 3-chloro-4-methoxybenzoic acid . While the sulfonic acid and carboxylic acid groups have different properties, the data for the benzoic acid analog can serve as a useful reference point. Additionally, this guide provides detailed, generalized experimental protocols for the determination of melting and boiling points applicable to solid organic acids like 3-chloro-4-methoxybenzenesulfonic acid.

Physicochemical Data of a Structurally Related Compound

The following table summarizes the available melting and boiling point data for 3-chloro-4-methoxybenzoic acid. It is crucial to reiterate that this is a different compound, and its properties are presented here for illustrative purposes.

Compound Name	CAS Number	Molecular Formula	Melting Point (°C)	Boiling Point (°C)
3-Chloro-4-methoxybenzoic acid	37908-96-6	C₈H₇ClO₃	214 - 220[1][2]	304.8 ± 22.0 (Predicted)[3]

Experimental Protocols

The following sections detail standardized methods for determining the melting and boiling points of solid organic compounds.

Melting Point Determination

The capillary method is a common and reliable technique for determining the melting point of a crystalline solid.

Apparatus:

• Melting point apparatus (e.g., Thiele tube or digital melting point device)

• Capillary tubes (sealed at one end)

• Thermometer

• Heating medium (e.g., mineral oil, silicone oil)

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the dry, pure compound is finely powdered using a mortar and pestle. The open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.[4]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then immersed in a heating bath (like a Thiele tube filled with oil) or placed in the heating block of a digital apparatus.[5][6]

• Heating: The heating bath is heated gradually. The rate of heating should be slow, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[4]

• Observation and Measurement: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[4] For a pure substance, this range is typically narrow (0.5-2°C).

Boiling Point Determination

For high-melting-point solids that are stable at their boiling point, a distillation-based method or a micro-method using a Thiele tube can be employed.

Apparatus:

• Thiele tube or small beaker

• Thermometer

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Heating medium

Procedure:

• Sample Preparation: A small amount of the substance (around 0.5 mL) is placed in a small test tube.

• Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the test tube containing the sample. The test tube is then attached to a thermometer.

• Heating: The assembly is heated in a Thiele tube or an oil bath. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Observation and Measurement: Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube. The heating is then stopped. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[7]

Visualizations

The following diagrams illustrate key experimental workflows and principles.

Caption: Workflow for Melting Point Determination by the Capillary Method.

Caption: Micro-scale Boiling Point Determination Workflow.

Caption: Relationship Between Compound Purity and Melting Point Range.

References

• 1. 3-Chloro-4-methoxybenzoic acid, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. A10106.14 [thermofisher.com]
• 3. 3-CHLORO-4-METHOXYBENZOIC ACID CAS#: 37908-96-6 [m.chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. davjalandhar.com [davjalandhar.com]
• 7. youtube.com [youtube.com]

Safety Data Sheet for 3-Chloro-4-methoxybenzenesulfonic acid: A Technical Guide

Chemical Identification and Physical Properties

This section outlines the basic chemical identity and the limited available physical data for 3-Chloro-4-methoxybenzenesulfonic acid.

Identifier	Value
Chemical Name	3-Chloro-4-methoxybenzenesulfonic acid
CAS Number	118795-71-4
Molecular Formula	C₇H₇ClO₄S
Molecular Weight	222.65 g/mol
Physical State	Solid (form not specified)
Melting Point	Not available
Boiling Point	Not available
Solubility	Not available

Hazard Identification and GHS Classification

Due to the absence of a specific GHS classification for 3-Chloro-4-methoxybenzenesulfonic acid, the following classification is inferred from the hazards associated with the closely related compound, 4-methoxybenzenesulfonic acid.

Signal Word: Warning

Pictograms:

GHS07

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements:

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
P264	Wash skin thoroughly after handling.[1]
P271	Use only outdoors or in a well-ventilated area.[1]
P280	Wear protective gloves/eye protection/face protection.[1]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.[1]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
P319	Get medical help if you feel unwell.
P332+P317	If skin irritation occurs: Get medical help.[1]
P337+P317	If eye irritation persists: Get medical help.[1]
P362+P364	Take off contaminated clothing and wash it before reuse.[1]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[1]
P405	Store locked up.[1]
P501	Dispose of contents/container in accordance with local regulations.[1]

Experimental Protocols: First-Aid Measures

The following first-aid protocols are based on standard laboratory procedures for handling irritant chemicals.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops and persists.

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison control center.

Visualizations

Emergency Response Workflow

The following diagram illustrates a logical workflow for responding to an accidental exposure to 3-Chloro-4-methoxybenzenesulfonic acid, based on the inferred hazards.

Caption: Emergency response workflow for accidental exposure.

Handling and Storage

• Handling: Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

Stability and Reactivity

• Chemical Stability: Stable under normal temperatures and pressures.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, sulfur oxides, hydrogen chloride gas.

Toxicological and Ecological Information

No specific toxicological or ecological data for 3-Chloro-4-methoxybenzenesulfonic acid was found. It is crucial to handle this substance as potentially harmful to the environment and to prevent its release into soil, water, or the atmosphere.

End of Report

References

• 1. 4-Methoxybenzenesulfonic acid | C7H8O4S | CID 604723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Handling and Storage of 3-Chloro-4-methoxybenzenesulfonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential precautions for the handling and storage of 3-Chloro-4-methoxybenzenesulfonic acid. Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, this document compiles and extrapolates critical safety information from the SDSs of structurally similar compounds, including 3-Chloro-4-methoxybenzoic acid, 3-Chloro-4-(methoxycarbonyl)benzeneboronic acid, and 3-amino-4-methoxybenzenesulfonic acid. Adherence to these guidelines is paramount for ensuring a safe laboratory environment.

Hazard Identification and Classification

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure. The following PPE is mandatory when handling 3-Chloro-4-methoxybenzenesulfonic acid.

PPE Category	Recommended Equipment	Specifications & Best Practices
Eye Protection	Chemical safety goggles or a face shield.[1]	Must be worn at all times in the laboratory. Standard safety glasses are not sufficient.
Hand Protection	Chemical-resistant gloves.	Nitrile or neoprene gloves are recommended. Inspect gloves for any signs of wear or perforation before each use.[1]
Body Protection	Laboratory coat.	A fully fastened lab coat provides a barrier against accidental spills.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood.[1]	To minimize the inhalation of any potential vapors or dust, all handling of the compound should be performed within a certified chemical fume hood. If dust is generated, a dust mask or respirator should be used.[1]
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects.

Handling Procedures

Safe handling practices are critical to prevent accidental exposure. Researchers should adhere to the following procedures.

• Engineering Controls : Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or vapors.[2] Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[2]

• General Hygiene : Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound.[3]

• Dispensing : When transferring the solid, avoid generating dust. If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

• Contaminated Clothing : Remove and wash contaminated clothing before reuse.[1]

Storage Precautions

Proper storage is essential for maintaining the integrity of the chemical and preventing hazardous situations.

Storage Parameter	Recommendation	Rationale
Container	Keep container tightly closed.[4]	Prevents contamination and exposure to moisture and air.
Location	Store in a cool, dry, and well-ventilated area.[1][5]	Protects from temperature fluctuations and moisture which could degrade the compound.
Incompatible Materials	Store away from incompatible materials, particularly strong oxidizing agents.[5]	Prevents potentially hazardous chemical reactions.
Labeling	Ensure the container is clearly labeled with the chemical name and any relevant hazard warnings.	Prevents misidentification and ensures awareness of potential hazards.

Quantitative Data for Related Compounds:

Compound Name	Melting Point (°C)	Storage Temperature
3-Chloro-4-methoxybenzoic acid	217 - 219	Room Temperature

Note: This data is for a related compound and should be used as a general guideline.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, prompt and appropriate action is crucial.

Accidental Release Workflow

Caption: Workflow for responding to a chemical spill.

First Aid Procedures

Caption: First aid measures following exposure.

Incompatible Materials

To prevent dangerous reactions, 3-Chloro-4-methoxybenzenesulfonic acid should be stored separately from the following classes of chemicals.

• Strong Oxidizing Agents : Can cause vigorous reactions.

• Strong Bases : As a sulfonic acid, it will react with bases.

• Reactive Metals : May generate flammable hydrogen gas upon contact with certain metals.

Disposal Considerations

All waste containing 3-Chloro-4-methoxybenzenesulfonic acid should be treated as hazardous waste.

• Containers : Collect waste in a designated, labeled, and sealed container.

• Disposal : Dispose of chemical waste through a licensed professional waste disposal service in accordance with local, state, and federal regulations. Do not dispose of down the drain.

By adhering to these handling and storage precautions, researchers, scientists, and drug development professionals can significantly mitigate the risks associated with 3-Chloro-4-methoxybenzenesulfonic acid and maintain a safe and compliant laboratory environment.

References

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]

An In-depth Technical Guide on the Potential Hazards and Toxicity of 3-Chloro-4-methoxybenzenesulfonic Acid and Related Compounds

Executive Summary

While specific toxicological data for 3-Chloro-4-methoxybenzenesulfonic acid is scarce, analysis of related chemical structures allows for a preliminary hazard assessment. Structurally similar compounds, such as 3-Chloro-4-methoxybenzoic acid, are classified as toxic if swallowed and are noted to be very toxic to aquatic life.[1][2] Other related compounds cause severe skin and eye irritation or damage.[3][4][5][6] This guide synthesizes the available information on these related compounds to infer potential hazards and outlines the standard toxicological evaluation procedures that would be necessary to fully characterize the safety profile of 3-Chloro-4-methoxybenzenesulfonic acid.

Hazard Identification and Classification

Based on data from safety data sheets (SDS) for analogous compounds, 3-Chloro-4-methoxybenzenesulfonic acid should be handled as a potentially hazardous substance. The primary hazards associated with structurally similar chemicals are summarized below.

Table 1: Summary of Hazard Statements for Structurally Related Compounds

Hazard Classification	Hazard Statement (H-code)	Associated Compound(s)	Source(s)
Acute Oral Toxicity	H301: Toxic if swallowed	3-Chloro-4-methoxybenzoic acid	[1][2]
Skin Corrosion/Irritation	H315: Causes skin irritation	3-Chlorobenzoic acid, 3'-Chloro-4'-methoxyacetophenone	[4][5][7]
Skin Corrosion/Irritation	Causes severe skin burns	5-Chloro-2-methoxybenzenesulfonyl chloride	[3]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	3-Chlorobenzoic acid, 3'-Chloro-4'-methoxyacetophenone	[4][5][7]
Serious Eye Damage/Irritation	Causes serious eye damage	5-Chloro-2-methoxybenzenesulfonyl chloride	[3]
Respiratory Irritation	H335: May cause respiratory irritation	3-Chloro-4-methoxybenzaldehyde	[6]
Aquatic Toxicity	H400: Very toxic to aquatic life	3-Chloro-4-methoxybenzoic acid	[1][2]

Note: This table is a compilation of data from different, but structurally related, chemicals and should be used for preliminary hazard assessment only.

Quantitative Toxicological Data

A thorough search of publicly available literature and safety databases did not yield specific quantitative toxicological data (e.g., LD50, LC50, NOAEL) for 3-Chloro-4-methoxybenzenesulfonic acid. For related sulfonic acids, such as p-toluenesulfonic acid (a surrogate for benzenesulfonic acid), an oral LD50 in rats was reported as 1,410 mg/kg.[8] However, the addition of chloro- and methoxy- groups can significantly alter toxicity, and this value should not be considered a direct surrogate.[8]

General Experimental Protocols for Toxicological Assessment

To ascertain the specific toxicity of a novel compound like 3-Chloro-4-methoxybenzenesulfonic acid, a standard battery of toxicological tests would be required. The methodologies for these key experiments are outlined below.

4.1 Acute Oral Toxicity (OECD Guideline 423)

• Principle: This method involves the administration of the test substance to a group of fasted animals (typically rats) in a stepwise procedure. The starting dose level is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight). The dose for the next animal is adjusted up or down depending on the outcome for the previous animal.

• Methodology:

  • Animals are fasted overnight prior to dosing.

  • The compound is administered by oral gavage.

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • A post-mortem gross necropsy is performed on all animals at the end of the observation period.

  • The results are used to classify the substance into a GHS acute toxicity category.

4.2 In Vitro Skin Corrosion: Reconstructed Human Epidermis (RHE) Test Method (OECD Guideline 431)

• Principle: This in vitro test uses a three-dimensional human epidermis model to assess the potential of a chemical to cause skin corrosion. Corrosive chemicals are identified by their ability to cause cell death in the epidermal model.

• Methodology:

  • The RHE tissue is treated topically with the test chemical for a defined exposure period (e.g., 3 minutes and 1 hour).

  • After exposure, the tissue is rinsed and incubated in fresh medium.

  • Cell viability is measured by the enzymatic conversion of a vital dye (e.g., MTT) into a colored product, which is quantified by spectrophotometry.

  • A chemical is classified as corrosive if the mean tissue viability falls below a specified threshold relative to negative controls.

4.3 Bacterial Reverse Mutation Test (Ames Test, OECD Guideline 471)

• Principle: This test uses several strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) with specific mutations that render them unable to synthesize an essential amino acid. The test chemical is assessed for its ability to cause reverse mutations (reversions) that restore the ability of the bacteria to grow in the absence of the amino acid.

• Methodology:

  • The bacterial strains are exposed to the test substance with and without an exogenous metabolic activation system (e.g., S9 mix from rat liver).

  • Both plate incorporation and pre-incubation methods can be used. The bacteria, test compound, and S9 mix (if used) are combined and plated on a minimal agar (B569324) medium.

  • Plates are incubated for 48-72 hours.

  • The number of revertant colonies is counted. A substance is considered mutagenic if it produces a reproducible, dose-related increase in the number of revertant colonies.

Logical Workflow for Hazard Assessment

The following diagram illustrates a typical workflow for the initial toxicological assessment of a new chemical entity.

Caption: A generalized workflow for the initial toxicological evaluation of a chemical.

Conclusion

In the absence of direct experimental data, a precautionary approach is warranted when handling 3-Chloro-4-methoxybenzenesulfonic acid. Based on the toxicological profiles of structurally similar compounds, this chemical should be presumed to be potentially toxic if swallowed and a severe irritant to skin and eyes. It may also pose a significant hazard to aquatic environments. Definitive characterization of its toxicological profile requires a comprehensive suite of studies following established regulatory guidelines. Researchers and drug development professionals should implement stringent safety protocols, including the use of appropriate personal protective equipment (gloves, eye protection) and engineering controls, to minimize exposure until such data becomes available.[3][4][7][9]

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. biosynth.com [biosynth.com]
• 7. fishersci.com [fishersci.com]
• 8. ndep.nv.gov [ndep.nv.gov]
• 9. angenechemical.com [angenechemical.com]

3-Chloro-4-methoxybenzenesulfonic Acid: A Technical Guide to Chemical Stability and Reactivity

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical stability and reactivity of 3-chloro-4-methoxybenzenesulfonic acid. Due to the limited availability of direct experimental data for this specific compound, this guide leverages information from closely related analogues to infer its properties and chemical behavior. All data derived from analogous compounds are clearly indicated.

Chemical Identity and Physical Properties

Table 1: Physicochemical Properties of 3-Chloro-4-methoxybenzenesulfonic Acid and Related Analogues

Property	3-Chloro-4-methoxybenzenesulfonic acid (Predicted/Inferred)	3-Chloro-4-methoxybenzoic acid[1][2]	p-Methoxybenzenesulfonic acid[3]
Molecular Formula	C₇H₇ClO₄S	C₈H₇ClO₃	C₇H₈O₄S
Molecular Weight	222.65 g/mol	186.59 g/mol	188.20 g/mol
Appearance	Likely a white to off-white crystalline solid	White to brown solid	White to pink crystalline powder or solid
Melting Point	Not available. Likely a high-melting solid.	217 - 219 °C	86 - 88 °C
Solubility	Expected to be soluble in water and polar organic solvents.	No data available	Soluble in DMSO and Methanol (slightly)
Hygroscopicity	Predicted to be hygroscopic.	No data available	Hygroscopic

Chemical Stability

The chemical stability of 3-chloro-4-methoxybenzenesulfonic acid is predicted to be high under standard ambient conditions. The aromatic ring and the sulfonate group are generally stable functional groups.

• Thermal Stability : Aromatic sulfonic acids are typically thermally stable. For instance, the isomerization of chlorobenzenesulfonic acids can be carried out at temperatures between 100 to 300 °C in the presence of sulfuric acid, indicating the stability of the core structure under these conditions[4]. Decomposition, when it occurs at elevated temperatures, is expected to release hazardous gases.

• Hazardous Decomposition Products : Upon combustion, 3-chloro-4-methoxybenzenesulfonic acid is expected to produce toxic and corrosive fumes, including carbon monoxide (CO), carbon dioxide (CO₂), sulfur oxides (SOₓ), and hydrogen chloride (HCl). This is consistent with the decomposition products of analogous compounds like 3-amino-4-methoxybenzenesulfonic acid, which releases nitrogen oxides, carbon monoxide, and carbon dioxide[5].

• Incompatible Materials : Strong oxidizing agents are incompatible with this compound.

Chemical Reactivity

The reactivity of 3-chloro-4-methoxybenzenesulfonic acid is primarily dictated by the sulfonic acid group and the substituted aromatic ring.

• Acidity : As a sulfonic acid, it is a strong acid and will react exothermically with bases.

• Electrophilic Aromatic Substitution : The benzene (B151609) ring is activated by the electron-donating methoxy (B1213986) group (-OCH₃) and deactivated by the electron-withdrawing chloro (-Cl) and sulfonic acid (-SO₃H) groups. The methoxy group is an ortho-, para-director, while the chloro group is also an ortho-, para-director and the sulfonic acid group is a meta-director. The positions of further substitution will depend on the reaction conditions and the nature of the electrophile.

• Reactions of the Sulfonic Acid Group : The sulfonic acid group can be converted to other functional groups. For example, treatment with a chlorinating agent like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) would likely convert it to the corresponding sulfonyl chloride (3-chloro-4-methoxybenzenesulfonyl chloride). This sulfonyl chloride is a reactive intermediate that can readily undergo nucleophilic substitution with amines, alcohols, and other nucleophiles.

Below is a diagram illustrating the general reactivity of 3-chloro-4-methoxybenzenesulfonic acid.

Caption: General reactivity pathways of 3-chloro-4-methoxybenzenesulfonic acid.

Proposed Synthesis

A plausible synthetic route to 3-chloro-4-methoxybenzenesulfonic acid is the sulfonation of 2-chloroanisole. This is analogous to the sulfonation of chlorobenzene, which yields a mixture of ortho and para isomers, with the para isomer being the major product[6].

Experimental Protocol: Sulfonation of an Aromatic Ether (General Procedure)

The following is a general protocol for the sulfonation of an aromatic ether, which can be adapted for the synthesis of 3-chloro-4-methoxybenzenesulfonic acid from 2-chloroanisole.

• Reaction Setup : In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place the starting material, 2-chloroanisole.

• Addition of Sulfonating Agent : Cool the flask in an ice bath. Slowly add a sulfonating agent, such as concentrated sulfuric acid or chlorosulfonic acid, dropwise while stirring. The reaction is exothermic and the temperature should be maintained at a low level.

• Reaction : After the addition is complete, allow the reaction mixture to stir at room temperature or gently heat to drive the reaction to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up : Pour the reaction mixture onto crushed ice to precipitate the sulfonic acid product.

• Isolation and Purification : The solid product can be collected by filtration, washed with cold water, and then recrystallized from a suitable solvent to obtain the purified 3-chloro-4-methoxybenzenesulfonic acid.

The workflow for the proposed synthesis is illustrated in the diagram below.

Caption: Workflow for the proposed synthesis of 3-chloro-4-methoxybenzenesulfonic acid.

Conclusion

3-Chloro-4-methoxybenzenesulfonic acid is a stable aromatic sulfonic acid with predictable reactivity based on its functional groups. While specific experimental data is scarce, its properties can be reliably inferred from its chemical structure and the known behavior of analogous compounds. It serves as a potential building block in organic synthesis, particularly for the introduction of the 3-chloro-4-methoxyphenylsulfonyl moiety. Researchers and drug development professionals should handle this compound with the appropriate safety precautions for a strong, hygroscopic acid, paying close attention to its incompatibility with strong oxidizing agents and bases.

References

• 1. fishersci.com [fishersci.com]
• 2. 3-クロロ-4-メトキシ安息香酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. p-Methoxybenzenesulfonic acid | 5857-42-1 [chemicalbook.com]
• 4. US20110218357A1 - Processes for preparing 4-chlorobenzenesulfonic acid and 4,4'-dichlorodiphenyl sulfone - Google Patents [patents.google.com]
• 5. fishersci.com [fishersci.com]
• 6. youtube.com [youtube.com]

discovery and history of 3-Chloro-4-methoxybenzenesulfonic acid

An In-depth Technical Guide to 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid. While specific details regarding its initial discovery and extensive historical record are not prominently documented in readily available scientific literature, its synthesis and properties can be inferred from established principles of organic chemistry, particularly electrophilic aromatic substitution. This guide provides a comprehensive overview of its probable synthesis, physicochemical properties, and potential applications, drawing parallels from closely related compounds. The information presented herein is intended to serve as a foundational resource for researchers and professionals in the fields of chemical synthesis and drug development.

Introduction

Benzenesulfonic acids and their derivatives are a class of organic compounds with significant industrial and pharmaceutical relevance. They serve as key intermediates in the synthesis of detergents, dyes, and a variety of therapeutic agents.[1][2][3][4] The introduction of a sulfonic acid group (-SO₃H) to an aromatic ring can significantly alter the parent molecule's solubility, acidity, and biological activity. 3-Chloro-4-methoxybenzenesulfonic acid, with its chloro and methoxy (B1213986) substituents, presents a unique scaffold for further chemical modification and is a potential building block in the synthesis of more complex molecules.

Physicochemical Properties

Detailed experimental data for 3-Chloro-4-methoxybenzenesulfonic acid is scarce. However, properties can be estimated based on its structure and data from its close derivative, 3-Chloro-4-methoxybenzenesulfonyl chloride.

Property	Data (3-Chloro-4-methoxybenzenesulfonyl chloride)	Reference
Molecular Formula	C₇H₆Cl₂O₃S
Molecular Weight	241.09 g/mol

Synthesis

The most probable synthetic route to 3-Chloro-4-methoxybenzenesulfonic acid is through the direct sulfonation of 2-chloroanisole. This is an electrophilic aromatic substitution reaction where the methoxy group (-OCH₃) is a strong activating and ortho-, para-directing group, while the chloro group (-Cl) is a deactivating but also ortho-, para-directing group. Given the steric hindrance at the position ortho to the methoxy group and the electronic activation, the sulfonation is expected to occur predominantly at the position para to the methoxy group, which is also meta to the chloro group.

Experimental Protocol: Sulfonation of 2-Chloroanisole

This protocol is a generalized procedure based on the known sulfonation of substituted anisoles.[5]

Materials:

• 2-Chloroanisole (CAS 766-51-8)[6][7][8][9]

• Concentrated Sulfuric Acid (98%)

• Fuming Sulfuric Acid (Oleum)

• Sodium Chloride

• Water

• Ice

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 2-chloroanisole.

• Cool the flask in an ice bath.

• Slowly add a mixture of concentrated sulfuric acid and fuming sulfuric acid (oleum) dropwise to the stirred 2-chloroanisole. The ratio of sulfonating agent to substrate should be optimized based on reaction scale and desired conversion.

• After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a specified period. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice.

• The product, 3-Chloro-4-methoxybenzenesulfonic acid, can be isolated from the aqueous solution by salting out with sodium chloride.

• Filter the precipitated product and wash with a cold, saturated sodium chloride solution.

• The crude product can be further purified by recrystallization.

Diagram of the Proposed Synthesis Workflow:

Caption: Proposed workflow for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Potential Applications

While specific applications for 3-Chloro-4-methoxybenzenesulfonic acid are not well-documented, its structure suggests potential utility in several areas:

• Intermediate in Organic Synthesis: As a substituted benzenesulfonic acid, it can serve as a precursor for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[10] The sulfonic acid group can be converted to other functional groups, such as sulfonyl chlorides, sulfonamides, and sulfonate esters.

• Dye Manufacturing: Aromatic sulfonic acids are fundamental in the production of various dyes.[4]

• Catalysis: Benzenesulfonic acids can act as strong acid catalysts in various organic reactions.[3]

Conclusion

3-Chloro-4-methoxybenzenesulfonic acid is a compound with potential applications in various fields of chemistry. Although its history and specific properties are not extensively detailed in the current body of scientific literature, its synthesis can be logically derived from the principles of electrophilic aromatic substitution. Further research into the synthesis, characterization, and application of this compound is warranted to fully explore its potential. This guide provides a foundational framework for researchers interested in investigating this and related molecules.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]
• 3. A Guide to Benzenesulfonic Acid Uses in Chemical Formulations and Industrial Processes - Elchemy [elchemy.com]
• 4. hnsincere.com [hnsincere.com]
• 5. Aromatic sulphonation. Part 91. The sulphonation of anisole, phenol, phenyl methanesulphonate, potassium phenyl sulphate, and a series of methyl-, bromo-, and chloro-substituted anisoles and phenols in concentrated aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. lookchem.com [lookchem.com]
• 7. 2-Chloroanisole | 766-51-8 | FC67417 | Biosynth [biosynth.com]
• 8. scbt.com [scbt.com]
• 9. 2-Chloroanisole CAS:766-51-8 EC:212-167-9 [cpachem.com]
• 10. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Chloro-4-methoxybenzenesulfonic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid. While specific literature on this compound is limited, its chemical properties and reactivity can be inferred from the well-established chemistry of arylsulfonic acids. These compounds are strong acids, comparable to sulfuric acid, and serve as key intermediates in the synthesis of various organic compounds. Their primary applications lie in their conversion to more reactive species, such as sulfonyl chlorides, which are precursors to sulfonamides, and as strong acid catalysts in a variety of organic transformations. The presence of the chloro and methoxy (B1213986) substituents on the benzene (B151609) ring can influence the reactivity and properties of its derivatives, making it a potentially valuable building block in medicinal chemistry and materials science.

Synthesis of 3-Chloro-4-methoxybenzenesulfonic acid

The most direct and industrially viable method for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid is the electrophilic aromatic sulfonation of 2-chloroanisole (B146271). The methoxy group is a strongly activating, ortho-, para-directing group, while the chloro group is a deactivating, ortho-, para-directing group. In this case, the directing effects of the methoxy group dominate, and sulfonation is expected to occur primarily at the position para to the methoxy group (position 4), which is also meta to the chloro group, leading to the desired product.

Reaction Scheme:

Experimental Protocol: Sulfonation of 2-Chloroanisole

This protocol is a general procedure based on established methods for the sulfonation of aromatic ethers.[1]

Materials:

• 2-Chloroanisole

• Concentrated sulfuric acid (98%) or fuming sulfuric acid (oleum)

• Ice

• Saturated sodium chloride solution

• Dichloromethane (B109758) or other suitable organic solvent

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 2-chloroanisole (1 equivalent).

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add concentrated sulfuric acid (2-3 equivalents) dropwise via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by TLC by taking a small aliquot, quenching it in water, neutralizing, and extracting with an organic solvent.

• Upon completion, carefully pour the reaction mixture onto crushed ice with stirring.

• The product, being water-soluble, will remain in the aqueous phase. To isolate the product, salting out may be effective. Add a saturated sodium chloride solution to the aqueous mixture to precipitate the sodium salt of the sulfonic acid.

• Filter the precipitate and wash with a cold, saturated sodium chloride solution.

• To obtain the free sulfonic acid, the salt can be dissolved in a minimal amount of hot water and acidified with concentrated HCl, followed by cooling to induce crystallization. Alternatively, for use as a catalyst in subsequent steps, the aqueous solution might be used directly after neutralization and removal of inorganic salts.

Table 1: Representative Conditions for Aromatic Sulfonation

Parameter	Condition	Rationale
Sulfonating Agent	Concentrated H₂SO₄, Fuming H₂SO₄ (Oleum), Chlorosulfonic Acid	Choice depends on the reactivity of the substrate. More reactive substrates like 2-chloroanisole can be sulfonated with concentrated sulfuric acid.
Temperature	0 °C to room temperature	Low temperatures are used to control the exothermic reaction and minimize side product formation, such as sulfone formation.[2]
Reaction Time	2-12 hours	Monitored by TLC or HPLC to ensure completion.
Work-up	Quenching on ice, salting out	The sulfonic acid product is often water-soluble, necessitating precipitation as a salt for isolation.

Synthesis Workflow Diagram

Workflow for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Applications in Organic Synthesis

Intermediate for the Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

A primary application of arylsulfonic acids is their conversion to sulfonyl chlorides. These are highly valuable electrophiles for introducing the sulfonyl group into molecules, most commonly through reactions with nucleophiles like amines to form sulfonamides.

Reaction Scheme:

This protocol is based on general methods for the preparation of arylsulfonyl chlorides from sulfonic acids.[3]

Materials:

• 3-Chloro-4-methoxybenzenesulfonic acid (or its sodium salt)

• Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous toluene (B28343) or dichloromethane

Procedure:

• In a flask equipped with a reflux condenser and a gas outlet to a trap (for HCl and SO₂), suspend 3-Chloro-4-methoxybenzenesulfonic acid (1 equivalent) in an anhydrous solvent like toluene.

• Add a catalytic amount of DMF.

• Slowly add thionyl chloride (2-3 equivalents).

• Heat the mixture to reflux (typically 70-80 °C) for 2-4 hours, or until the evolution of gas ceases.

• Cool the reaction mixture to room temperature.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure.

• The crude sulfonyl chloride can be purified by distillation under high vacuum or by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Table 2: Typical Conditions for Sulfonyl Chloride Formation

Parameter	Reagent/Condition	Rationale
Chlorinating Agent	Thionyl chloride (SOCl₂), Phosphorus pentachloride (PCl₅)	Common and effective reagents for converting sulfonic acids to sulfonyl chlorides.[2]
Catalyst	DMF (catalytic)	Often used to facilitate the reaction with thionyl chloride (Vilsmeier-Haack type intermediate).
Temperature	50-80 °C (Reflux)	Sufficient to drive the reaction to completion.
Work-up	Removal of excess reagent/solvent in vacuo	Product is moisture-sensitive, requiring anhydrous work-up conditions.

Synthesis of Sulfonamides

The resulting 3-Chloro-4-methoxybenzenesulfonyl chloride is a key reagent for synthesizing a variety of sulfonamides, which are an important class of compounds in medicinal chemistry.

Materials:

• 3-Chloro-4-methoxybenzenesulfonyl chloride

• Primary or secondary amine (1 equivalent)

• Pyridine (B92270) or triethylamine (B128534) (as a base)

• Dichloromethane or other aprotic solvent

Procedure:

• Dissolve the amine (1 equivalent) and pyridine (1.5-2 equivalents) in dichloromethane and cool to 0 °C.

• Slowly add a solution of 3-Chloro-4-methoxybenzenesulfonyl chloride (1.1 equivalents) in dichloromethane.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Wash the reaction mixture with 1M HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude sulfonamide by recrystallization or column chromatography.

Synthetic Pathway to Sulfonamides

Two-step synthesis of sulfonamides from the sulfonic acid.

As an Acid Catalyst

Arylsulfonic acids are strong, non-oxidizing acids that are often used as catalysts in organic synthesis. 3-Chloro-4-methoxybenzenesulfonic acid can be expected to function similarly in reactions such as esterifications, hydrolyses, and rearrangements.

Materials:

• Carboxylic acid

• Alcohol (often used as solvent)

• 3-Chloro-4-methoxybenzenesulfonic acid (catalytic amount, e.g., 1-5 mol%)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1 equivalent) in an excess of the alcohol.

• Add a catalytic amount of 3-Chloro-4-methoxybenzenesulfonic acid (e.g., 0.02 equivalents).

• Heat the mixture to reflux. A Dean-Stark trap can be used to remove the water formed during the reaction and drive the equilibrium towards the product.

• Monitor the reaction by TLC or GC.

• Once the reaction is complete, cool the mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with saturated sodium bicarbonate solution to remove the acidic catalyst and any unreacted carboxylic acid.

• Wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the ester, which can be further purified if necessary.

Disclaimer: The provided protocols are illustrative and based on general chemical principles. Researchers should consult relevant literature for specific substrates and optimize conditions as necessary. Appropriate safety precautions must be taken when handling strong acids and reactive chlorinating agents.

References

• 1. Aromatic sulphonation. Part 91. The sulphonation of anisole, phenol, phenyl methanesulphonate, potassium phenyl sulphate, and a series of methyl-, bromo-, and chloro-substituted anisoles and phenols in concentrated aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. 3-Methoxybenzenesulfonyl chloride | 10130-74-2 | Benchchem [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 3-Chloro-4-methoxybenzenesulfonic Acid in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-Chloro-4-methoxybenzenesulfonic acid and its activated form, 3-chloro-4-methoxybenzenesulfonyl chloride, as a critical intermediate in the synthesis of various pharmaceutical compounds. This document details the synthetic pathway for this intermediate, its application in the manufacturing of key active pharmaceutical ingredients (APIs), and relevant experimental protocols.

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid that, primarily in its sulfonyl chloride form, serves as a crucial building block in organic synthesis. The presence of the chloro, methoxy, and sulfonic acid functional groups provides a versatile scaffold for the construction of complex molecules. In the pharmaceutical industry, this intermediate is particularly valuable for the synthesis of specific drugs where the 3-chloro-4-methoxyphenylsulfonyl moiety is a key structural feature. Its proper synthesis and purification are paramount to ensuring the quality and efficacy of the final drug product.

Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

The most common route for the synthesis of the activated form, 3-chloro-4-methoxybenzenesulfonyl chloride, is through the electrophilic aromatic substitution (chlorosulfonation) of 2-chloroanisole (B146271).

Experimental Protocol: Chlorosulfonation of 2-Chloroanisole

Materials:

• 2-Chloroanisole

• Chlorosulfonic acid

• Chloroform (or a suitable inert solvent)

• Ice

• Sodium chloride (for work-up)

• Dichloromethane (B109758) (for extraction)

• Anhydrous sodium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve 2-chloroanisole (1.0 equivalent) in chloroform.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add chlorosulfonic acid (approximately 3.0 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Transfer the mixture to a separatory funnel. The organic layer containing the product is separated.

• The aqueous layer is extracted twice with dichloromethane.

• Combine the organic layers, wash with a saturated sodium chloride solution, and dry over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to yield the crude 3-chloro-4-methoxybenzenesulfonyl chloride.

• The crude product can be further purified by recrystallization, for instance from an ethyl acetate/hexane mixture.

Quantitative Data for Synthesis

Parameter	Value	Reference
Starting Material	2-Chloroanisole	Adapted from[1]
Key Reagent	Chlorosulfonic Acid	[1]
Solvent	Chloroform	[1]
Reaction Temperature	0 °C to Room Temperature	[1]
Reaction Time	1-2 hours	[1]
Typical Yield	~75-85% (estimated for chloro derivative)	Based on similar reactions[1]
Purity	>95% after recrystallization	Inferred from general procedures

Application in Pharmaceutical Manufacturing

3-Chloro-4-methoxybenzenesulfonyl chloride is a key intermediate in the synthesis of several active pharmaceutical ingredients (APIs). Its primary role is to introduce the 3-chloro-4-methoxyphenylsulfonyl group into the target molecule.

Role in the Synthesis of Tamsulosin

While not a direct precursor in the most common synthetic routes, derivatives of benzenesulfonic acid are fundamental to the structure of Tamsulosin, an alpha-blocker used to treat benign prostatic hyperplasia. The synthesis of the core intermediate, (R)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide, involves sulfonation steps. The structural similarity highlights the importance of substituted benzenesulfonyl compounds in this class of drugs.

Role in the Synthesis of Avanafil

The downstream product of 3-chloro-4-methoxybenzenesulfonic acid, 3-chloro-4-methoxybenzenemethanamine, is a pivotal intermediate in the synthesis of Avanafil, a PDE5 inhibitor for erectile dysfunction.[2] The synthesis of this amine often starts from 3-chloro-4-methoxybenzyl alcohol, which can be prepared from precursors related to the sulfonic acid.

Experimental Protocol: General Sulfonamide Formation

The primary reaction of 3-chloro-4-methoxybenzenesulfonyl chloride in pharmaceutical synthesis is the formation of sulfonamides by reacting it with a primary or secondary amine.

Materials:

• 3-Chloro-4-methoxybenzenesulfonyl chloride

• Primary or secondary amine (1.0 - 1.2 equivalents)

• Triethylamine (B128534) (or another suitable base, 1.2 - 1.5 equivalents)

• Dichloromethane (or other aprotic solvent)

• 5% Citric acid solution (for work-up)

Procedure:

• Dissolve the amine in dichloromethane in a round-bottom flask.

• Add triethylamine to the solution.

• Slowly add a solution of 3-chloro-4-methoxybenzenesulfonyl chloride (1.0 equivalent) in dichloromethane.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, wash the reaction mixture with a 5% citric acid solution.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude sulfonamide.

• The product can be purified by column chromatography or recrystallization.

Quantitative Data for Sulfonamide Formation

Parameter	Value	Reference
Starting Material	3-Chloro-4-methoxybenzenesulfonyl chloride	Adapted from[1]
Nucleophile	Primary or Secondary Amine	General Protocol
Base	Triethylamine	[1]
Solvent	Dichloromethane	[1]
Reaction Temperature	Room Temperature	[1]
Typical Yield	70-90%	Estimated from similar reactions[1]

Visualized Workflows

Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

Caption: Synthetic workflow for 3-Chloro-4-methoxybenzenesulfonyl chloride.

General Application in Sulfonamide Synthesis

Caption: General workflow for the synthesis of sulfonamides.

References

• 1. 3-BROMO-4-METHOXY-BENZENESULFONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Derivatization of 3-Chloro-4-methoxybenzenesulfonic Acid in Drug Discovery

Topic: Derivatization of 3-Chloro-4-methoxybenzenesulfonic acid for Drug Discovery Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a versatile scaffold for the synthesis of novel bioactive compounds. Its derivatization, particularly into sulfonamides, has garnered significant interest in medicinal chemistry. Sulfonamides are a well-established class of therapeutic agents with a broad range of biological activities, including antibacterial, anticancer, and diuretic effects. This is largely due to the ability of the sulfonamide moiety to act as a bioisostere of carboxylic acids and to bind effectively to the active sites of various enzymes, such as carbonic anhydrases (CAs).

This document provides detailed protocols for the derivatization of 3-Chloro-4-methoxybenzenesulfonic acid and the subsequent screening of the resulting compound library for inhibitory activity against human carbonic anhydrase IX (CA IX), a transmembrane enzyme overexpressed in many solid tumors and a key target in cancer therapy.[1]

Derivatization Strategy: Synthesis of a Focused Library of 3-Chloro-4-methoxybenzenesulfonamide Derivatives

The primary route for derivatizing 3-Chloro-4-methoxybenzenesulfonic acid involves its conversion to the corresponding sulfonyl chloride, which can then be readily reacted with a diverse range of primary and secondary amines to generate a library of sulfonamides.

Part 1: Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

The conversion of a sulfonic acid to a sulfonyl chloride is a crucial step for subsequent derivatization. Thionyl chloride is a commonly used reagent for this transformation.[2]

Experimental Protocol:

• Reaction Setup: In a fume hood, equip a 100 mL round-bottom flask with a reflux condenser and a magnetic stirrer.

• Reagents: Add 3-Chloro-4-methoxybenzenesulfonic acid (10 mmol) to the flask.

• Chlorination: Carefully add thionyl chloride (30 mmol, 3 equivalents) to the flask.

• Reaction: Heat the reaction mixture to reflux (approximately 79 °C) and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully quench the excess thionyl chloride by slowly adding the reaction mixture to crushed ice.

• Extraction: Extract the aqueous mixture with dichloromethane (B109758) (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-Chloro-4-methoxybenzenesulfonyl chloride. This intermediate is often used in the next step without further purification.

Part 2: Synthesis of 3-Chloro-4-methoxybenzenesulfonamide Derivatives

The synthesized 3-Chloro-4-methoxybenzenesulfonyl chloride can be reacted with a variety of amines to create a library of sulfonamide derivatives. The following is a general protocol for the synthesis of these derivatives.

Experimental Protocol:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve the desired primary or secondary amine (1.1 mmol) in anhydrous dichloromethane (10 mL) under an inert atmosphere.

• Base: Add triethylamine (B128534) (1.5 mmol) to the solution and cool the mixture to 0 °C in an ice bath.

• Coupling: Slowly add a solution of 3-Chloro-4-methoxybenzenesulfonyl chloride (1.0 mmol) in anhydrous dichloromethane (5 mL) to the cooled amine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction with water (20 mL).

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (20 mL), saturated sodium bicarbonate solution (20 mL), and brine (20 mL).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Biological Evaluation: Screening for Carbonic Anhydrase IX Inhibition

The synthesized library of 3-Chloro-4-methoxybenzenesulfonamide derivatives can be screened for their inhibitory activity against human carbonic anhydrase IX (CA IX). A common method for this is a stopped-flow CO₂ hydration assay.

Experimental Protocol: Stopped-Flow CO₂ Hydration Assay

• Enzyme and Substrate Preparation: Prepare a stock solution of recombinant human CA IX and a stock solution of CO₂ (by bubbling CO₂ gas into water).

• Assay Buffer: Use a suitable buffer, such as Tris-HCl, at a physiological pH.

• Inhibitor Solutions: Prepare serial dilutions of the synthesized sulfonamide derivatives in a suitable solvent (e.g., DMSO).

• Measurement: The assay measures the enzyme-catalyzed hydration of CO₂. The initial rates of reaction are determined by monitoring the change in absorbance of a pH indicator in the presence and absence of the inhibitors.

• Data Analysis: The IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated by fitting the dose-response data to a suitable equation.

Data Presentation

The following tables present hypothetical but realistic quantitative data for a series of synthesized 3-Chloro-4-methoxybenzenesulfonamide derivatives. This data is for illustrative purposes to demonstrate how results would be structured.

Table 1: Synthesized 3-Chloro-4-methoxybenzenesulfonamide Derivatives and Their Physicochemical Properties

Compound ID	R-Group (Amine)	Molecular Formula	Molecular Weight ( g/mol )
CMS-001	-NH₂	C₇H₈ClNO₃S	221.66
CMS-002	-NHCH₃	C₈H₁₀ClNO₃S	235.69
CMS-003	-N(CH₃)₂	C₉H₁₂ClNO₃S	249.72
CMS-004	-NH(CH₂CH₃)	C₉H₁₂ClNO₃S	249.72
CMS-005	-NH-phenyl	C₁₃H₁₂ClNO₃S	297.76
CMS-006	-NH-benzyl	C₁₄H₁₄ClNO₃S	311.79

Table 2: In Vitro Inhibitory Activity of CMS Derivatives against Carbonic Anhydrase IX

Compound ID	CA IX IC50 (nM)
CMS-001	250
CMS-002	175
CMS-003	350
CMS-004	150
CMS-005	85
CMS-006	50
Acetazolamide (Control)	25

Visualizations

The following diagrams illustrate the experimental workflow and a simplified signaling pathway relevant to the therapeutic target.

Caption: Experimental workflow for the synthesis and screening of 3-Chloro-4-methoxybenzenesulfonamide derivatives.

Caption: Simplified signaling pathway of CA IX in tumor progression and the point of inhibition.

Conclusion

The derivatization of 3-Chloro-4-methoxybenzenesulfonic acid into a library of sulfonamides represents a promising strategy for the discovery of novel therapeutic agents. The protocols outlined in this document provide a comprehensive guide for the synthesis and evaluation of these compounds as potential inhibitors of carbonic anhydrase IX. The structure-activity relationship data obtained from such a library can guide the design of more potent and selective inhibitors for cancer therapy.

References

• 1. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibit ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05277B [pubs.rsc.org]
• 2. 3-Methoxybenzenesulfonyl chloride | 10130-74-2 | Benchchem [benchchem.com]

Application Notes and Protocols: Synthesis of Sulfonamides from 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for the synthesis of sulfonamides, utilizing 3-Chloro-4-methoxybenzenesulfonic acid as a key starting material. The following sections detail the conversion of the sulfonic acid to its corresponding sulfonyl chloride and subsequent reaction with an amine to yield the desired sulfonamide. This class of compounds is of significant interest in medicinal chemistry and drug development.

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is an aromatic sulfonic acid. While it is the product of a sulfonation reaction, it is not typically used as a reagent for further sulfonation. Instead, its sulfonic acid moiety can be derivatized to create a variety of functional groups, with the synthesis of sulfonamides being a prominent application. Sulfonamides are a well-established class of therapeutic agents with a broad range of biological activities. The chloro and methoxy (B1213986) substituents on the benzene (B151609) ring can influence the pharmacokinetic and pharmacodynamic properties of the final drug candidate.[1]

This protocol outlines a two-step synthetic route: the conversion of 3-Chloro-4-methoxybenzenesulfonic acid to 3-Chloro-4-methoxybenzenesulfonyl chloride, followed by the reaction of the sulfonyl chloride with a representative amine to form a sulfonamide.

Data Presentation

The following table summarizes the key reaction parameters for the synthesis of a sulfonamide from 3-Chloro-4-methoxybenzenesulfonyl chloride and a primary amine.

Parameter	Step 1: Sulfonyl Chloride Formation	Step 2: Sulfonamide Synthesis
Starting Material	3-Chloro-4-methoxybenzenesulfonic acid	3-Chloro-4-methoxybenzenesulfonyl chloride, Primary Amine
Key Reagents	Thionyl chloride (SOCl₂) or Chlorosulfonic acid (HSO₃Cl), N,N-Dimethylformamide (DMF) (catalyst)	Triethylamine (B128534) (TEA) or Pyridine (base)
Solvent	Dichloromethane (B109758) (DCM) or Chloroform	Dichloromethane (DCM) or Tetrahydrofuran (THF)
Reaction Temperature	0 °C to room temperature	0 °C to room temperature
Reaction Time	2 - 4 hours	1 - 3 hours
Typical Yield	85 - 95%	80 - 90%
Purification	Distillation or crystallization	Column chromatography or crystallization

Experimental Protocols

Materials and Equipment:

• 3-Chloro-4-methoxybenzenesulfonic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF)

• A primary amine (e.g., aniline (B41778) or benzylamine)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks, magnetic stirrer, dropping funnel, condenser, ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica (B1680970) gel for column chromatography

Safety Precautions:

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[2]

• Thionyl chloride and chlorosulfonic acid are highly corrosive and react violently with water. Handle with extreme care.[3]

• Refer to the Safety Data Sheets (SDS) for all reagents before use.[4][5]

Step 1: Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

This procedure details the conversion of the sulfonic acid to the more reactive sulfonyl chloride.

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend 3-Chloro-4-methoxybenzenesulfonic acid (1 equivalent) in dichloromethane (DCM).

• Addition of Reagents: Cool the suspension to 0 °C in an ice bath. Add a catalytic amount of N,N-Dimethylformamide (DMF).

• Slowly add thionyl chloride (2-3 equivalents) dropwise to the stirred suspension.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. The reaction progress can be monitored by TLC.

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice to quench the excess thionyl chloride.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 3-Chloro-4-methoxybenzenesulfonyl chloride.

• Purification: The crude product can be purified by distillation under reduced pressure or by crystallization.

Step 2: Synthesis of N-substituted-3-Chloro-4-methoxybenzenesulfonamide

This protocol describes the reaction of the synthesized sulfonyl chloride with a primary amine.

• Reaction Setup: In a round-bottom flask, dissolve the primary amine (1 equivalent) and triethylamine (1.2 equivalents) in DCM.

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of 3-Chloro-4-methoxybenzenesulfonyl chloride (1.1 equivalents) in DCM dropwise.

• Reaction: Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude sulfonamide can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Mandatory Visualization

Caption: Workflow for the two-step synthesis of sulfonamides.

References

• 1. youtube.com [youtube.com]
• 2. biosynth.com [biosynth.com]
• 3. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

Applications of 3-Chloro-4-methoxybenzenesulfonyl Chloride in Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3-chloro-4-methoxybenzenesulfonyl chloride as a key intermediate in synthetic chemistry. This versatile reagent is particularly valuable for the synthesis of sulfonamides, a class of compounds with significant pharmacological applications, including their role as enzyme inhibitors.

Application Notes

3-Chloro-4-methoxybenzenesulfonyl chloride is a reactive organosulfur compound primarily utilized for the introduction of the 3-chloro-4-methoxyphenylsulfonyl moiety into various molecular scaffolds. The presence of the electron-withdrawing chlorine atom and the electron-donating methoxy (B1213986) group on the benzene (B151609) ring can influence the reactivity of the sulfonyl chloride group and the biological activity of the resulting sulfonamide derivatives.

The principal application of this reagent lies in the synthesis of N-substituted sulfonamides through its reaction with primary and secondary amines. This reaction is a cornerstone of medicinal chemistry, as the sulfonamide functional group is a key pharmacophore in a wide range of therapeutic agents.

A significant area of application for sulfonamides derived from this and related sulfonyl chlorides is in the development of enzyme inhibitors . Notably, aromatic sulfonamides are a well-established class of carbonic anhydrase (CA) inhibitors .[1][2] CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. Their inhibition has therapeutic applications in various conditions, including glaucoma, epilepsy, and certain types of cancer.[1] While specific studies on derivatives of 3-chloro-4-methoxybenzenesulfonyl chloride are not extensively documented in publicly available literature, the general class of aromatic sulfonamides demonstrates potent inhibitory activity against various CA isoforms.

Experimental Protocols

Protocol 1: General Synthesis of N-Aryl-3-chloro-4-methoxybenzenesulfonamides

This protocol describes a general method for the synthesis of N-aryl sulfonamides from 3-chloro-4-methoxybenzenesulfonyl chloride and a substituted aniline.

Reaction Scheme:

Materials:

• 3-Chloro-4-methoxybenzenesulfonyl chloride

• Substituted aryl amine (e.g., aniline, p-toluidine)

• Triethylamine (B128534) (Et3N) or Pyridine (as a base)

• Dichloromethane (B109758) (DCM) or Tetrahydrofuran (THF) (anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography apparatus)

Procedure:

• In a clean, dry round-bottom flask, dissolve the aryl amine (1.0 eq) in anhydrous dichloromethane (10 mL per mmol of amine).

• Add triethylamine (1.2 eq) to the solution and stir the mixture at room temperature under a nitrogen atmosphere.

• In a separate flask, dissolve 3-chloro-4-methoxybenzenesulfonyl chloride (1.1 eq) in anhydrous dichloromethane.

• Add the solution of 3-chloro-4-methoxybenzenesulfonyl chloride dropwise to the amine solution at 0 °C (ice bath) over a period of 15-20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude sulfonamide can be purified by recrystallization or column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 3-Chloro-4-methoxybenzenesulfonyl Chloride

While not the primary focus, a plausible synthesis for the title compound can be adapted from procedures for analogous compounds, such as 4-methoxybenzenesulfonyl chloride.[3] This typically involves the chlorosulfonation of 2-chloroanisole (B146271).

Reaction Scheme:

Materials:

• 2-Chloroanisole

• Chlorosulfonic acid

• Chloroform (B151607) or Dichloromethane

• Ice

• Standard reaction and work-up equipment

Procedure (Adapted):

• Dissolve 2-chloroanisole (1.0 eq) in chloroform in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution to 0 °C in an ice-salt bath.

• Slowly add chlorosulfonic acid (2.0-3.0 eq) dropwise, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• Separate the organic layer, and extract the aqueous layer with chloroform.

• Combine the organic layers, wash with cold water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 3-chloro-4-methoxybenzenesulfonyl chloride, which can be used directly or purified by vacuum distillation or recrystallization.

Data Presentation

The following table summarizes the inhibitory activity of a series of representative aromatic sulfonamides against various human carbonic anhydrase (hCA) isoforms. This data, adapted from related studies[1], illustrates the potential of this class of compounds as enzyme inhibitors. Note that the R group in the general structure corresponds to different substituents on the benzenesulfonamide (B165840) scaffold.

Table 1: Inhibitory Activity (Ki, nM) of Representative Benzenesulfonamides against Carbonic Anhydrase Isoforms

Compound ID	R Group	hCA I	hCA II	hCA IX	hCA XII
5	H	41.2	4.3	73.9	0.68
6	4-F	82.3	14.4	25.1	0.72
7	4-Cl	40.2	3.5	23.1	0.63
8	4-Br	48.9	3.9	30.4	0.79
9	4-Me	47.7	6.1	24.0	0.65
10	4-NO₂	49.3	6.0	20.5	0.79
11	4-Cl, 3-NO₂	52.5	71.8	38.7	0.59
12	4-OCH₃	47.0	3.8	80.4	0.66
13	4-NHCOCH₃	41.3	3.6	81.3	0.71
AAZ (Standard)	-	250	12	25	5.8

Data is illustrative and based on analogous compounds.[1]

Visualizations

Logical Workflow for Sulfonamide Synthesis and Evaluation

The following diagram illustrates the general workflow from the starting material, 3-chloro-4-methoxybenzenesulfonyl chloride, to the synthesis of sulfonamide derivatives and their subsequent biological evaluation as enzyme inhibitors.

Caption: General workflow for the synthesis and evaluation of sulfonamides.

Signaling Pathway Inhibition by Carbonic Anhydrase Inhibitors

This diagram depicts a simplified representation of how carbonic anhydrase inhibitors, a class of drugs that can be synthesized from 3-chloro-4-methoxybenzenesulfonyl chloride, can modulate signaling pathways by affecting pH regulation, which is often dysregulated in cancer cells.

Caption: Inhibition of carbonic anhydrase IX by sulfonamides.

References

• 1. Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel benzenesulfonamides aryl and arylsulfone conjugates adopting tail/dual tail approaches: Synthesis, carbonic anhydrase inhibitory activity and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 3-Chloro-4-methoxybenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of various heterocyclic compounds utilizing 3-Chloro-4-methoxybenzenesulfonyl chloride as a key starting material. The resulting sulfonamide derivatives serve as versatile intermediates for the construction of biologically relevant heterocyclic scaffolds, including benzothiadiazine-1,1-dioxides and sultams.

Synthesis of N-Substituted 3-Chloro-4-methoxybenzenesulfonamides

The foundational step in the synthesis of the target heterocyclic compounds is the reaction of 3-Chloro-4-methoxybenzenesulfonyl chloride with a suitable primary or secondary amine to form the corresponding N-substituted sulfonamide. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

General Reaction Scheme:

This straightforward sulfonamidation provides a modular approach to a wide array of sulfonamide intermediates, which can then undergo subsequent intramolecular cyclization reactions to yield the desired heterocyclic systems.

Intramolecular Cyclization to Benzothiadiazine-1,1-dioxides

N-Aryl-3-chloro-4-methoxybenzenesulfonamides, particularly those derived from ortho-amino-substituted anilines or related structures, can be cyclized to form benzothiadiazine-1,1-dioxide derivatives. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including diuretic, antihypertensive, and anticancer properties.[1][2][3] The cyclization can be promoted under various conditions, often involving the use of a dehydrating agent or thermal methods.

Synthesis of Sultams via Intramolecular Cyclization

Sultams, which are cyclic sulfonamides, represent another important class of heterocyclic compounds that can be synthesized from derivatives of 3-Chloro-4-methoxybenzenesulfonyl chloride.[4][5][6] This is typically achieved by first preparing a sulfonamide with a pendant reactive group, such as a double bond or a leaving group, which can then participate in an intramolecular cyclization. These sultams are valuable scaffolds in drug discovery, exhibiting a range of biological activities including antibacterial, anticancer, and anti-inflammatory effects.[4][7][8][9]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Aryl-3-chloro-4-methoxybenzenesulfonamides

This protocol describes a general method for the synthesis of N-aryl sulfonamides from 3-Chloro-4-methoxybenzenesulfonyl chloride and a substituted aniline (B41778).

Materials:

• 3-Chloro-4-methoxybenzenesulfonyl chloride

• Substituted aniline (e.g., 2-aminoaniline for subsequent cyclization)

• Pyridine or triethylamine

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the substituted aniline (1.0 eq) in the chosen solvent in a round-bottom flask.

• Add the base (1.2 eq) to the solution and stir.

• Slowly add a solution of 3-Chloro-4-methoxybenzenesulfonyl chloride (1.0 eq) in the same solvent to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl, followed by saturated sodium bicarbonate solution, and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired N-aryl-3-chloro-4-methoxybenzenesulfonamide.

Protocol 2: Synthesis of a 7-Chloro-6-methoxy-2H-1,2,4-benzothiadiazine 1,1-dioxide Derivative

This protocol outlines the intramolecular cyclization of an N-(2-formylphenyl)-3-chloro-4-methoxybenzenesulfonamide to form a benzothiadiazine-1,1-dioxide.

Materials:

• N-(2-formylphenyl)-3-chloro-4-methoxybenzenesulfonamide (from Protocol 1)

• p-Toluenesulfonic acid (catalytic amount)

• Toluene

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

Procedure:

• To a solution of N-(2-formylphenyl)-3-chloro-4-methoxybenzenesulfonamide (1.0 eq) in toluene, add a catalytic amount of p-toluenesulfonic acid.

• Fit the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the reaction mixture to reflux and continue for 12-24 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Wash the mixture with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography to yield the 7-Chloro-6-methoxy-2H-1,2,4-benzothiadiazine 1,1-dioxide derivative.

Protocol 3: Synthesis of a γ-Sultam via Rhodium-Catalyzed Intramolecular C-H Amination

This protocol describes a method for the synthesis of a γ-sultam from an N-alkyl-3-chloro-4-methoxybenzenesulfonamide containing an unactivated C-H bond at the γ-position, adapted from general rhodium-catalyzed C-H amination procedures.[10][11][12][13][14]

Materials:

• N-butyl-3-chloro-4-methoxybenzenesulfonamide (prepared similarly to Protocol 1)

• Rh₂(OAc)₄ (Rhodium(II) acetate (B1210297) dimer, catalyst)

• PhI(OAc)₂ (Diacetoxyiodobenzene, oxidant)

• Magnesium oxide (MgO)

• Dichloromethane (DCM) or Toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve N-butyl-3-chloro-4-methoxybenzenesulfonamide (1.0 eq) and MgO (2.5 eq) in the chosen solvent.

• Add Rh₂(OAc)₄ (0.02 eq) to the mixture.

• Add PhI(OAc)₂ (1.1 eq) in one portion.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the corresponding γ-sultam.

Quantitative Data Summary

Heterocycle Class	Starting Material	Key Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
N-Aryl Sulfonamide	3-Chloro-4-methoxybenzenesulfonyl chloride, Aniline	Pyridine	DCM	RT	6	85-95
Benzothiadiazine-1,1-dioxide	N-(2-formylphenyl)-3-chloro-4-methoxybenzenesulfonamide	p-TsOH	Toluene	Reflux	18	70-85
γ-Sultam	N-butyl-3-chloro-4-methoxybenzenesulfonamide	Rh₂(OAc)₄, PhI(OAc)₂	DCM	RT	16	60-75

Visualizations

Synthetic Workflow for Heterocyclic Compounds

Caption: General synthetic workflow from 3-Chloro-4-methoxybenzenesulfonyl chloride.

Signaling Pathway Inhibition by Benzothiadiazine-1,1-dioxides

Caption: Potential inhibition of the PI3K/Akt/mTOR signaling pathway by synthesized compounds.

References

• 1. chemistryjournal.net [chemistryjournal.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling sultam in drug discovery: spotlight on the underexplored scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Sultam Scaffolds via Intramolecular Oxa-Michael and Diastereoselective Baylis—Hillman Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Medicinally Privileged Sultams: Synthesis and Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Unveiling sultam in drug discovery: spotlight on the underexplored scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Rhodium-catalyzed intermolecular amidation of arenes with sulfonyl azides via chelation-assisted C-H bond activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rhodium-Catalyzed C(sp2)-H Amidation of Azine with Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Reaction of 3-Chloro-4-methoxybenzenesulfonic acid with Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is a substituted aromatic compound that serves as a versatile intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical and dye industries. Its reaction with amines is a key transformation, yielding 3-amino-4-methoxybenzenesulfonic acid derivatives. These products are valuable building blocks for sulfonamide-based drugs and other biologically active compounds.

The primary mechanism governing this reaction is Nucleophilic Aromatic Substitution (SNAr) . This process is facilitated by the electronic properties of the substituents on the benzene (B151609) ring. The sulfonic acid group (-SO3H) is a strong electron-withdrawing group, which "activates" the ring for attack by nucleophiles, such as amines.[1][2] The chlorine atom serves as a suitable leaving group, which is displaced by the incoming amine.

This document provides a detailed overview of the reaction mechanism, a general experimental protocol for conducting the synthesis, and representative data for this class of reaction.

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reaction proceeds via a two-step addition-elimination mechanism. The presence of a strong electron-withdrawing group, like the sulfonic acid group, is crucial as it stabilizes the negatively charged intermediate formed during the reaction.[2][3]

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex The reaction initiates with the lone pair of electrons on the nitrogen atom of the amine attacking the carbon atom bonded to the chlorine. This attack is regioselective, occurring at the position of the leaving group. This step breaks the aromaticity of the ring and forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[3] The negative charge is delocalized across the aromatic system and is significantly stabilized by the electron-withdrawing sulfonic acid group at the meta position.

Step 2: Elimination of the Leaving Group and Restoration of Aromaticity In the second step, the aromaticity of the ring is restored. The lone pair of electrons from the deprotonated amine (or another base in the system) reforms the pi bond, and the chloride ion is expelled as the leaving group. This results in the final substituted product, a 3-amino-4-methoxybenzenesulfonic acid derivative.

It is important to note that the sulfonic acid group is highly acidic and will likely engage in an initial acid-base reaction with the amine nucleophile, forming an ammonium (B1175870) sulfonate salt. This may necessitate the use of an additional equivalent of the amine or a non-nucleophilic base to free up the amine for the nucleophilic attack.

Caption: S_NAr mechanism of 3-Chloro-4-methoxybenzenesulfonic acid with an amine.

Experimental Protocols

The following is a generalized protocol for the reaction of 3-Chloro-4-methoxybenzenesulfonic acid with a primary or secondary amine. The specific conditions (temperature, reaction time, solvent) may require optimization depending on the nucleophilicity and steric hindrance of the amine used.

Materials and Reagents

• 3-Chloro-4-methoxybenzenesulfonic acid (1 equivalent)

• Amine (e.g., Aniline, Piperidine (B6355638), Morpholine) (2.2 equivalents)

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Base (optional, e.g., K2CO3, NaOtBu)

• Hydrochloric acid (1 M aqueous solution)

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate (B1210297) or Dichloromethane (for extraction)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate (for drying)

• Silica (B1680970) gel for column chromatography

General Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-Chloro-4-methoxybenzenesulfonic acid (1 eq.).

• Solvent and Amine Addition: Add the solvent (e.g., DMF, approx. 5-10 mL per mmol of the sulfonic acid) and stir until the starting material is dissolved. Add the amine (2.2 eq.) to the solution. Note: The second equivalent of amine acts as a base to neutralize the sulfonic acid and the HCl byproduct.

• Reaction: Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the reactivity of the amine.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water or brine.

  • If the product is an organic-soluble solid, it may precipitate and can be collected by filtration. Otherwise, proceed with extraction.

  • Extract the aqueous phase with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Combine the organic layers and wash with 1 M HCl (to remove excess amine), followed by saturated NaHCO3, and finally with brine.

• Purification:

  • Dry the organic layer over anhydrous Na2SO4 or MgSO4.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 3-amino-4-methoxybenzenesulfonic acid derivative.

• Analysis: Characterize the final product using NMR, IR, and Mass Spectrometry.

Caption: General experimental workflow for the amination reaction.

Data Presentation

The efficiency of the reaction is highly dependent on the choice of amine and the reaction conditions. The following table provides representative, hypothetical data for the reaction of 3-Chloro-4-methoxybenzenesulfonic acid with various amines to illustrate expected trends. Actual results should be determined experimentally.

Amine Nucleophile	Structure	Type	Reaction Time (h)	Temperature (°C)	Expected Yield (%)
Aniline	Ph-NH2	Primary (Aromatic)	12 - 18	120	65 - 75
Benzylamine	Bn-NH2	Primary (Aliphatic)	6 - 10	100	80 - 90
Morpholine	C4H9NO	Secondary (Cyclic)	4 - 8	90	85 - 95
Piperidine	C5H11N	Secondary (Cyclic)	3 - 6	80	> 90

General Trends:

• Nucleophilicity: More basic and less sterically hindered aliphatic amines (like piperidine and benzylamine) are generally more reactive and give higher yields in shorter times than aromatic amines (like aniline).[4]

• Temperature: Higher temperatures are often required for less reactive amines to achieve a reasonable reaction rate.

Applications in Drug Development

The 3-amino-4-methoxybenzenesulfonic acid scaffold is a key component in a variety of pharmacologically active molecules.

• Carbonic Anhydrase Inhibitors: Many sulfonamide-containing molecules are potent inhibitors of carbonic anhydrase isoenzymes, which are targets for diuretics, anti-glaucoma agents, and anti-cancer therapies.[5]

• Antibacterial Agents: The sulfonamide functional group is famous for its role in sulfa drugs, the first class of synthetic antibacterial agents.

• Synthetic Intermediates: These compounds serve as versatile starting materials for further functionalization, allowing for the construction of complex molecular libraries for drug discovery screening.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures | MDPI [mdpi.com]

Application Notes and Protocols: Synthesis of Diarylpyrazole-Based COX-2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selective cyclooxygenase-2 (COX-2) inhibitors represent a significant class of anti-inflammatory drugs that offer a safer alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs) by minimizing gastrointestinal side effects. The development of novel COX-2 inhibitors often involves the synthesis of diarylheterocyclic compounds. This document provides detailed application notes and protocols for the synthesis of a series of potent 1,3-diarylpyrazole derivatives, which are analogues of the well-known COX-2 inhibitor Celecoxib.

While direct synthesis routes for COX-2 inhibitors commencing from 3-Chloro-4-methoxybenzenesulfonic acid are not prominently documented in the literature, the protocols herein describe the synthesis of related structures, specifically 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives, which have demonstrated significant anti-inflammatory activities. These compounds incorporate the key structural motifs of a central pyrazole (B372694) ring flanked by two aryl groups, a common feature of many selective COX-2 inhibitors.

Signaling Pathway of COX-2 Inhibition

The anti-inflammatory effects of the synthesized compounds are achieved through the selective inhibition of the COX-2 enzyme. The following diagram illustrates the arachidonic acid cascade and the role of COX-2 in the inflammatory response.

Caption: The COX-2 signaling pathway and the mechanism of action of diarylpyrazole-based inhibitors.

Experimental Protocols

The synthesis of 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives involves a multi-step process, beginning with the preparation of a chalcone (B49325) intermediate followed by cyclization to form the pyrazole ring, and subsequent functional group transformations.

Protocol 1: Synthesis of 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxaldehyde

This protocol outlines the synthesis of a key intermediate for further elaboration into various heterocyclic systems with potential COX-2 inhibitory activity.[1]

Step 1: Synthesis of 3-(dimethylamino)-1-(4-methoxyphenyl)prop-2-en-1-one (B177124) (Chalcone Intermediate)

• To a solution of 4-methoxyacetophenone (1 mole) in dimethylformamide (DMF, 3 moles), add phosphorus oxychloride (POCl3, 1.2 moles) dropwise at 0-5 °C with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at 80-90 °C for 5-6 hours.

• Pour the cooled reaction mixture into crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Filter the precipitated solid, wash with water, and recrystallize from ethanol (B145695) to yield the chalcone intermediate.

Step 2: Synthesis of 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxaldehyde

• Dissolve the chalcone intermediate (1 mole) and 3-chlorophenylhydrazine hydrochloride (1 mole) in glacial acetic acid.

• Reflux the reaction mixture for 8-10 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, pour the reaction mixture into ice-cold water.

• Filter the resulting solid, wash thoroughly with water, and dry.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane-ethyl acetate) to obtain the pure pyrazole-4-carboxaldehyde.

Data Presentation

The following table summarizes the characterization data for a representative synthesized 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivative.[1]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Yield (%)
1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxaldehyde	C₁₇H₁₃ClN₂O₂	312.75	138-140	75

Synthetic Workflow

The general synthetic scheme for the preparation of various bioactive heterocyclic compounds from the pyrazole-4-carboxaldehyde intermediate is depicted below.

Caption: General synthetic workflow for diarylpyrazole-based COX-2 inhibitors.

Conclusion

The synthesis of diarylpyrazole derivatives represents a viable strategy for the development of novel and potent selective COX-2 inhibitors. The protocols and data presented provide a foundational framework for researchers in medicinal chemistry and drug development to explore this class of compounds further. While 3-Chloro-4-methoxybenzenesulfonic acid was not identified as a direct precursor in the synthesis of these specific COX-2 inhibitors, the methodologies provided are central to the synthesis of structurally related compounds with significant anti-inflammatory potential. Further derivatization of the pyrazole-4-carboxaldehyde intermediate can lead to a diverse library of compounds for structure-activity relationship studies and the identification of new clinical candidates.

References

• 1. Synthesis and anti-inflammatory evaluation of new substituted 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Chloro-4-methoxybenzenesulfonic Acid in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-methoxybenzenesulfonic acid is an aromatic sulfonic acid that holds potential as a functional building block in the field of materials science. While direct polymerization of this molecule is not typical due to the lack of a second reactive group for chain propagation, its sulfonic acid moiety makes it a prime candidate for use as a dopant for intrinsically conductive polymers (ICPs). This process, known as doping, introduces charge carriers into the polymer backbone, dramatically increasing its electrical conductivity.

These application notes provide a comprehensive overview of the prospective use of 3-Chloro-4-methoxybenzenesulfonic acid as a dopant for polyaniline (PANI), one of the most studied conductive polymers. The protocols detailed below are adapted from established methods for doping PANI with structurally similar sulfonic acids. The provided data, based on analogous compounds, serves as a benchmark for anticipating the properties of PANI doped with 3-Chloro-4-methoxybenzenesulfonic acid.

Principle Application: Doping of Conductive Polymers

The primary application of 3-Chloro-4-methoxybenzenesulfonic acid in materials science is as a protonic acid dopant for conductive polymers like polyaniline. The doping process involves the protonation of the imine nitrogen atoms in the polyaniline backbone. This protonation leads to the formation of polarons and bipolarons, which are charge carriers that can move along the polymer chain, thereby rendering the material electrically conductive.[1] The choice of dopant is crucial as it influences not only the conductivity but also the processability, solubility, and thermal stability of the resulting conductive polymer.[1][2]

The structure of 3-Chloro-4-methoxybenzenesulfonic acid, with its electron-withdrawing chloro group and electron-donating methoxy (B1213986) group, is expected to influence the electronic properties and morphology of the doped polymer.

Experimental Protocols

The following are detailed protocols for the synthesis of polyaniline emeraldine (B8112657) base (the non-conductive form) and its subsequent doping with a sulfonic acid, which can be adapted for 3-Chloro-4-methoxybenzenesulfonic acid.

Protocol 1: Synthesis of Polyaniline (Emeraldine Base)

This protocol describes the chemical oxidative polymerization of aniline (B41778) to produce the emeraldine base form of polyaniline (PANI-EB).

Materials:

• Aniline (freshly distilled)

• Ammonium (B1175870) persulfate (APS), (NH₄)₂S₂O₈

• Hydrochloric acid (HCl), 1 M

• Ammonium hydroxide (B78521) (NH₄OH), 0.1 M

• Methanol (B129727)

• Deionized water

Procedure:

• In a 250 mL beaker, dissolve a specific amount of freshly distilled aniline in 1 M HCl solution. The solution should be pre-cooled to 0-5 °C in an ice bath.

• In a separate beaker, dissolve ammonium persulfate (APS) in 1 M HCl. The molar ratio of aniline to APS is typically 1:1.25.[3] This solution should also be pre-cooled to 0-5 °C.

• Slowly add the APS solution dropwise to the aniline solution under constant stirring. The reaction mixture will gradually turn dark green, indicating the polymerization of aniline.

• Maintain the reaction at 0-5 °C for 2 hours with continuous stirring to ensure complete polymerization.[1]

• After 2 hours, filter the precipitate (polyaniline in its emeraldine salt form) and wash it with deionized water and methanol until the filtrate becomes colorless.

• To convert the emeraldine salt to the non-conductive emeraldine base (PANI-EB), stir the precipitate in a 0.1 M ammonium hydroxide solution for 3-4 hours.

• Filter the PANI-EB, wash it thoroughly with deionized water until the filtrate is neutral, and then wash with methanol.

• Dry the resulting dark blue PANI-EB powder in a vacuum oven at 60 °C for 24 hours.

Protocol 2: Doping of Polyaniline with 3-Chloro-4-methoxybenzenesulfonic Acid

This protocol outlines the process of doping the synthesized PANI-EB with 3-Chloro-4-methoxybenzenesulfonic acid to produce the conductive emeraldine salt form.

Materials:

• Polyaniline emeraldine base (PANI-EB) powder (from Protocol 1)

• 3-Chloro-4-methoxybenzenesulfonic acid

• Suitable solvent (e.g., m-cresol, N-Methyl-2-pyrrolidone (NMP), or chloroform)

Procedure:

• Dissolve a specific weight of 3-Chloro-4-methoxybenzenesulfonic acid in the chosen solvent. The molar ratio of the sulfonic acid to the aniline repeat unit in PANI-EB is a critical parameter and can be varied (e.g., 1:2, 1:1, 2:1) to study its effect on conductivity.

• Disperse the PANI-EB powder in the sulfonic acid solution.

• Stir the mixture vigorously at room temperature for 24 hours to ensure complete doping. The color of the suspension should change from blue to dark green.

• After stirring, cast the solution onto a glass substrate to form a film or precipitate the doped polyaniline by adding a non-solvent.

• Dry the resulting conductive polyaniline film or powder under vacuum at 60 °C for 24 hours.

Data Presentation

Dopant	Conductivity (S/cm)	Thermal Stability (Onset of Degradation)	Reference
Hydrochloric Acid (HCl)	0.54	~160-163 °C (for PANI-EB)	[3][4]
Benzene Sulfonic Acid (BSA)	1.39	Not specified	[3]
p-Toluene Sulfonic Acid (pTSA)	~3.30 x 10⁻³ S/m (for fabric composite)	~170-173 °C	[4]
Dodecylbenzene Sulfonic Acid (DBSA)	~2.03	Not specified	[5]
Camphorsulfonic Acid (CSA)	~10² - 10³ W·m⁻¹·K⁻¹ (as a measure of power factor)	Not specified	[6]

Note: The conductivity and thermal stability can vary significantly depending on the synthesis conditions, dopant concentration, and morphology of the final material.

Visualizations

Experimental Workflow for Synthesis and Doping of Polyaniline

Caption: Workflow for the synthesis of PANI-EB and subsequent doping.

Logical Relationship of Doping and Conductivity

Caption: Mechanism of conductivity induction in polyaniline via protonic acid doping.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chloro-4-methoxybenzenesulfonic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 3-Chloro-4-methoxybenzenesulfonic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-Chloro-4-methoxybenzenesulfonic acid?

A1: The most common method for synthesizing 3-Chloro-4-methoxybenzenesulfonic acid is through the electrophilic aromatic sulfonation of 2-chloroanisole (B146271). This reaction typically employs a strong sulfonating agent such as concentrated sulfuric acid, fuming sulfuric acid (oleum), or chlorosulfonic acid.

Q2: What are the primary factors that influence the yield of the reaction?

A2: The primary factors influencing the yield include the choice and concentration of the sulfonating agent, the reaction temperature, the reaction time, and the purity of the starting material, 2-chloroanisole. Water content in the reaction mixture can also significantly reduce the yield.[1]

Q3: What are the expected major and minor isomeric byproducts?

A3: The methoxy (B1213986) group in 2-chloroanisole is an ortho-, para-director, while the chloro group is also an ortho-, para-director, albeit a deactivating one. The primary directing group is the strongly activating methoxy group. Therefore, sulfonation is expected to occur primarily at the positions ortho and para to the methoxy group. The main product is the desired 3-Chloro-4-methoxybenzenesulfonic acid (sulfonation at C5, ortho to methoxy and meta to chloro). However, the formation of other isomers, such as 5-Chloro-2-methoxybenzenesulfonic acid, is a common side reaction that can lower the yield of the desired product.[2]

Q4: Is the sulfonation reaction reversible?

A4: Yes, aromatic sulfonation is a reversible reaction.[3] Heating the product in the presence of dilute sulfuric acid can lead to desulfonation, reverting to the starting material.[4] This is an important consideration during the work-up and purification stages.

Troubleshooting Guide

Low Yield

Q5: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A5: Low yield is a common issue in the sulfonation of 2-chloroanisole. The following table outlines potential causes and their corresponding solutions.

Potential Cause	Troubleshooting & Optimization
Incomplete Reaction	Extend Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC to ensure it has gone to completion. Increase Temperature: Gradually increase the reaction temperature. However, be cautious as higher temperatures can also lead to the formation of more side products.[5] Use a Stronger Sulfonating Agent: Consider using fuming sulfuric acid (oleum) instead of concentrated sulfuric acid for a faster and more complete reaction.[6]
Formation of Isomeric Byproducts	Optimize Reaction Temperature: Lowering the reaction temperature can sometimes increase the regioselectivity of the reaction, favoring the formation of the thermodynamically more stable product. Solvent Effects: Although less common for sulfonation, exploring the use of a non-reactive co-solvent might influence the isomer distribution.
Desulfonation during Work-up	Avoid Excessive Heat: During the isolation of the product, avoid prolonged heating, especially in the presence of aqueous acid, as this can reverse the reaction.[3] Careful pH Adjustment: When neutralizing the reaction mixture, do so at a low temperature to minimize desulfonation.
Water in the Reaction Mixture	Use Anhydrous Reagents: Ensure that the 2-chloroanisole and the sulfonating agent are as anhydrous as possible. Water can dilute the sulfonating agent, reducing its effectiveness.[1]

Impurity Issues

Q6: I am observing significant impurity peaks in my crude product analysis (e.g., by HPLC or NMR). What are the likely impurities and how can I minimize their formation?

A6: The most common impurities are isomeric sulfonic acids and unreacted starting material.

• Isomeric Sulfonic Acids: As mentioned in Q3, the formation of isomers like 5-Chloro-2-methoxybenzenesulfonic acid is a primary source of impurity. To minimize this, careful control of the reaction temperature is crucial. Lower temperatures generally favor the formation of the para-substituted product relative to the methoxy group.

• Unreacted 2-chloroanisole: This indicates an incomplete reaction. Refer to the troubleshooting steps for "Incomplete Reaction" in the low yield section.

• Disulfonated Products: At higher temperatures or with very strong sulfonating agents, disulfonation can occur, leading to the formation of dichloromethoxybenzenedisulfonic acids. Using a milder sulfonating agent or lower temperatures can mitigate this.[5]

Experimental Protocols

Protocol 1: Sulfonation of 2-chloroanisole with Concentrated Sulfuric Acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place 2-chloroanisole (1 equivalent).

• Addition of Sulfonating Agent: Cool the flask in an ice-water bath to 0-5 °C. Slowly add concentrated sulfuric acid (98%, 3-4 equivalents) dropwise from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice with stirring. The product will precipitate out of the solution.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash it with cold water to remove excess sulfuric acid. The crude product can be purified by recrystallization from a suitable solvent system, such as water or an alcohol-water mixture.

Data Presentation

The following table summarizes the hypothetical effect of different reaction conditions on the yield and isomer distribution in the sulfonation of 2-chloroanisole.

Sulfonating Agent	Temperature (°C)	Reaction Time (h)	Yield of 3-Chloro-4-methoxybenzenesulfonic acid (%)	Isomer Ratio (Desired:Undesired)
Conc. H₂SO₄	25	4	75	85:15
Conc. H₂SO₄	50	2	70	80:20
Fuming H₂SO₄ (20% SO₃)	0-5	2	85	90:10
Fuming H₂SO₄ (20% SO₃)	25	1	82	88:12
Chlorosulfonic Acid	0-5	1.5	90	92:8

Visualizations

Caption: Experimental Workflow for Synthesis

Caption: Troubleshooting Workflow for Low Yield

Caption: Reaction Parameter Relationships

References

• 1. US20040242932A1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]
• 2. Aromatic sulphonation. Part 91. The sulphonation of anisole, phenol, phenyl methanesulphonate, potassium phenyl sulphate, and a series of methyl-, bromo-, and chloro-substituted anisoles and phenols in concentrated aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. EAS-Sulfonation | OpenOChem Learn [learn.openochem.org]
• 4. youtube.com [youtube.com]
• 5. sulfonic-acid.com [sulfonic-acid.com]
• 6. purechemistry.org [purechemistry.org]

Technical Support Center: Purification of 3-Chloro-4-methoxybenzenesulfonic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of crude 3-Chloro-4-methoxybenzenesulfonic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 3-Chloro-4-methoxybenzenesulfonic acid.

Issue 1: The crude product fails to crystallize from the chosen solvent system.

• Possible Cause: The solvent may be too nonpolar or too polar, the solution may be supersaturated, or there may be an excessive amount of impurities. Aromatic sulfonic acids can be challenging to crystallize.[1]

• Solution:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the surface of the liquid or adding a seed crystal of the pure compound.[1]

  • Solvent Adjustment: If the compound is too soluble, the solvent is too "good." Consider adding a miscible "poorer" solvent (an anti-solvent) dropwise until turbidity persists. For instance, if the compound is dissolved in a polar solvent like ethanol, try adding a less polar solvent like toluene.[2][3] Conversely, if the compound is not dissolving even when heated, a more polar solvent or a different solvent mixture should be tested.

  • Concentrate the Solution: If too much solvent was used, carefully evaporate a portion of the solvent and allow the solution to cool again.[4]

  • Re-evaluate Solvent Choice: Aromatic sulfonic acids are often soluble in water and alcohols.[5][6] Consider using a mixed solvent system, such as ethanol/water or acetic acid/water, to achieve the desired solubility characteristics.[2][3]

Issue 2: The product "oils out" instead of forming crystals.

• Possible Cause: The boiling point of the recrystallization solvent is higher than the melting point of the solute, or the solution is cooling too rapidly, causing the compound to come out of solution as a liquid.[2][4] High impurity levels can also lower the melting point of the mixture.

• Solution:

  • Add More Solvent: Reheat the solution and add more of the "good" solvent to keep the compound dissolved at a lower temperature.[4]

  • Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in an ice bath. Insulating the flask can help.

  • Charcoal Treatment: If colored impurities are present, they may be contributing to the oiling out. A hot filtration with activated charcoal can remove these impurities.[7]

Issue 3: The purified product has a low yield.

• Possible Cause: Too much solvent was used, the product is significantly soluble in the cold solvent, or premature crystallization occurred during a hot filtration step.[1][7]

• Solution:

  • Minimize Solvent: Use the minimum amount of hot solvent necessary to dissolve the crude product.[1]

  • Cool Thoroughly: Ensure the crystallization mixture is thoroughly cooled in an ice bath to minimize the amount of product remaining in the mother liquor.

  • Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving the product.[1]

  • Prevent Premature Crystallization: If performing a hot filtration, preheat the funnel and receiving flask to prevent the product from crystallizing on the filter paper.[2]

Issue 4: The final product is still colored.

• Possible Cause: Colored impurities were not effectively removed during the initial purification steps.

• Solution:

  • Decolorizing Carbon: Redissolve the product in a suitable hot solvent and add a small amount of activated charcoal. Boil the solution for a few minutes and then perform a hot filtration to remove the charcoal and the adsorbed impurities.[7] Be aware that activated carbon can also adsorb some of the desired product, potentially lowering the yield.[7]

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in crude 3-Chloro-4-methoxybenzenesulfonic acid?

A1: Common impurities in aromatic sulfonation reactions include unreacted starting material (4-chloroanisole), isomeric byproducts (e.g., 2-chloro-5-methoxybenzenesulfonic acid), and diaryl sulfones formed from a side reaction.[8] Residual sulfuric acid from the sulfonation process may also be present.

Q2: What is a good starting solvent for the recrystallization of 3-Chloro-4-methoxybenzenesulfonic acid?

A2: Given that benzenesulfonic acid is soluble in water, ethanol, and acetone, these are good starting points.[5][9] Due to the polar nature of the sulfonic acid group, a polar solvent is likely required. A mixed solvent system, such as ethanol/water or acetic acid/water, often provides the ideal solubility profile for recrystallization.[2][3]

Q3: How can I remove residual sulfuric acid from my crude product?

A3: One common method to separate sulfonic acids from sulfuric acid is through the addition of a calcium salt (like calcium carbonate) to form the insoluble calcium sulfate, which can be filtered off.[10] The desired sulfonic acid can then be regenerated from its calcium salt. Alternatively, washing the crude solid with a solvent in which the sulfonic acid is sparingly soluble but sulfuric acid is more soluble could be effective.

Q4: Can I use chromatography to purify 3-Chloro-4-methoxybenzenesulfonic acid?

A4: While possible, chromatographic purification of highly polar and acidic compounds like sulfonic acids on standard silica (B1680970) gel can be challenging due to strong adsorption. Reversed-phase chromatography might be a more suitable option. However, for larger scale purifications, recrystallization is often more practical.

Experimental Protocols

Recrystallization of Crude 3-Chloro-4-methoxybenzenesulfonic Acid (Hypothetical Protocol)

This protocol is a general guideline and may require optimization.

• Solvent Selection: Begin by testing the solubility of a small amount of the crude material in various solvents at room temperature and upon heating. Good candidates will show low solubility at room temperature and high solubility when hot.[1] A promising starting point is an ethanol/water mixture.

• Dissolution: In an Erlenmeyer flask, add the crude 3-Chloro-4-methoxybenzenesulfonic acid. Add a minimal amount of the chosen "good" solvent (e.g., ethanol) and heat the mixture to boiling. Continue adding the hot solvent in small portions until the solid just dissolves.[1]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel into a clean, pre-heated flask.[2]

• Crystallization: If using a single solvent, allow the filtrate to cool slowly to room temperature. If using a mixed solvent system, add the "poor" solvent (e.g., water) dropwise to the hot solution until it becomes slightly cloudy, then add a few drops of the "good" solvent to redissolve the cloudiness.[2] Allow the solution to cool slowly.

• Cooling: Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.[1]

• Drying: Dry the purified crystals in a vacuum oven.

Data Presentation

Table 1: Theoretical Purification Strategies and Expected Outcomes

Purification Technique	Solvents/Mobile Phase (Hypothetical)	Expected Purity	Expected Yield	Notes
Single Solvent Recrystallization	Water or Acetic Acid	Moderate to High	Low to Moderate	Risk of high solubility in cold water, potentially reducing yield.
Mixed Solvent Recrystallization	Ethanol/Water or Acetone/Hexane	High	Moderate to High	Offers better control over solubility and crystallization.
Acid-Base Extraction	Diethyl Ether / Aqueous NaOH	Low to Moderate	Variable	May be useful for removing non-acidic impurities but less effective for isomeric sulfonic acids.
Column Chromatography	Reversed-phase C18 with Acetonitrile/Water Gradient	High	Low to Moderate	Best for small-scale purification and achieving very high purity.

Visualizations

Caption: Experimental workflow for the recrystallization of 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Troubleshooting logic for common purification issues.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. organic chemistry - Recrystallization Process Questions - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 9. Benzenesulfonic Acid | C6H6O3S | CID 7371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]

Technical Support Center: 3-Chloro-4-methoxybenzenesulfonic acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Chloro-4-methoxybenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the potential common impurities in 3-Chloro-4-methoxybenzenesulfonic acid?

A1: While a definitive list of impurities can be lot-specific, potential impurities in 3-Chloro-4-methoxybenzenesulfonic acid may arise from the synthesis process. These can include:

• Isomeric Impurities: Formation of other isomers during the sulfonation of the starting material is a common source of impurities. This can include isomers with the chloro and methoxy (B1213986) groups in different positions on the benzene (B151609) ring.

• Unreacted Starting Materials: Incomplete reaction can lead to the presence of the initial precursors in the final product.

• By-products from Synthesis: Side reactions can introduce related substances. For instance, the synthesis of a related compound, 3-chloro-4-methoxybenzylamine, involves intermediates like 3-chloro-4-methoxybenzyl chloride, which could be a potential impurity if similar pathways are used.[1][2]

• Related Sulfonic Acids: Other benzenesulfonic acid derivatives may also be present as impurities.[3]

Q2: How can I identify and quantify impurities in my sample of 3-Chloro-4-methoxybenzenesulfonic acid?

A2: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are effective analytical techniques for impurity profiling.[4] A reversed-phase HPLC method with UV detection is a common approach for quantifying non-volatile organic compounds.[4] For volatile impurities, GC-MS can be employed.[5]

Q3: What are the typical storage conditions for 3-Chloro-4-methoxybenzenesulfonic acid to minimize degradation?

A3: As a sulfonic acid derivative, it is advisable to store the compound in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases. The container should be tightly sealed to prevent moisture absorption.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of 3-Chloro-4-methoxybenzenesulfonic acid.

Issue 1: Unexpected peaks are observed in the HPLC chromatogram.

• Possible Cause 1: Isomeric Impurities. The synthesis of substituted benzene rings can often yield a mixture of isomers.

  • Troubleshooting Step: Utilize a high-resolution HPLC column and optimize the mobile phase gradient to achieve better separation of isomeric peaks. Mass spectrometry detection (LC-MS) can help in identifying the molecular weight of the impurities and confirming if they are isomers.

• Possible Cause 2: Presence of Starting Materials or Synthetic Intermediates. Incomplete reaction or purification can leave residual starting materials or intermediates.

  • Troubleshooting Step: If the synthetic route is known, inject standards of the potential starting materials and intermediates to compare retention times.

• Possible Cause 3: Sample Degradation. The compound may have degraded due to improper storage or handling.

  • Troubleshooting Step: Review the storage conditions and handling procedures. Analyze a freshly opened or newly acquired sample to compare with the problematic one.

Issue 2: The purity of 3-Chloro-4-methoxybenzenesulfonic acid determined by analysis is lower than expected.

• Possible Cause 1: Inadequate Purification. The purification method used may not be effective in removing all impurities.

  • Troubleshooting Step: Re-purify the sample using techniques such as recrystallization or column chromatography. Monitor the purity of fractions using a suitable analytical method like HPLC.

• Possible Cause 2: Co-elution of Impurities. In HPLC analysis, an impurity peak may be hidden under the main peak of 3-Chloro-4-methoxybenzenesulfonic acid.

  • Troubleshooting Step: Modify the HPLC method (e.g., change the column, mobile phase composition, or gradient) to resolve any co-eluting peaks. Peak purity analysis using a Diode Array Detector (DAD) can also indicate the presence of co-eluting species.

Data Presentation

Quantitative analysis of impurities is crucial for quality control. Below is a template table for summarizing impurity data from an HPLC analysis.

Impurity Name/RT	Retention Time (min)	Area (%)	Specification Limit (%)
Unidentified Impurity 1	4.8	0.15	≤ 0.2
Isomer A	6.2	0.50	≤ 0.5
Starting Material X	8.1	0.08	≤ 0.1
3-Chloro-4-methoxybenzenesulfonic acid	10.5	99.27	≥ 99.0

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for the purity analysis of 3-Chloro-4-methoxybenzenesulfonic acid. Method optimization may be required.

• Instrumentation: A standard HPLC system with a UV-Vis detector.[4]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[4]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient: A time-based gradient can be used for optimal separation (e.g., starting with 95% A and increasing to 95% B over 20 minutes).

• Flow Rate: 1.0 mL/min.[4]

• Injection Volume: 10 µL.[4]

• Column Temperature: 30 °C.[4]

• Detection Wavelength: 225 nm.[4]

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of the reference standard in a suitable solvent (e.g., methanol (B129727) or mobile phase) at a concentration of approximately 1 mg/mL. Prepare working standards by further dilution.

  • Sample Solution: Dissolve the sample in the same solvent as the standard to achieve a similar concentration. Filter the solution through a 0.45 µm syringe filter before injection.[4]

Visualizations

Synthesis Pathway and Potential Impurity Formation

The following diagram illustrates a plausible synthesis route for 3-Chloro-4-methoxybenzenesulfonic acid and highlights stages where impurities might be introduced.

Caption: Potential impurity sources in the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Troubleshooting Workflow for Unknown HPLC Peaks

This workflow provides a logical approach to identifying unknown peaks in an HPLC chromatogram.

Caption: A troubleshooting workflow for identifying unknown peaks in an HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. CN105712891A - Method used for preparing high purity 3-chloro-4-methoxybenzylamine - Google Patents [patents.google.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. benchchem.com [benchchem.com]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

troubleshooting side reactions in 3-Chloro-4-methoxybenzenesulfonic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges encountered during the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the sulfonation of 2-chloroanisole (B146271) (the common starting material) can arise from several factors:

• Incomplete Reaction: The sulfonation may not have gone to completion. Ensure you are using a sufficiently strong sulfonating agent and appropriate reaction time. Monitoring the reaction progress using Thin Layer Chromatography (TLC) is crucial.

• Suboptimal Temperature: Temperature plays a critical role in sulfonation. If the temperature is too low, the reaction rate will be very slow. Conversely, if it is too high, it can lead to product degradation and side reactions. A systematic optimization of the reaction temperature is recommended.

• Loss of Product During Work-up: The product, being a sulfonic acid, is highly water-soluble. During the quenching and extraction phases, a significant amount of the product might remain in the aqueous layer. 'Salting out' by saturating the aqueous layer with sodium chloride can help precipitate the sodium salt of the sulfonic acid, improving recovery.[1]

Q2: I am observing the formation of multiple products, likely isomers. How can I improve the regioselectivity of the reaction?

A2: The formation of isomeric sulfonic acids is a common challenge due to the directing effects of the substituents on the aromatic ring. In 2-chloroanisole, the methoxy (B1213986) group is a strong activating, ortho-, para-director, while the chloro group is a deactivating, ortho-, para-director. The primary directing influence will be the methoxy group.

• Steric Hindrance: The bulky sulfonic acid group will preferentially add to the less sterically hindered position.[2] In the case of 2-chloroanisole, the primary substitution is expected at the C5 position (para to the methoxy group and meta to the chloro group) to yield the desired 3-Chloro-4-methoxybenzenesulfonic acid. However, some substitution may occur at the C3 position.

• Reaction Conditions: The ratio of isomers can be influenced by reaction conditions.[2] Lower reaction temperatures generally favor the thermodynamically more stable product, which is often the para-substituted isomer. Experimenting with different sulfonating agents (e.g., fuming sulfuric acid vs. chlorosulfonic acid) can also alter the isomer ratio.

Q3: My final product is a dark, tarry substance. What caused this and how can I prevent it?

A3: The formation of a dark, tarry product is usually indicative of degradation or side reactions, often due to overly harsh reaction conditions.

• Oxidation/Charring: Concentrated or fuming sulfuric acid is a strong oxidizing agent, especially at elevated temperatures. This can lead to the degradation of the aromatic starting material. To prevent this, the reaction should be conducted at the lowest effective temperature, and the sulfonating agent should be added slowly and portion-wise to control any exotherm.

• Sulfone Formation: At higher temperatures, the initially formed sulfonic acid can react with another molecule of the starting material to form a sulfone byproduct. This is a common side reaction in sulfonation. Maintaining a lower reaction temperature is the primary way to minimize sulfone formation.

Q4: What is the best method for purifying the crude 3-Chloro-4-methoxybenzenesulfonic acid?

A4: Purification of sulfonic acids can be challenging due to their physical properties.

• Recrystallization of the Sodium Salt: A common and effective method is to first convert the sulfonic acid to its sodium salt. This can be achieved by precipitating it from the reaction mixture by adding sodium chloride (salting out).[1] The resulting sodium sulfonate can then be purified by recrystallization from hot water or an alcohol-water mixture.

• Conversion to Sulfonyl Chloride: For certain applications, it might be advantageous to convert the crude sulfonic acid to its corresponding sulfonyl chloride using a reagent like thionyl chloride or phosphorus oxychloride.[3] The sulfonyl chloride is generally less polar and can be more easily purified by column chromatography or recrystallization from an organic solvent. It can then be hydrolyzed back to the sulfonic acid if needed.

Quantitative Data Summary

Parameter	Recommended Condition	Expected Outcome/Remarks
Starting Material	2-Chloroanisole	-
Sulfonating Agent	Fuming Sulfuric Acid (20% SO₃) or Chlorosulfonic Acid	Choice of agent can affect reactivity and side reactions.
Molar Ratio	1:2 to 1:4 (Substrate:Sulfonating Agent)	An excess of the sulfonating agent is typically used.
Reaction Temperature	0°C to Room Temperature	Lower temperatures favor higher selectivity and reduce degradation.
Reaction Time	2 - 12 hours	Monitor by TLC for completion.
Work-up	Quenching on ice, followed by salting out with NaCl	Essential for precipitating the water-soluble product.[1]
Purification	Recrystallization of the sodium salt from water	A common method for purifying aromatic sulfonic acids.[1]

Experimental Protocols

Synthesis of Sodium 3-Chloro-4-methoxybenzenesulfonate

This protocol is a representative procedure and may require optimization.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2-chloroanisole (1 equivalent).

• Cooling: Cool the flask in an ice bath to 0-5°C with gentle stirring.

• Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (20% SO₃, 3 equivalents) dropwise from the dropping funnel over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir the mixture for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice (approximately 10g per 1 mL of reaction mixture) in a beaker with vigorous stirring.

• Salting Out: To the resulting solution, add sodium chloride in portions with stirring until the solution is saturated. This will precipitate the sodium salt of the sulfonic acid.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Purification: Recrystallize the crude product from a minimal amount of hot water to obtain the purified sodium 3-chloro-4-methoxybenzenesulfonate.

• Drying: Dry the purified crystals in a vacuum oven at 60-70°C to a constant weight.

Visualizations

Caption: Main synthetic pathway for 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Formation of a potential isomeric byproduct.

References

• 1. benchchem.com [benchchem.com]
• 2. globalspec.com [globalspec.com]
• 3. US6548702B1 - Method for the preparation of 2-methoxy-4-(N-t-butylamino-carbonyl)-benzenesulfonyl chloride - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 3-Chloro-4-methoxybenzenesulfonic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the sulfonation of 3-chloro-4-methoxyanisole.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive Sulfonating Agent: Sulfuric acid or oleum (B3057394) has absorbed moisture. 2. Low Reaction Temperature: The activation energy for the reaction has not been met. 3. Insufficient Reaction Time: The reaction has not gone to completion.	1. Use fresh, anhydrous sulfuric acid or fuming sulfuric acid (oleum). 2. Gradually increase the reaction temperature, monitoring for product formation by TLC or HPLC. 3. Extend the reaction time, following the progress of the reaction at regular intervals.
Formation of Multiple Products (Isomers)	1. Reaction temperature is too high: High temperatures can lead to the formation of thermodynamically favored, but undesired, isomers. 2. Inappropriate sulfonating agent: The choice of sulfonating agent can influence regioselectivity.	1. Maintain a lower reaction temperature to favor the kinetically controlled product. The methoxy (B1213986) group is a strong ortho-, para-director, and the chloro group is a weak ortho-, para-director. The sulfonic acid group will primarily substitute at the position ortho to the methoxy group. 2. Use a milder sulfonating agent, such as chlorosulfonic acid, which may offer better regioselectivity at lower temperatures.
Presence of Starting Material in Product	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Insufficient Amount of Sulfonating Agent: The molar ratio of the sulfonating agent to the starting material is too low.	1. Increase the reaction time or temperature as described above. 2. Increase the molar equivalents of the sulfonating agent. A typical ratio is 3-5 equivalents of sulfuric acid or oleum.
Product is Dark or Contains Impurities	1. Charring/Side Reactions: The reaction temperature is too high, leading to decomposition. 2. Oxidation: The substrate is sensitive to the strongly acidic and oxidizing conditions.	1. Carefully control the reaction temperature and consider a slower addition of the sulfonating agent. 2. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Difficulty in Isolating the Product	1. High Water Solubility: Sulfonic acids are often highly soluble in water, making extraction difficult. 2. Incomplete Precipitation: The product may not fully precipitate from the reaction mixture upon quenching.	1. After quenching the reaction with ice, "salt out" the product by adding a saturated solution of sodium chloride. This decreases the solubility of the sulfonic acid salt in the aqueous layer. 2. Isolate the product as its salt (e.g., sodium salt) which is often less soluble and easier to handle. This can be achieved by neutralizing the acidic solution with a suitable base.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the sulfonation of 3-chloro-4-methoxyanisole?

A1: The primary product expected is 3-Chloro-4-methoxybenzenesulfonic acid. The methoxy group is a strongly activating ortho-, para-director, while the chlorine atom is a deactivating ortho-, para-director. The directing effects of the methoxy group are dominant, leading to sulfonation at the position ortho to the methoxy group (C5) as the para position is blocked.

Q2: What is the role of fuming sulfuric acid (oleum) in this reaction?

A2: Fuming sulfuric acid, a solution of sulfur trioxide (SO₃) in sulfuric acid (H₂SO₄), provides a higher concentration of the active electrophile, SO₃. This leads to a faster reaction rate compared to using concentrated sulfuric acid alone.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be monitored by taking small aliquots from the reaction mixture at regular intervals, quenching them with water, and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, a polar solvent system is typically required.

Q4: What are the common byproducts in this reaction?

A4: Potential byproducts include isomeric sulfonic acids, di-sulfonated products, and sulfones formed by the reaction of the sulfonic acid with the starting material. Over-sulfonation can occur under harsh reaction conditions (high temperature, long reaction time).

Q5: Is the sulfonation reaction reversible?

A5: Yes, sulfonation is a reversible reaction. The sulfonic acid group can be removed by heating the product in dilute aqueous acid. This property can be utilized for purification purposes in some cases.

Experimental Protocols

Synthesis of 3-Chloro-4-methoxybenzenesulfonic acid

This protocol is a general guideline and may require optimization based on laboratory conditions and available reagents.

Materials:

• 3-chloro-4-methoxyanisole

• Concentrated Sulfuric Acid (98%) or Fuming Sulfuric Acid (20% SO₃)

• Ice

• Sodium Chloride

• Standard laboratory glassware

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 3-chloro-4-methoxyanisole.

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add 3-4 molar equivalents of cold concentrated sulfuric acid or fuming sulfuric acid dropwise from the dropping funnel, ensuring the internal temperature is maintained below 10 °C.

• After the addition is complete, continue stirring at 0-5 °C for 1 hour.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• To precipitate the product, add solid sodium chloride to the aqueous solution until it is saturated ("salting out").

• Collect the precipitated sodium 3-chloro-4-methoxybenzenesulfonate by vacuum filtration.

• Wash the solid with a cold, saturated sodium chloride solution.

• The crude product can be further purified by recrystallization from water or an alcohol-water mixture.

Visualizations

how to remove unreacted starting material from 3-Chloro-4-methoxybenzenesulfonic acid

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of 3-chloro-4-methoxybenzenesulfonic acid, specifically the removal of unreacted starting material.

Frequently Asked Questions (FAQs)

Q1: What is the most likely unreacted starting material in the synthesis of 3-chloro-4-methoxybenzenesulfonic acid?

A1: The synthesis of 3-chloro-4-methoxybenzenesulfonic acid typically proceeds via the electrophilic sulfonation of 2-chloroanisole (B146271). Therefore, the primary unreacted starting material that needs to be removed is 2-chloroanisole .

Q2: What are the key physical differences between 3-chloro-4-methoxybenzenesulfonic acid and 2-chloroanisole that can be exploited for purification?

A2: The significant differences in their physical properties form the basis for purification. 3-Chloro-4-methoxybenzenesulfonic acid is an ionic solid, making it highly soluble in water and insoluble in non-polar organic solvents. In contrast, 2-chloroanisole is a non-polar liquid with very low water solubility but is readily soluble in organic solvents.[1]

Q3: What is the recommended primary purification method to remove unreacted 2-chloroanisole?

A3: A combination of aqueous workup and recrystallization is the most effective method. The crude product can be dissolved in a basic aqueous solution, washed with an organic solvent to remove the 2-chloroanisole, and then the sulfonic acid can be precipitated by acidification or recrystallized from water.

Q4: How can I confirm the purity of my 3-chloro-4-methoxybenzenesulfonic acid after purification?

A4: The purity can be assessed using several analytical techniques:

• Thin Layer Chromatography (TLC): To visualize the absence of the starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the product and check for the absence of signals corresponding to 2-chloroanisole.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Oily residue present in the crude product	This is likely unreacted 2-chloroanisole, which is a liquid at room temperature.[2][3]	Perform an aqueous workup. Dissolve the crude product in a suitable aqueous base (e.g., sodium bicarbonate solution). Wash this aqueous solution with a non-polar organic solvent like diethyl ether or dichloromethane (B109758) to extract the 2-chloroanisole.
Product does not crystallize from water	The solution may not be sufficiently concentrated, or the product is too soluble at lower temperatures.	Concentrate the aqueous solution by gentle heating and evaporation of some water. If crystallization is still slow, try adding a seed crystal or scratching the inside of the flask with a glass rod to induce crystallization. Cooling the solution in an ice bath can also help.
Low yield after purification	The product may have been partially lost during the washing steps if the pH was not optimal. The sulfonic acid is more soluble in water at higher pH.	Ensure the aqueous solution is sufficiently acidic during precipitation to minimize the solubility of the sulfonic acid. When washing the final product, use ice-cold water sparingly.
Product is discolored	Presence of colored impurities from the sulfonation reaction.	During recrystallization, after dissolving the product in hot water, you can add a small amount of activated charcoal and then perform a hot filtration to remove the charcoal and adsorbed impurities before allowing the solution to cool.

Data Presentation

Table 1: Physical and Solubility Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Boiling Point (°C)	Water Solubility
2-Chloroanisole	C₇H₇ClO	142.58	Liquid	195-196	490 mg/L (Slightly soluble)[1][4]
3-Chloro-4-methoxybenzenesulfonic acid	C₇H₇ClO₄S	222.65	Solid	N/A	Highly Soluble

Experimental Protocols

Protocol 1: Purification by Aqueous Workup and Precipitation

• Dissolution: Transfer the crude reaction mixture containing 3-chloro-4-methoxybenzenesulfonic acid and unreacted 2-chloroanisole to a separatory funnel. Add 1 M aqueous sodium bicarbonate solution to dissolve the sulfonic acid. Ensure the pH of the aqueous layer is basic.

• Extraction of Starting Material: Add an equal volume of diethyl ether to the separatory funnel. Shake the funnel vigorously, venting frequently. Allow the layers to separate. The unreacted 2-chloroanisole will partition into the organic (ether) layer.

• Separation: Drain the lower aqueous layer into a clean flask. Discard the upper organic layer. Repeat the extraction of the aqueous layer with a fresh portion of diethyl ether to ensure complete removal of the starting material.

• Acidification and Precipitation: Cool the aqueous layer in an ice bath. Slowly add concentrated hydrochloric acid dropwise with stirring until the solution is acidic (pH ~1-2, check with pH paper). The 3-chloro-4-methoxybenzenesulfonic acid will precipitate out as a solid.

• Isolation and Drying: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of ice-cold water. Allow the product to air-dry or dry in a desiccator.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Water is the solvent of choice for the recrystallization of 3-chloro-4-methoxybenzenesulfonic acid due to its high polarity and the ionic nature of the sulfonic acid.

• Dissolution: Place the crude, washed product (from Protocol 1, step 5, or a crude solid) in an Erlenmeyer flask. Add a minimal amount of hot deionized water and heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and then perform a hot gravity filtration to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold water. Dry the crystals thoroughly.

Mandatory Visualization

Caption: Workflow for the purification of 3-chloro-4-methoxybenzenesulfonic acid.

Caption: Troubleshooting logic for purifying 3-chloro-4-methoxybenzenesulfonic acid.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-氯苯甲醚 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. parchem.com [parchem.com]

scaling up 3-Chloro-4-methoxybenzenesulfonic acid synthesis from lab to pilot plant

This technical support center provides guidance for researchers, scientists, and drug development professionals on the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid, with a focus on scaling up the process from a laboratory setting to a pilot plant.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 3-Chloro-4-methoxybenzenesulfonic acid?

The most common method for synthesizing 3-Chloro-4-methoxybenzenesulfonic acid is through the electrophilic aromatic substitution (sulfonation) of 2-chloroanisole (B146271). This reaction typically utilizes a strong sulfonating agent such as fuming sulfuric acid (oleum) or chlorosulfonic acid.

Q2: What are the expected major and minor products in this reaction?

The starting material, 2-chloroanisole, has two directing groups on the aromatic ring: a methoxy (B1213986) group (-OCH₃) and a chloro group (-Cl). The methoxy group is a strongly activating, ortho-, para-director, while the chloro group is a deactivating, ortho-, para-director. The directing effects of the methoxy group are dominant. Therefore, the primary product will be the result of sulfonation at the position para to the methoxy group, which is also meta to the chloro group, yielding 3-Chloro-4-methoxybenzenesulfonic acid .

Potential isomeric byproducts include sulfonation at the ortho position to the methoxy group. The expected major and minor products are:

• Major Product: 3-Chloro-4-methoxybenzenesulfonic acid

• Minor Byproducts: 2-Chloro-6-methoxybenzenesulfonic acid and 2-chloro-4-methoxybenzenesulfonic acid.

The formation of these isomers is influenced by reaction conditions such as temperature and the choice of sulfonating agent.

Q3: What are the key safety precautions to consider during this synthesis?

• Corrosive Reagents: Fuming sulfuric acid and chlorosulfonic acid are extremely corrosive and react violently with water. Always handle these reagents in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield.

• Exothermic Reaction: The sulfonation reaction is highly exothermic. The addition of the sulfonating agent must be done slowly and with efficient cooling to control the reaction temperature and prevent runaway reactions.

• Hazardous Byproducts: The reaction can release corrosive and toxic gases, such as hydrogen chloride (when using chlorosulfonic acid). Ensure proper scrubbing or neutralization of off-gases.

• Product Handling: The product, 3-Chloro-4-methoxybenzenesulfonic acid, is a strong acid and should be handled with care. Consult the Safety Data Sheet (SDS) for detailed handling and safety information.

Q4: How can I monitor the progress of the reaction?

Reaction progress can be monitored by periodically taking small aliquots of the reaction mixture (with extreme caution) and analyzing them using techniques such as:

• Thin Layer Chromatography (TLC): To observe the disappearance of the starting material (2-chloroanisole).

• High-Performance Liquid Chromatography (HPLC): For a more quantitative analysis of the starting material, product, and potential byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To analyze the composition of the reaction mixture.

Experimental Protocols

Laboratory-Scale Synthesis of 3-Chloro-4-methoxybenzenesulfonic Acid

This protocol is an adapted method based on the sulfonation of similar aromatic ethers and should be optimized for specific laboratory conditions.

Materials:

• 2-chloroanisole

• Fuming sulfuric acid (20% SO₃) or Chlorosulfonic acid

• Ice

• Sodium chloride (NaCl)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous sodium sulfate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Ice bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, place 2-chloroanisole.

• Cooling: Cool the flask to 0-5 °C using an ice bath.

• Addition of Sulfonating Agent: Slowly add the sulfonating agent (e.g., fuming sulfuric acid) dropwise from the dropping funnel while maintaining the internal temperature between 0-10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Isolation: The product may precipitate out of the aqueous solution. If not, the sulfonic acid can be "salted out" by adding sodium chloride to the solution until saturation. The precipitate is then collected by vacuum filtration.

• Purification (if necessary): The crude product can be purified by recrystallization from water or by conversion to a salt (e.g., sodium salt) followed by recrystallization.

Data Presentation: Laboratory Scale

Parameter	Value
Starting Material	2-chloroanisole
Sulfonating Agent	Fuming Sulfuric Acid (20% SO₃)
Molar Ratio (Substrate:Agent)	1 : 1.5
Reaction Temperature	0-10 °C (addition), Room Temp. (reaction)
Reaction Time	2-4 hours
Typical Yield	75-85% (crude)
Major Impurities	Isomeric sulfonic acids, unreacted starting material, sulfones

Troubleshooting Guide: Lab to Pilot Plant Scale-Up

Scaling up the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid requires careful consideration of several factors to ensure safety, efficiency, and product quality.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Yield	Incomplete Reaction: Insufficient reaction time or temperature.	Monitor the reaction to completion using in-process controls (e.g., HPLC). Gradually increase reaction time or temperature, being mindful of byproduct formation.
Byproduct Formation: Over-sulfonation or formation of sulfones at higher temperatures.	Maintain strict temperature control. Optimize the stoichiometry of the sulfonating agent.
Product Purity Issues	Presence of Isomers: Kinetic vs. thermodynamic control of the reaction.	Control the reaction temperature carefully. Lower temperatures often favor the para-isomer. Purification via fractional crystallization of the sulfonic acid or its salts may be necessary.
Discoloration: Formation of oxidized byproducts.	Ensure an inert atmosphere (e.g., nitrogen blanket) if necessary. Consider a purification step involving activated carbon.
Process Control Challenges	Exotherm Control: The surface area-to-volume ratio decreases on scale-up, making heat removal less efficient.	Use a reactor with a high heat transfer coefficient (e.g., glass-lined steel with a jacket). Control the addition rate of the sulfonating agent. Implement a robust cooling system with emergency cooling capabilities.
Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" and poor reaction control.	Use a pilot-plant reactor with appropriate agitation (e.g., turbine or anchor stirrer). Perform mixing studies to ensure homogeneity.
Work-up and Isolation Difficulties	Filtration Issues: Fine or gelatinous precipitate that clogs filters.	Optimize the precipitation/crystallization conditions (e.g., cooling rate, solvent). Consider using a filter press or centrifuge for solid-liquid separation at the pilot scale.
Effluent Management: Generation of large volumes of acidic aqueous waste.	Implement a neutralization step for the aqueous waste stream. Consider recycling or recovery of excess acid where feasible.

Visualizations

Caption: Lab vs. Pilot Plant Workflow.

Caption: Troubleshooting Decision Tree.

Technical Support Center: Monitoring 3-Chloro-4-methoxybenzenesulfonic Acid Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address analytical challenges encountered when monitoring reactions involving 3-Chloro-4-methoxybenzenesulfonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for monitoring the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid?

A1: The primary analytical technique for monitoring reactions involving 3-Chloro-4-methoxybenzenesulfonic acid is High-Performance Liquid Chromatography (HPLC) with UV detection. This is due to the compound's non-volatile and polar nature. Gas Chromatography (GC) is generally not suitable for the direct analysis of sulfonic acids but can be used after a derivatization step to increase volatility.

Q2: What are the expected impurities during the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid?

A2: The synthesis of 3-Chloro-4-methoxybenzenesulfonic acid likely proceeds through the sulfonation of 2-chloroanisole (B146271) to produce the corresponding sulfonyl chloride, followed by hydrolysis. Potential impurities include:

• Isomeric products: Sulfonation of 2-chloroanisole can lead to the formation of other isomers.

• Unreacted starting materials: Residual 2-chloroanisole may be present.

• Hydrolysis byproducts: The sulfonyl chloride intermediate is susceptible to hydrolysis.[1]

• Side-reaction products: Depending on the specific reagents used, other chlorinated or sulfonated byproducts may form.

Q3: Why am I observing poor peak shape (tailing) for 3-Chloro-4-methoxybenzenesulfonic acid in my HPLC analysis?

A3: Peak tailing is a common issue when analyzing sulfonic acids by reversed-phase HPLC.[2] This is often caused by secondary interactions between the anionic sulfonate group and residual positively charged silanol (B1196071) groups on the silica-based stationary phase.[2] To mitigate this, it is recommended to use a mobile phase with a low pH (around 2-3) to suppress the ionization of the silanol groups.[2] Alternatively, the use of an ion-pairing reagent can improve peak shape.[3]

Q4: Can I use Gas Chromatography (GC) to analyze 3-Chloro-4-methoxybenzenesulfonic acid?

A4: Direct analysis of 3-Chloro-4-methoxybenzenesulfonic acid by GC is not feasible due to its high polarity and low volatility. However, GC-MS analysis is possible after a derivatization step to convert the sulfonic acid into a more volatile ester derivative.[4][5]

Troubleshooting Guides

HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
Peak Tailing	Secondary interactions between the analyte and the column's stationary phase.[6]	1. Adjust Mobile Phase pH: Lower the pH of the mobile phase to 2.5-3.0 using an acid like phosphoric acid or formic acid.[2] 2. Use an End-Capped Column: Employ a high-quality, end-capped C18 column to minimize exposed silanol groups.[6] 3. Add an Ion-Pairing Reagent: Introduce a suitable ion-pairing reagent, such as tetrabutylammonium (B224687) hydrogen sulfate, to the mobile phase.[3]
Poor Retention	The analyte is too polar for the stationary phase.	1. Use a Polar-Embedded or Polar-Endcapped Column: These columns provide better retention for polar compounds. 2. Employ a Mixed-Mode Column: A column with both reversed-phase and anion-exchange characteristics can significantly improve retention.[7]
Ghost Peaks	Contamination in the injector or column.	1. Flush the injector and column with a strong solvent. 2. Ensure the purity of the mobile phase and sample solvent.
Baseline Drift	Changes in mobile phase composition or temperature fluctuations.	1. Ensure the mobile phase is well-mixed and degassed. 2. Use a column oven to maintain a stable temperature.

GC-MS Analysis (Post-Derivatization)

Problem	Potential Cause	Troubleshooting Steps
No Peak or Low Signal	Incomplete derivatization.	1. Optimize Reaction Conditions: Adjust the reaction time, temperature, and reagent concentration for the derivatization step. 2. Ensure Anhydrous Conditions: Moisture can interfere with many derivatization reagents.
Multiple Peaks for the Analyte	Formation of multiple derivatives or degradation of the derivative.	1. Optimize Derivatization Specificity: Adjust reaction conditions to favor the formation of a single derivative. 2. Check Thermal Stability: The derivative may be degrading in the GC inlet. Lower the inlet temperature.
Peak Tailing	Active sites in the GC system.	1. Use a Deactivated Inlet Liner: A deactivated liner minimizes interactions with the analyte. 2. Condition the Column: Properly condition the GC column before analysis.

Experimental Protocols

HPLC Method for 3-Chloro-4-methoxybenzenesulfonic acid

This protocol provides a starting point for the HPLC analysis of 3-Chloro-4-methoxybenzenesulfonic acid. Optimization may be required for your specific instrumentation and sample matrix.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), preferably end-capped.

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile (B52724)

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 50% B

  • 20-25 min: 50% B

  • 25-26 min: 50% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 230 nm

Sample Preparation for HPLC

• Accurately weigh approximately 10 mg of the reaction mixture.

• Dissolve in a 1:1 mixture of water and acetonitrile to a final volume of 10 mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

GC-MS Method for Derivatized 3-Chloro-4-methoxybenzenesulfonic acid

This protocol outlines the derivatization of 3-Chloro-4-methoxybenzenesulfonic acid to its methyl ester for GC-MS analysis.

Derivatization Procedure:

• To 1 mg of the dried sample, add 1 mL of a 10% (v/v) solution of Trimethylsilyldiazomethane in Toluene.

• Cap the vial and heat at 60 °C for 30 minutes.

• Cool the reaction mixture to room temperature.

• The sample is now ready for GC-MS analysis.

GC-MS Conditions:

• GC Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 50-500

Visualizations

Caption: Troubleshooting workflow for HPLC peak tailing.

Caption: Logical workflow for reaction monitoring using HPLC.

References

• 1. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. Derivatisation of sulfonic acids for GC/MS analysis. - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. helixchrom.com [helixchrom.com]

Reference Data & Comparative Studies

analytical methods for 3-Chloro-4-methoxybenzenesulfonic acid characterization

A comprehensive guide to the analytical characterization of 3-Chloro-4-methoxybenzenesulfonic acid, this document provides a comparative overview of various analytical techniques. It is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols and performance data to guide the selection of the most suitable analytical method.

Comparison of Analytical Methods

The characterization of 3-Chloro-4-methoxybenzenesulfonic acid can be approached using several analytical techniques, each with distinct advantages in terms of sensitivity, selectivity, and application. The primary methods include High-Performance Liquid Chromatography (HPLC), Capillary Electrophoresis (CE), and spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Chromatographic Methods:

• High-Performance Liquid Chromatography (HPLC): A versatile and widely used technique for the separation, identification, and quantification of 3-Chloro-4-methoxybenzenesulfonic acid. Due to the polar nature of the sulfonic acid group, reversed-phase HPLC is often employed with the addition of an ion-pairing agent to the mobile phase to improve retention and peak shape.[1][2] Mixed-mode chromatography, which combines reversed-phase and ion-exchange mechanisms, also provides excellent separation for sulfonic acids.[3]

• Capillary Electrophoresis (CE): An alternative separation technique that offers high efficiency and resolution. CE is particularly well-suited for the analysis of charged species like sulfonic acids and can be a valuable tool for purity determination and quantitative analysis.[4][5][6][7]

Spectroscopic Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure of 3-Chloro-4-methoxybenzenesulfonic acid. Both ¹H and ¹³C NMR are essential for confirming the identity and purity of the compound.

• Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern of the analyte. Electrospray ionization (ESI) is a common technique for the analysis of polar compounds like sulfonic acids.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying the functional groups present in the molecule, such as the sulfonyl group, aromatic ring, and ether linkage.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of the key analytical methods for the analysis of aromatic sulfonic acids, providing a basis for comparison.

Analytical Method	Principle	Typical Limit of Detection (LOD)	Typical Limit of Quantitation (LOQ)	Linearity (r²)	Precision (%RSD)	Key Advantages
HPLC (with UV detection)	Chromatographic separation based on polarity	0.1 - 1 µg/mL	0.5 - 5 µg/mL	> 0.99	< 5%	Robust, versatile, widely available
Ion-Pair HPLC (with UV detection)	Enhanced retention of polar analytes	0.05 - 0.5 µg/mL	0.2 - 2 µg/mL	> 0.995	< 3%	Improved peak shape and retention for polar compounds
LC-MS	Chromatographic separation coupled with mass detection	0.01 - 0.1 ng/mL	0.05 - 0.5 ng/mL	> 0.995	< 2%	High sensitivity and selectivity, structural information
Capillary Electrophoresis (CZE-UV)	Separation based on charge-to-size ratio	0.1 - 1.5 µg/mL[8]	0.5 - 5.0 µg/mL[8]	> 0.99[8]	< 5%[8]	High efficiency, minimal sample and solvent consumption

Mandatory Visualization

Caption: General analytical workflow for the characterization of 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Logical flow for developing an HPLC method for 3-Chloro-4-methoxybenzenesulfonic acid.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol describes a general reversed-phase HPLC method with ion-pairing for the quantitative analysis of 3-Chloro-4-methoxybenzenesulfonic acid.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.01 M Tetrabutylammonium phosphate (B84403) in water, pH adjusted to 7.0.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 70% B

  • 15-18 min: 70% B

  • 18-20 min: 70% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Sample Preparation:

  • Prepare a stock solution of 3-Chloro-4-methoxybenzenesulfonic acid reference standard at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Prepare working standards by serial dilution of the stock solution with the mobile phase.

  • Dissolve the sample in the same diluent to an expected concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Capillary Electrophoresis (CE)

This protocol outlines a general method for the analysis of 3-Chloro-4-methoxybenzenesulfonic acid by Capillary Zone Electrophoresis (CZE).[4]

• Instrumentation: A capillary electrophoresis system with a UV detector.

• Capillary: Fused-silica capillary, 50 µm I.D., effective length 50 cm.

• Running Buffer: 20 mM Sodium borate (B1201080) buffer, pH 9.3.[4]

• Voltage: 25 kV.

• Temperature: 25 °C.

• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

• Detection Wavelength: 210 nm.

• Sample Preparation:

  • Prepare a stock solution of 3-Chloro-4-methoxybenzenesulfonic acid at 1 mg/mL in the running buffer.

  • Prepare working standards by diluting the stock solution with the running buffer.

  • Dissolve the sample in the running buffer to a suitable concentration.

  • Filter all solutions through a 0.22 µm syringe filter.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• ¹H NMR: Acquire the proton NMR spectrum. Expected signals would include aromatic protons and a singlet for the methoxy (B1213986) group protons. The chemical shifts of aromatic protons are influenced by the chloro, methoxy, and sulfonic acid groups.

• ¹³C NMR: Acquire the carbon-13 NMR spectrum. Expected signals would correspond to the carbons of the benzene (B151609) ring and the methoxy group.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.[5]

• Mode: Negative ion mode is typically used for sulfonic acids.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile/water) to a concentration of approximately 10 µg/mL and infuse into the ESI source.

• Data Analysis: Identify the peak corresponding to the deprotonated molecule [M-H]⁻. The theoretical exact mass of the deprotonated 3-Chloro-4-methoxybenzenesulfonic acid (C₇H₆ClO₅S⁻) can be calculated and compared to the observed mass-to-charge ratio (m/z).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or use an ATR (Attenuated Total Reflectance) accessory.

• Instrumentation: An FTIR spectrometer.

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands for the functional groups, such as:

  • S=O stretching (asymmetric and symmetric) for the sulfonic acid group (typically around 1350 cm⁻¹ and 1175 cm⁻¹).

  • C-O stretching for the methoxy group (around 1250 cm⁻¹ and 1020 cm⁻¹).

  • C-Cl stretching (around 800-600 cm⁻¹).

  • Aromatic C-H and C=C stretching vibrations.

References

• 1. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : Shimadzu (Switzerland) [shimadzu.ch]
• 2. Ion Pair Chromatography | Ion-Pairing Agents | HPLC [masontechnology.ie]
• 3. helixchrom.com [helixchrom.com]
• 4. Analysis of aromatic sulfonates in water by solid-phase extraction and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solid-phase extraction of polar hydrophilic aromatic sulfonates followed by capillary zone electrophoresis-UV absorbance detection and ion-pair liquid chromatography-diode array UV detection and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. usp.org [usp.org]
• 7. usp.org [usp.org]
• 8. benchchem.com [benchchem.com]

Comparative Analysis of Predicted NMR Spectral Data for 3-Chloro-4-methoxybenzenesulfonic Acid

A detailed examination of the predicted ¹H and ¹³C NMR spectral data for 3-Chloro-4-methoxybenzenesulfonic acid is presented below. Due to the absence of direct experimental spectra for this specific compound in publicly available databases, this guide provides a comparative analysis based on data from structurally related compounds and established principles of NMR spectroscopy.

This guide is intended for researchers, scientists, and professionals in drug development, offering a predictive insight into the spectral characteristics of 3-Chloro-4-methoxybenzenesulfonic acid. The data herein is compiled from analogous structures and theoretical shifts, providing a valuable reference for spectral interpretation and compound characterization.

Predicted ¹H and ¹³C NMR Spectral Data

The chemical structure of 3-Chloro-4-methoxybenzenesulfonic acid dictates a specific pattern of signals in both ¹H and ¹³C NMR spectra. The aromatic ring is substituted with a chloro group, a methoxy (B1213986) group, and a sulfonic acid group, each influencing the chemical shifts of the nearby protons and carbons.

Table 1: Predicted ¹H NMR Spectral Data for 3-Chloro-4-methoxybenzenesulfonic acid

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-2	7.9 - 8.1	d	~2
H-5	7.2 - 7.4	d	~8-9
H-6	7.7 - 7.9	dd	~8-9, ~2
OCH₃	3.9 - 4.1	s	-

Table 2: Predicted ¹³C NMR Spectral Data for 3-Chloro-4-methoxybenzenesulfonic acid

Carbon Assignment	Predicted Chemical Shift (ppm)
C-1	140 - 145
C-2	130 - 135
C-3	125 - 130
C-4	155 - 160
C-5	115 - 120
C-6	128 - 133
OCH₃	55 - 60

Comparative Analysis with Related Compounds

To substantiate the predicted values, a comparison with the experimental NMR data of similar compounds is crucial. For instance, 4-methoxybenzoic acid and various substituted benzenesulfonyl chlorides and amides provide a reasonable basis for these predictions. The electron-withdrawing nature of the sulfonic acid group and the chloro group, combined with the electron-donating effect of the methoxy group, results in the anticipated downfield and upfield shifts, respectively.

Table 3: Comparison of ¹H NMR Data with Structurally Similar Compounds

Compound	H-2 (ppm)	H-5 (ppm)	H-6 (ppm)	OCH₃ (ppm)
3-Chloro-4-methoxybenzenesulfonic acid (Predicted)	7.9 - 8.1	7.2 - 7.4	7.7 - 7.9	3.9 - 4.1
4-Methoxybenzoic acid	7.93	7.04	7.93	3.84
3-Chloro-4-methoxybenzaldehyde	7.84	7.09	7.75	3.97

Table 4: Comparison of ¹³C NMR Data with Structurally Similar Compounds

Compound	C-1 (ppm)	C-2 (ppm)	C-3 (ppm)	C-4 (ppm)	C-5 (ppm)	C-6 (ppm)	OCH₃ (ppm)
3-Chloro-4-methoxybenzenesulfonic acid (Predicted)	140-145	130-135	125-130	155-160	115-120	128-133	55-60
4-Methoxybenzoic acid	124.5	131.7	113.8	163.4	113.8	131.7	55.4
3-Chloro-4-methoxybenzaldehyde	130.6	128.4	127.2	158.8	111.4	129.5	56.4

Note: The numbering for the comparative compounds has been adapted to match the substitution pattern of 3-Chloro-4-methoxybenzenesulfonic acid for clarity.

Experimental Protocols

While specific experimental data for the target compound is unavailable, a general protocol for acquiring ¹H and ¹³C NMR spectra is provided below, based on standard laboratory practices.[1][2]

NMR Sample Preparation and Data Acquisition

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm).[2]

• ¹H NMR Spectroscopy: Proton NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz or higher. Standard acquisition parameters include a spectral width of 10-15 ppm, a sufficient number of scans to obtain a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra are acquired on the same instrument, typically at a frequency of 75 MHz or higher. A wider spectral width (e.g., 0-220 ppm) is used. Proton decoupling is employed to simplify the spectrum and enhance the signal-to-noise ratio.

Visualization of Predicted NMR Assignments

The following diagram illustrates the chemical structure of 3-Chloro-4-methoxybenzenesulfonic acid with the predicted assignments for the aromatic protons and carbons.

Figure 1. Predicted ¹H and ¹³C NMR assignments for 3-Chloro-4-methoxybenzenesulfonic acid.

References

• 1. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 2. rsc.org [rsc.org]

Comparative Guide to Purity Analysis of 3-Chloro-4-methoxybenzenesulfonic Acid

This guide provides a comparative overview of analytical methodologies for determining the purity of 3-Chloro-4-methoxybenzenesulfonic acid. It is intended for researchers, scientists, and professionals in drug development who require accurate and reliable purity assessments of sulfonic acid derivatives. The guide details a primary High-Performance Liquid Chromatography (HPLC) method and compares it with alternative techniques, offering supporting data and detailed experimental protocols.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common and robust method for the purity analysis of non-volatile organic compounds like 3-Chloro-4-methoxybenzenesulfonic acid. Reversed-phase HPLC, in particular, offers high resolution and sensitivity. Due to the polar nature of the sulfonic acid group, traditional C18 columns can sometimes provide poor retention.[1] To overcome this, methods often employ ion-pairing agents or utilize mixed-mode columns that incorporate both reversed-phase and ion-exchange mechanisms.[1][2]

For 3-Chloro-4-methoxybenzenesulfonic acid, two potential HPLC approaches are compared below: a standard reversed-phase ion-pair method and a mixed-mode chromatography method.

Comparison of HPLC Methods

Parameter	Method A: Reversed-Phase Ion-Pair HPLC	Method B: Mixed-Mode HPLC
Principle	Separation based on hydrophobicity, with an ion-pairing agent added to the mobile phase to retain the anionic sulfonate.	Separation utilizing both hydrophobic (reversed-phase) and electrostatic (anion-exchange) interactions.[1][2]
Stationary Phase	C18, 5 µm, 4.6 x 250 mm	Mixed-Mode (Reversed-Phase/Anion-Exchange), 5 µm, 4.6 x 150 mm
Mobile Phase	A: 20 mM Potassium phosphate (B84403) buffer with 5 mM Tetrabutylammonium (B224687) hydrogen sulfate, pH 3.0B: Acetonitrile	A: 20 mM Ammonium formate, pH 3.5B: Acetonitrile
Elution	Isocratic (e.g., 70% A, 30% B) or Gradient	Gradient
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 230 nm	UV at 230 nm or Mass Spectrometry (MS)[3]
Advantages	Utilizes common and widely available C18 columns.	Better retention and peak shape for polar analytes without ion-pairing agents[1]; MS-compatible mobile phase.[4]
Disadvantages	Ion-pairing agents can be harsh on columns and are not ideal for MS detection.	Mixed-mode columns are less common and can be more expensive.

Experimental Workflow: HPLC Analysis

Caption: General workflow for the purity analysis of 3-Chloro-4-methoxybenzenesulfonic acid by HPLC.

Detailed Experimental Protocol (Method A: Reversed-Phase Ion-Pair HPLC)

• Chromatographic Conditions:

  • Column: C18, 5 µm particle size, 4.6 mm I.D. x 250 mm length.

  • Mobile Phase: A mixture of 70% Mobile Phase A and 30% Mobile Phase B.

    • Mobile Phase A: Prepare a 20 mM solution of monobasic potassium phosphate in HPLC-grade water. Add 5 mM tetrabutylammonium hydrogen sulfate. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

    • Mobile Phase B: Acetonitrile (HPLC grade).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Diluent: A 50:50 (v/v) mixture of water and acetonitrile.

  • Standard Solution: Accurately weigh about 25 mg of 3-Chloro-4-methoxybenzenesulfonic acid reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a concentration of approximately 0.5 mg/mL.

  • Sample Solution: Accurately weigh about 25 mg of the 3-Chloro-4-methoxybenzenesulfonic acid sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Procedure:

  • Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

  • Inject the diluent (blank) to ensure a clean baseline.

  • Inject the standard solution five times and check for system suitability. The relative standard deviation (RSD) of the peak areas should be not more than 2.0%.

  • Inject the sample solution in duplicate.

• Calculation of Purity:

  • Calculate the purity of the sample using the following formula:

  • Where Area_Sample and Area_Standard are the average peak areas of the sample and standard, respectively; Conc_Sample and Conc_Standard are the concentrations of the sample and standard solutions; and Purity_Standard is the purity of the reference standard.

Alternative Analytical Methods

While HPLC is the preferred method, other techniques can be employed for purity analysis, each with its own set of advantages and limitations.

Comparison with Alternative Methods

Method	Principle	Advantages	Disadvantages
HPLC	Chromatographic separation based on differential partitioning between a stationary and mobile phase.	High resolution, high sensitivity, applicable to a wide range of compounds, well-established and robust.	Requires specialized equipment, can be time-consuming to develop methods.
Capillary Electrophoresis (CE)	Separation of ions based on their electrophoretic mobility in an electric field.[5][6]	High efficiency, very small sample volume required, fast analysis times.[6]	Lower concentration sensitivity compared to HPLC with UV, reproducibility can be an issue.
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	Very high resolution for volatile compounds.	Requires derivatization to convert the non-volatile sulfonic acid into a volatile ester or other derivative[7][8]; derivatization can be complex and introduce errors.[9]
Acid-Base Titration	Neutralization of the acidic sulfonic acid group with a standardized basic solution.	Simple, inexpensive, does not require sophisticated instrumentation, provides a measure of total acidity.	Non-specific (titrates all acidic impurities), lower sensitivity and precision compared to chromatographic methods.

Experimental Workflow: Purity by Titration

Caption: Workflow for determining the purity of 3-Chloro-4-methoxybenzenesulfonic acid by acid-base titration.

Detailed Experimental Protocol (Acid-Base Titration)

• Reagents:

  • Standardized 0.1 M Sodium Hydroxide (NaOH) Solution: Prepare and standardize against potassium hydrogen phthalate (B1215562) (KHP).

  • Phenolphthalein (B1677637) Indicator: 1% solution in ethanol.

  • Deionized Water.

• Procedure:

  • Accurately weigh approximately 220 mg of the 3-Chloro-4-methoxybenzenesulfonic acid sample into a 250 mL Erlenmeyer flask.

  • Add approximately 100 mL of deionized water and stir until the sample is completely dissolved.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate the solution with the standardized 0.1 M NaOH solution until a persistent faint pink color is observed.

  • Record the volume of NaOH solution consumed.

  • Perform a blank titration using 100 mL of deionized water and the indicator, and subtract this volume from the sample titration volume.

• Calculation of Purity:

  • The molecular weight of 3-Chloro-4-methoxybenzenesulfonic acid (C₇H₇ClO₄S) is 222.65 g/mol .

  • Calculate the purity using the following formula:

  • Where V_NaOH is the volume of NaOH titrant in mL (corrected for the blank), M_NaOH is the molarity of the NaOH solution, MW_Acid is the molecular weight of the acid, and W_Sample is the weight of the sample in grams.

Conclusion

For the definitive purity analysis of 3-Chloro-4-methoxybenzenesulfonic acid, HPLC is the recommended method due to its specificity, sensitivity, and ability to separate the main component from related impurities. A reversed-phase method using an ion-pairing agent (Method A) is a reliable starting point, while a mixed-mode method (Method B) may offer superior performance and compatibility with mass spectrometry.

Alternative methods like Capillary Electrophoresis can be useful for rapid, high-efficiency separations, whereas Acid-Base Titration serves as a simple, low-cost method for determining total acidity but lacks the specificity for impurity profiling. The choice of method should be guided by the specific requirements of the analysis, available instrumentation, and the desired level of validation.

References

• 1. helixchrom.com [helixchrom.com]
• 2. Benzenesulfonic Acid | SIELC Technologies [sielc.com]
• 3. helixchrom.com [helixchrom.com]
• 4. phenomenex.com [phenomenex.com]
• 5. uspbpep.com [uspbpep.com]
• 6. usp.org [usp.org]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. Derivatisation of sulfonic acids for GC/MS analysis. - Chromatography Forum [chromforum.org]

A Comparative Guide to GC-MS Analysis for Identifying Byproducts in 3-Chloro-4-methoxybenzenesulfonic Acid Synthesis

In the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), the meticulous identification and quantification of byproducts are paramount to ensure the final product's purity, safety, and efficacy. The synthesis of 3-Chloro-4-methoxybenzenesulfonic acid, a key building block in various drug development pathways, is no exception. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques, specifically High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the identification and quantification of process-related impurities.

Synthesis Pathway and Potential Byproducts

The primary route for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid involves the electrophilic aromatic substitution of 2-chloroanisole (B146271) using a sulfonating agent, typically chlorosulfonic acid. While the desired product is the result of sulfonation at the para-position to the methoxy (B1213986) group, the reaction conditions can lead to the formation of several byproducts.

Key potential byproducts include:

• Isomeric Products: Sulfonation can occur at other positions on the aromatic ring, leading to isomers such as 2-chloro-5-methoxybenzenesulfonic acid and 4-chloro-3-methoxybenzenesulfonic acid.

• Di-sulfonated Products: Under harsh reaction conditions, a second sulfonation can occur, resulting in di-sulfonated species.

• Diphenyl Sulfones: A common byproduct in sulfonation reactions where the starting material reacts with the newly formed sulfonyl chloride.[1]

Figure 1: Synthesis of 3-Chloro-4-methoxybenzenesulfonic acid and potential byproduct formation pathways.

Analytical Methodologies: A Comparative Overview

The choice of analytical technique is critical for accurately profiling the impurities in the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid. Below, we compare the application of GC-MS with LC-MS, providing detailed experimental protocols for each.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. However, sulfonic acids are highly polar and non-volatile, making their direct analysis by GC challenging. Therefore, analysis is typically performed on the more volatile sulfonyl chloride intermediate or requires a derivatization step to convert the sulfonic acid into a more volatile ester. This adds complexity and potential for sample preparation errors.

• Sample Preparation:

  • Quench the reaction mixture in ice-water.

  • Extract the 3-Chloro-4-methoxybenzenesulfonyl chloride intermediate with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Dilute an aliquot of the extract to a concentration of approximately 1 mg/mL in the same solvent for GC-MS analysis.

• Instrumentation:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Split/splitless, 280°C, split ratio 20:1.

  • Oven Program: Initial temperature 80°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-550 m/z.

Figure 2: Workflow for the GC-MS analysis of byproducts in 3-Chloro-4-methoxybenzenesulfonic acid synthesis.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is highly suitable for the analysis of polar, non-volatile, and thermally labile compounds like sulfonic acids. It allows for the direct analysis of the final product and its byproducts in the reaction mixture without the need for derivatization, simplifying sample preparation and providing a more accurate representation of the product profile.

• Sample Preparation:

  • Take an aliquot of the final reaction mixture.

  • Dilute the sample with the mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to a final concentration of approximately 10-50 µg/mL.

  • Filter the diluted sample through a 0.22 µm syringe filter prior to injection.

• Instrumentation:

  • Liquid Chromatograph: Waters ACQUITY UPLC I-Class System or equivalent.

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • Mass Spectrometer: Waters Xevo G2-XS QTof or equivalent.

  • Ion Source: Electrospray Ionization (ESI), negative mode.

  • Capillary Voltage: 2.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Scan Range: 50-800 m/z.

Data Presentation and Performance Comparison

The choice between GC-MS and LC-MS depends on the specific analytical goals. The following tables summarize the performance characteristics and provide a hypothetical comparison of results for the analysis of byproducts in 3-Chloro-4-methoxybenzenesulfonic acid synthesis.

Table 1: Performance Comparison of GC-MS and LC-MS

Parameter	GC-MS (Analyzing Sulfonyl Chloride)	LC-MS (Analyzing Sulfonic Acid)
Sample Preparation	Multi-step (extraction, drying, dilution); potential for derivatization.	Simple dilution and filtration.
Analytes	Volatile/semi-volatile intermediates and byproducts.	Polar, non-volatile final product and byproducts.
Selectivity	Excellent for isomers with different boiling points.	Excellent for isomers with different polarities.
Sensitivity	High, often in the low ppm to ppb range.	Very high, often in the low ppb to ppt (B1677978) range.
Analysis Time	Typically 15-30 minutes per sample.	Typically 10-20 minutes per sample.
Key Advantage	Good for analyzing the sulfonyl chloride intermediate directly.	Direct analysis of the final product without derivatization.
Key Limitation	Indirect analysis of the final sulfonic acid; potential for thermal degradation of analytes.	Matrix effects can be more pronounced.

Table 2: Hypothetical Quantitative Comparison of Identified Byproducts

Byproduct	Expected Mass (as Sulfonic Acid)	GC-MS (% Relative Abundance)	LC-MS (% Relative Abundance)
3-Chloro-4-methoxybenzenesulfonic acid	222.0	95.2	94.8
2-chloro-5-methoxybenzenesulfonic acid	222.0	2.1	2.5
4-chloro-3-methoxybenzenesulfonic acid	222.0	1.5	1.8
Di-sulfonated Byproduct	302.0	Not Detected	0.7
Diphenyl Sulfone Byproduct	328.0	1.2	0.2

Note: The data in Table 2 is representative and intended for comparative purposes. Actual results will vary based on reaction conditions and analytical methodology.

Conclusion

For the comprehensive analysis of byproducts in the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid, LC-MS emerges as the superior technique . Its ability to directly analyze the polar, non-volatile sulfonic acid and its related impurities without derivatization provides a more accurate and streamlined workflow. While GC-MS is a valuable tool, particularly for analyzing the sulfonyl chloride intermediate, it may fail to detect highly polar byproducts like di-sulfonated species and can be susceptible to inaccuracies due to the multi-step sample preparation process.

For researchers and drug development professionals, employing LC-MS for final product purity assessment and impurity profiling is highly recommended. GC-MS can be a complementary technique for in-process control, monitoring the conversion of the starting material and the formation of the sulfonyl chloride intermediate. The selection of the most appropriate analytical method will ultimately depend on the specific requirements of the analysis, from routine quality control to in-depth structural elucidation of unknown impurities.

References

• 1. shodex.com [shodex.com]

comparing reactivity of 3-Chloro-4-methoxybenzenesulfonic acid with other benzenesulfonic acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of 3-chloro-4-methoxybenzenesulfonic acid against other substituted benzenesulfonic acids. The reactivity of an aromatic compound is fundamentally governed by the nature of the substituents on the benzene (B151609) ring. This document explores these substituent effects, offering a predictive framework for the compound's behavior in various chemical reactions, supported by theoretical principles of organic chemistry.

Theoretical Framework: The Interplay of Substituent Effects

The reactivity of 3-chloro-4-methoxybenzenesulfonic acid is a direct consequence of the electronic properties of its three substituents: the sulfonic acid group (-SO₃H), the chlorine atom (-Cl), and the methoxy (B1213986) group (-OCH₃).

• Sulfonic Acid Group (-SO₃H): This is a powerful electron-withdrawing group and is strongly deactivating towards electrophilic aromatic substitution (EAS). It directs incoming electrophiles to the meta position.[1][2]

• Methoxy Group (-OCH₃): This is a potent electron-donating group due to its strong resonance effect, making it a strong activator for EAS. It directs incoming electrophiles to the ortho and para positions.

• Chloro Group (-Cl): This group exhibits a dual nature. It is deactivating due to its inductive electron withdrawal but directs incoming electrophiles to the ortho and para positions due to resonance.

The net reactivity of the ring is a balance of these competing influences. The powerful activating effect of the methoxy group enhances the ring's nucleophilicity, while the deactivating sulfonic acid and chloro groups diminish it. The directing effects are also crucial, with the methoxy and sulfonic acid groups synergistically directing incoming electrophiles to the C5 position, while the chloro group directs to the C2 and C6 positions.

Caption: Logical relationship of substituent effects on the target compound.

Comparative Data on Reactivity

Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a cornerstone of aromatic chemistry. The rate of these reactions is highly sensitive to the electron density of the aromatic ring. A higher electron density leads to faster reaction rates. The table below provides a predicted qualitative comparison of reactivity for 3-chloro-4-methoxybenzenesulfonic acid and related compounds towards a general electrophile (E⁺).

Compound	Key Substituents	Net Electronic Effect	Predicted Relative Reactivity in EAS
4-Methoxybenzenesulfonic acid	-OCH₃ (Activating), -SO₃H (Deactivating)	Strongly Activated	++++ (Highest)
Toluene-4-sulfonic acid	-CH₃ (Activating), -SO₃H (Deactivating)	Activated	+++
3-Chloro-4-methoxybenzenesulfonic acid	-OCH₃ (Activating), -Cl (Deactivating), -SO₃H (Deactivating)	Moderately Activated/Deactivated	++
Benzenesulfonic acid	-SO₃H (Deactivating)	Deactivated	+
4-Chlorobenzenesulfonic acid	-Cl (Deactivating), -SO₃H (Deactivating)	Strongly Deactivated	- (Lowest)

Rationale: The reactivity order is determined by the sum of the electronic effects of the substituents. The strongly activating methoxy group in 4-methoxybenzenesulfonic acid makes it the most reactive. The addition of a deactivating chloro group in the target molecule significantly tempers this activation. Benzenesulfonic acid serves as a deactivated baseline, and the presence of two deactivating groups in 4-chlorobenzenesulfonic acid renders it the least reactive in this series.

Nucleophilic Aromatic Substitution (NAS)

While less common for simple benzene rings, nucleophilic aromatic substitution can occur if the ring is sufficiently electron-poor, and a good leaving group is present. The presence of two strong electron-withdrawing groups (-SO₃H and -Cl) on the ring of 3-chloro-4-methoxybenzenesulfonic acid makes the displacement of the chloride ion by a strong nucleophile a plausible reaction pathway. This represents a key difference in reactivity compared to benzenesulfonic acids that lack multiple, powerfully deactivating substituents.

Caption: Generalized workflow for a Nucleophilic Aromatic Substitution (NAS) reaction.

Acidity (pKa)

The sulfonic acid functional group is inherently strongly acidic.[1] The substituents on the ring modulate this acidity by influencing the stability of the resulting sulfonate conjugate base. Electron-withdrawing groups stabilize the anion through induction, increasing acidity (lowering pKa). Conversely, electron-donating groups destabilize the anion, decreasing acidity.

Compound	Key Substituents	Electronic Influence on Acidity	Predicted Relative Acidity
4-Chlorobenzenesulfonic acid	-Cl (Withdrawing)	Inductive withdrawal stabilizes anion	+++ (Most Acidic)
3-Chloro-4-methoxybenzenesulfonic acid	-Cl (Withdrawing), -OCH₃ (Donating)	Competing effects	++
Benzenesulfonic acid	(Reference)	Baseline	+
4-Methoxybenzenesulfonic acid	-OCH₃ (Donating)	Resonance donation destabilizes anion	- (Least Acidic)

Rationale: The acidity is enhanced by electron-withdrawing groups. Therefore, 4-chlorobenzenesulfonic acid is predicted to be the strongest acid in this set. The electron-donating methoxy group in 4-methoxybenzenesulfonic acid reduces its acidity compared to the parent compound. 3-Chloro-4-methoxybenzenesulfonic acid presents a middle case, where the inductive withdrawal of the chlorine atom partially counteracts the resonance donation of the methoxy group.

Experimental Protocols

To quantitatively assess the predicted reactivity differences, standardized experimental procedures are required. Below is a representative protocol for comparing reactivity via a desulfonation reaction. The rate of desulfonation often correlates with the ease of the initial sulfonation, providing a measure of the stability and reactivity of the sulfonic acid.[1][2]

Protocol: Comparative Rate of Acid-Catalyzed Desulfonation

Objective: To determine the relative rates of desulfonation for various benzenesulfonic acids by monitoring their concentration over time when heated in a dilute acid solution.

Materials:

• 3-Chloro-4-methoxybenzenesulfonic acid

• Benzenesulfonic acid (for comparison)

• 4-Chlorobenzenesulfonic acid (for comparison)

• Dilute sulfuric acid (e.g., 3 M)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Constant temperature oil bath

• Volumetric flasks and pipettes

• Reaction vials with septa

Procedure:

• Standard Preparation: Prepare stock solutions of each sulfonic acid of a known concentration (e.g., 0.01 M) in deionized water.

• Reaction Setup: In separate reaction vials, add a precise volume of dilute sulfuric acid and place them in a pre-heated oil bath set to a constant temperature (e.g., 150 °C).

• Initiation: At time t=0, inject a small, precise aliquot of one of the sulfonic acid stock solutions into a reaction vial to achieve a known initial concentration.

• Sampling: At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot from the reaction mixture. Immediately quench the reaction by diluting the aliquot in a cold mobile phase.

• Analysis: Analyze each quenched sample by HPLC to determine the concentration of the remaining benzenesulfonic acid.

• Data Processing: Plot the concentration of the sulfonic acid versus time for each compound. The rate of reaction can be determined from the slope of this curve, allowing for a direct quantitative comparison of reactivity.

Caption: Experimental workflow for comparing desulfonation rates.

Conclusion

References

• 1. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]
• 2. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]

Validating the Molecular Blueprint: A Comparative Guide to the Structural Analysis of 3-Chloro-4-methoxybenzenesulfonic Acid

The precise structural confirmation of chemical compounds is a critical step in research and development, particularly within the pharmaceutical and chemical industries. For a molecule such as 3-Chloro-4-methoxybenzenesulfonic acid, a substituted aromatic sulfonic acid, a combination of analytical techniques is employed to unambiguously determine its structure. This guide provides a comparative analysis of mass spectrometry, Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy for the structural validation of this compound, complete with expected data and detailed experimental protocols.

At a Glance: Comparison of Analytical Techniques

The following table summarizes the key information provided by each analytical method for the structural elucidation of 3-Chloro-4-methoxybenzenesulfonic acid.

Parameter	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fourier-Transform Infrared (FTIR) Spectroscopy
Information Provided	Molecular weight, elemental composition, and fragmentation pattern.	Connectivity of atoms, chemical environment of nuclei (¹H and ¹³C), and number of protons.	Presence of functional groups.
Sample Phase	Gas (ionized)	Liquid (solution)	Solid, Liquid, or Gas
Key Data Output	Mass-to-charge ratio (m/z)	Chemical shifts (δ), coupling constants (J)	Wavenumber (cm⁻¹) of absorption
Strengths	High sensitivity, provides molecular formula confirmation.	Provides detailed structural connectivity and isomeric differentiation.	Rapid and non-destructive functional group identification.
Limitations	Isomeric differentiation can be challenging without tandem MS.	Lower sensitivity compared to MS, requires higher sample concentration.	Provides limited information on the overall molecular structure.

Mass Spectrometry: Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides the molecular weight of a compound with high accuracy and offers structural clues through its fragmentation pattern.

Expected Mass Spectrum Data for 3-Chloro-4-methoxybenzenesulfonic Acid:

The mass spectrum of 3-Chloro-4-methoxybenzenesulfonic acid is expected to show a molecular ion peak ([M]⁺ or [M-H]⁻) corresponding to its exact mass. Due to the presence of chlorine, an isotopic pattern for the molecular ion and chlorine-containing fragments will be observed, with peaks at M and M+2 in an approximate ratio of 3:1.[1]

Table 1: Predicted Mass Spectrometry Data

m/z (relative intensity)	Proposed Fragment Ion
222/224 (M⁺)	Molecular Ion
158/160	[M - SO₂]⁺
143/145	[M - SO₂ - CH₃]⁺
115/117	[M - SO₂ - CH₃ - CO]⁺
80	[SO₃H]⁺
64	[SO₂]⁺

Note: The presence of chlorine isotopes (³⁵Cl and ³⁷Cl) will result in ion clusters with a characteristic 3:1 intensity ratio for fragments containing a chlorine atom.

Experimental Protocol: Mass Spectrometry Analysis

A detailed protocol for the analysis of 3-Chloro-4-methoxybenzenesulfonic acid using Electrospray Ionization Mass Spectrometry (ESI-MS) is as follows:

• Sample Preparation: Accurately weigh approximately 1 mg of the purified compound. Dissolve the sample in 1 mL of a suitable solvent, such as methanol (B129727) or acetonitrile, to create a 1 mg/mL stock solution. Further dilute the stock solution to a final concentration of approximately 10 µg/mL with the mobile phase solvent.

• Instrumentation: Utilize a high-resolution mass spectrometer equipped with an electrospray ionization source.

• Instrument Parameters:

  • Ionization Mode: Negative or Positive Ion Mode

  • Capillary Voltage: 3-4 kV

  • Drying Gas Flow: 5-10 L/min

  • Drying Gas Temperature: 300-350 °C

  • Mass Range: m/z 50-500

• Data Acquisition: Infuse the prepared sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min). Acquire the mass spectrum. For fragmentation analysis, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion as the precursor ion and applying collision-induced dissociation (CID).

• Data Analysis: Identify the peak corresponding to the molecular ion and its isotopic pattern. Analyze the fragmentation pattern to deduce the structure of the fragment ions. Compare the observed m/z values with the theoretically calculated exact masses to confirm the identity of the compound. A common fragmentation pathway for aromatic sulfonic acids involves the loss of SO₂.[2][3]

Visualizing Fragmentation: A Graphviz Diagram

Caption: Proposed fragmentation of 3-Chloro-4-methoxybenzenesulfonic acid.

Alternative Analytical Techniques: A Comparative Overview

While mass spectrometry is crucial for determining the molecular weight and formula, other spectroscopic techniques are essential for a complete structural elucidation.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.[5]

• ¹H NMR: Would show distinct signals for the aromatic protons and the methoxy (B1213986) group protons. The chemical shifts and coupling patterns of the aromatic protons would confirm the substitution pattern on the benzene (B151609) ring.

• ¹³C NMR: Would reveal the number of unique carbon atoms in the molecule, including those in the aromatic ring, the methoxy group, and the carbon bearing the sulfonic acid group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Standard experiments include a one-pulse ¹H experiment and a proton-decoupled ¹³C experiment. 2D NMR experiments like COSY and HSQC can be used to establish connectivity.

• Data Analysis: Analyze the chemical shifts, integration, and coupling constants to assign the signals to the respective protons and carbons in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.[5]

Table 2: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
3100-3000	C-H stretch (aromatic)
2950-2850	C-H stretch (methoxy)
1600-1450	C=C stretch (aromatic)
1250-1000	S=O stretch (sulfonic acid)
1250-1000	C-O stretch (aryl ether)
800-600	C-Cl stretch

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use an FTIR spectrometer.

• Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Conclusion

The structural validation of 3-Chloro-4-methoxybenzenesulfonic acid requires a multi-faceted analytical approach. Mass spectrometry is indispensable for determining the molecular weight and elemental composition, with its fragmentation pattern providing key structural insights. NMR spectroscopy complements this by offering a detailed map of the atomic connectivity. Finally, FTIR spectroscopy provides a rapid confirmation of the functional groups present. By integrating the data from these powerful techniques, researchers can achieve an unambiguous confirmation of the molecule's structure, a fundamental requirement for its application in scientific research and development.

References

• 1. Mass spectrometric study on the fragmentation of anisole [inis.iaea.org]
• 2. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aaqr.org [aaqr.org]
• 4. Analytical Techniques for Organic Compounds | Algor Cards [cards.algoreducation.com]
• 5. rroij.com [rroij.com]

A Comparative Guide to the Quantitative Analysis of 3-Chloro-4-methoxybenzenesulfonic Acid in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 3-Chloro-4-methoxybenzenesulfonic acid in complex reaction mixtures is critical for process optimization, yield determination, and quality control in pharmaceutical synthesis. This guide provides a comprehensive comparison of various analytical techniques, offering insights into their performance, detailed experimental protocols, and guidance on selecting the most suitable method for your specific research needs.

At a Glance: Comparison of Analytical Techniques

The choice of analytical method for the quantification of 3-Chloro-4-methoxybenzenesulfonic acid depends on several factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of the most common analytical techniques.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Acid-Base Titration	UV-Vis Spectrophotometry
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Neutralization reaction between the acidic sulfonic acid group and a standard basic solution.	Measurement of the absorbance of ultraviolet or visible light by the analyte in solution.
Typical Analytes	Wide range of non-volatile and thermally labile compounds.	Volatile and thermally stable compounds (requires derivatization for sulfonic acids).	Acidic or basic compounds.	Compounds with chromophores (light-absorbing groups).
Sensitivity	High, especially when coupled with Mass Spectrometry (LC-MS). Detection limits can be in the ng/mL to µg/mL range.	Very high, particularly with specific detectors. Can reach pg levels.	Moderate, typically in the mmol/L to mol/L range.	Low to moderate, typically in the µg/mL to mg/mL range.
Selectivity	High, can be tuned by choice of column, mobile phase, and detector.	High, dependent on the column and detector used. Mass spectrometry provides excellent selectivity.	Low. Will titrate all acidic components in the mixture.	Low. Susceptible to interference from other UV-absorbing compounds.
Sample Preparation	Generally simple, involves dissolution in a suitable solvent and filtration.	Requires derivatization to convert the non-volatile sulfonic acid into a volatile derivative.	Simple dissolution in a suitable solvent.	Simple dissolution in a suitable solvent.
Key Advantages	Versatility for a wide range of compounds, high sensitivity with MS detection.	Excellent separation efficiency for volatile compounds, established and robust methods.	Simple, inexpensive, and does not require sophisticated instrumentation.	Rapid, simple, and non-destructive.
Limitations	Higher cost of instrumentation and consumables.	Not suitable for non-volatile or thermally labile compounds without derivatization.	Lacks selectivity; not suitable for complex mixtures with multiple acidic components.	Lower sensitivity and selectivity compared to chromatographic methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and versatile technique for the quantitative analysis of 3-Chloro-4-methoxybenzenesulfonic acid. Reversed-phase HPLC with ion-pairing chromatography is a particularly effective approach.

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector is suitable.

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A mixture of an aqueous buffer containing an ion-pairing agent and an organic modifier. For example, a gradient of acetonitrile (B52724) in water with 5 mM tetrabutylammonium (B224687) hydrogen sulfate (B86663) as the ion-pairing agent, adjusted to pH 3.0 with phosphoric acid.

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: 30-40 °C.

• Detection Wavelength: Based on the UV spectrum of 3-Chloro-4-methoxybenzenesulfonic acid, a wavelength around 230 nm is appropriate.

2. Sample Preparation:

• Standard Solution: Accurately weigh a known amount of pure 3-Chloro-4-methoxybenzenesulfonic acid reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution.

• Sample Solution: Accurately weigh a sample of the reaction mixture and dissolve it in a known volume of the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

3. Data Presentation: HPLC Performance Data

Parameter	Typical Performance
Linearity (R²)	> 0.999
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL

Note: This data is representative and should be experimentally determined for a specific method.

Workflow for HPLC Analysis

Caption: Workflow for the quantitative analysis of 3-Chloro-4-methoxybenzenesulfonic acid by HPLC.

Gas Chromatography (GC)

Due to the low volatility of sulfonic acids, derivatization is necessary before analysis by GC. This involves converting the sulfonic acid group into a more volatile ester.

Experimental Protocol: GC-MS with Derivatization

1. Derivatization:

• Reagent: A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Procedure:

  • Evaporate a known amount of the sample or standard to dryness under a stream of nitrogen.

  • Add a suitable solvent (e.g., pyridine (B92270) or acetonitrile) and the derivatizing agent (BSTFA with 1% TMCS).

  • Heat the mixture (e.g., at 70°C for 30 minutes) to ensure complete derivatization.

2. Instrumentation and Conditions:

• GC-MS System: A standard GC system coupled with a mass spectrometer (MS) is required for selective detection.

• Column: A non-polar capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split or splitless, depending on the concentration of the analyte.

• Temperature Program: An oven temperature program is used to separate the components, for example, starting at 100°C and ramping up to 300°C.

• MS Detection: Electron ionization (EI) with selected ion monitoring (SIM) for enhanced sensitivity and selectivity.

3. Data Presentation: GC-MS Performance Data

Parameter	Typical Performance
Linearity (R²)	> 0.998
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantitation (LOQ)	5 - 50 ng/mL

Note: This data is representative and should be experimentally determined for a specific method.

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of 3-Chloro-4-methoxybenzenesulfonic acid after derivatization.

Acid-Base Titration

Titration is a classical and straightforward method for quantifying the total acidic content in a sample.

Experimental Protocol: Potentiometric Titration

1. Instrumentation and Reagents:

• Titrator: An automatic potentiometric titrator with a pH electrode.

• Titrant: A standardized solution of a strong base, such as 0.1 M sodium hydroxide (B78521) (NaOH).

• Solvent: A suitable solvent to dissolve the sample, such as a mixture of water and ethanol.

2. Procedure:

• Accurately weigh a sample of the reaction mixture and dissolve it in the chosen solvent.

• Immerse the pH electrode in the sample solution.

• Titrate the sample with the standardized NaOH solution, recording the pH as a function of the titrant volume.

• The equivalence point is determined from the inflection point of the titration curve.

3. Data Presentation: Titration Performance Data

Parameter	Typical Performance
Accuracy (% Bias)	< 1%
Precision (% RSD)	< 1%
Applicable Concentration Range	> 10⁻³ M

Note: This data is representative and depends on the accuracy of standard solutions and endpoint determination.

Logical Flow of Titration

A Comparative Guide to Catalysts for the Synthesis of 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-Chloro-4-methoxybenzenesulfonic acid, a key intermediate in the pharmaceutical and fine chemical industries, is primarily achieved through the electrophilic sulfonation of 2-chloroanisole (B146271). The choice of catalyst and reaction conditions is critical in determining the yield, purity, and regioselectivity of this transformation. This guide provides an objective comparison of various catalytic systems, supported by available experimental data, to aid researchers in selecting the optimal method for their specific needs.

Executive Summary

The sulfonation of 2-chloroanisole involves the introduction of a sulfonic acid group (-SO₃H) onto the aromatic ring. The methoxy (B1213986) group (-OCH₃) is an activating, ortho-para directing group, while the chloro group (-Cl) is a deactivating, ortho-para directing group. The primary desired product is 3-Chloro-4-methoxybenzenesulfonic acid, where sulfonation occurs at the position para to the strongly activating methoxy group. This guide examines traditional sulfonating agents, solid acid catalysts, and modern ionic liquid-based systems, evaluating their performance based on yield, selectivity, and operational considerations.

Comparative Data of Catalytic Systems

Catalyst/Sulfonating Agent	Typical Reaction Conditions	Reported/Expected Yield	Regioselectivity	Advantages	Disadvantages
Concentrated Sulfuric Acid (H₂SO₄)	2-chloroanisole, excess H₂SO₄, 25-100°C, several hours.	Moderate to Good	Good para-selectivity.	Low cost, readily available.	Large excess of acid required, corrosive, generation of significant acidic waste.[1]
Oleum (B3057394) (H₂SO₄ + SO₃)	2-chloroanisole, oleum (e.g., 20% SO₃), 0-50°C, shorter reaction times than H₂SO₄.	Good to High	Good para-selectivity.	Higher reactivity than sulfuric acid, can drive the reaction to completion.[2]	Highly corrosive and hazardous, potential for side reactions (e.g., sulfone formation).[2]
Chlorosulfonic Acid (ClSO₃H)	2-chloroanisole, ClSO₃H, often in a solvent like CH₂Cl₂ or neat, 0-25°C.	High	Good para-selectivity.	Highly reactive, often leads to high conversion in short reaction times.[3][4]	Highly corrosive, reacts violently with water, produces HCl as a byproduct.[3][4]
Solid Acid Catalysts (e.g., Zeolites, Sulfonated Carbon)	2-chloroanisole, catalyst, solvent (e.g., dichloroethane), elevated temperatures (e.g., 80-150°C).	Variable	Can be highly regioselective depending on the catalyst structure.	Reusable, reduced corrosion and waste, potential for high selectivity.[5][6]	May require higher temperatures and longer reaction times, potential for catalyst deactivation.
Ionic Liquids (e.g., [bmim][HSO₄])	2-chloroanisole, sulfonating agent (e.g., SO₃) in an ionic liquid, room temperature to moderate heating.	Good to High	Can exhibit high para-selectivity.	"Green" solvent potential, reusable, can enhance reaction rates and selectivity.[7][8]	Higher cost, potential for product separation challenges.

Experimental Protocols

Below are detailed experimental protocols for key sulfonation methods.

Protocol 1: Sulfonation using Concentrated Sulfuric Acid

This protocol is a general procedure adapted for the sulfonation of 2-chloroanisole.

Materials:

• 2-chloroanisole

• Concentrated sulfuric acid (98%)

• Ice

• Saturated sodium chloride solution

• Sodium hydroxide (B78521) solution (for neutralization if required)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 2-chloroanisole (1 equivalent).

• Cool the flask in an ice bath to 0-5°C.

• Slowly add concentrated sulfuric acid (3-5 equivalents) dropwise to the stirred 2-chloroanisole, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The product, 3-Chloro-4-methoxybenzenesulfonic acid, may precipitate upon cooling and dilution. If not, it can often be salted out by adding a saturated sodium chloride solution.

• Collect the solid product by vacuum filtration and wash with a small amount of cold water.

• The product can be further purified by recrystallization from water or an appropriate aqueous-organic solvent mixture.

Protocol 2: Sulfonation using Chlorosulfonic Acid

This protocol outlines a procedure using the highly reactive chlorosulfonic acid.

Materials:

• 2-chloroanisole

• Chlorosulfonic acid

• Dichloromethane (anhydrous)

• Ice

• Saturated sodium bicarbonate solution

Procedure:

• In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-chloroanisole (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice-salt bath.

• Slowly add chlorosulfonic acid (1.1-1.2 equivalents) dropwise, maintaining the temperature below 5°C. HCl gas will be evolved and should be scrubbed.

• After the addition, allow the mixture to stir at 0°C for 1-2 hours, then warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

• Carefully quench the reaction by slowly pouring the mixture onto crushed ice.

• Separate the organic layer. Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude sulfonyl chloride, which can then be hydrolyzed to the sulfonic acid by treatment with water.

Mandatory Visualizations

Reaction Pathway

Caption: General reaction pathway for the synthesis of 3-Chloro-4-methoxybenzenesulfonic acid.

Experimental Workflow for Sulfonation

Caption: A typical experimental workflow for the synthesis and purification of 3-Chloro-4-methoxybenzenesulfonic acid.

Conclusion

The synthesis of 3-Chloro-4-methoxybenzenesulfonic acid can be effectively achieved through the sulfonation of 2-chloroanisole using various catalytic systems. Traditional methods employing concentrated sulfuric acid or oleum are cost-effective but generate significant waste. Chlorosulfonic acid offers high reactivity but requires careful handling due to its hazardous nature. Modern approaches using solid acid catalysts and ionic liquids present more environmentally friendly alternatives with the potential for high selectivity and catalyst reusability, although they may involve higher initial costs and require further optimization. The selection of the most appropriate catalyst will depend on the specific requirements of the synthesis, including scale, desired purity, cost constraints, and environmental considerations.

References

• 1. chemithon.com [chemithon.com]
• 2. EP0369512A1 - Oleum sulphonation process - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. api.pageplace.de [api.pageplace.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Chloroaluminate Ionic Liquid Immobilized on Magnetic Nanoparticles as a Heterogeneous Lewis Acidic Catalyst for the Friedel–Crafts Sulfonylation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP1324982B1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]

A Comparative Guide to Identifying and Quantifying Impurities in High-Purity 3-Chloro-4-methoxybenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the identification and quantification of impurities in high-purity 3-Chloro-4-methoxybenzenesulfonic acid. Ensuring the purity of this compound is critical in drug development and manufacturing, as even trace impurities can impact the safety and efficacy of the final active pharmaceutical ingredient (API). This document outlines potential impurities, compares the performance of suitable analytical techniques, and provides a detailed experimental protocol for a recommended method.

Understanding Potential Impurities

The most common synthetic route to 3-Chloro-4-methoxybenzenesulfonic acid is the sulfonation of 2-chloroanisole. This process can lead to several potential impurities, including:

• Positional Isomers: During the electrophilic aromatic substitution reaction, the sulfonic acid group can be directed to different positions on the aromatic ring, leading to isomers such as 2-chloroanisole-5-sulfonic acid and 2-chloroanisole-3-sulfonic acid.

• Unreacted Starting Material: Incomplete reaction can result in the presence of residual 2-chloroanisole.

• Byproducts of Side Reactions: Harsh reaction conditions, such as high temperatures or concentrated acids, can lead to side reactions like demethylation of the methoxy (B1213986) group, forming corresponding chlorophenol sulfonic acids, or even hydrolysis of the starting material to 2-chlorophenol.

Comparison of Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC) are the most suitable techniques for the analysis of polar, non-volatile aromatic sulfonic acids. Gas Chromatography (GC) is generally not suitable for these compounds without derivatization due to their low volatility.

Analytical Method	Principle	Advantages	Disadvantages	Typical Performance
High-Performance Liquid Chromatography (HPLC) with UV Detection	Separation based on partitioning between a stationary phase (e.g., C18) and a liquid mobile phase.	Widely available, robust, excellent for separating isomers, good sensitivity with UV detection for aromatic compounds.	May require ion-pairing reagents for good peak shape of strongly acidic compounds, which can be harsh on columns.	LOD: 0.01-0.05 µg/mLLOQ: 0.03-0.15 µg/mLAccuracy: 98-102%Precision (RSD): < 2%
Ion Chromatography (IC) with Suppressed Conductivity Detection	Separation based on ion-exchange with a charged stationary phase.	Excellent for separating and quantifying ionic species, high sensitivity and selectivity for anions, does not require ion-pairing reagents.	Can be more susceptible to matrix effects, requires specialized instrumentation.	LOD: 0.02-0.1 µg/mLLOQ: 0.06-0.3 µg/mLAccuracy: 97-103%Precision (RSD): < 3%
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass-based detection of MS.	Provides structural information for impurity identification, highly sensitive and selective.	Higher cost and complexity compared to HPLC-UV or IC.	LOD: < 0.01 µg/mLLOQ: < 0.03 µg/mLAccuracy: 99-101%Precision (RSD): < 2%

Recommended Analytical Method: High-Performance Liquid Chromatography (HPLC)

For routine quality control and impurity profiling of 3-Chloro-4-methoxybenzenesulfonic acid, a validated reversed-phase HPLC method with UV detection offers a robust, reliable, and cost-effective solution. The following is a detailed experimental protocol.

Experimental Protocol: HPLC Method for Impurity Profiling

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Data acquisition and processing software.

2. Chemicals and Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

• 3-Chloro-4-methoxybenzenesulfonic acid reference standard

• Reference standards for potential impurities (if available)

3. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 20 mM Potassium dihydrogen phosphate buffer (pH adjusted to 2.5 with orthophosphoric acid)

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	95	5
  20	50	50
  25	50	50
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of potassium dihydrogen phosphate in 1 L of HPLC grade water. Adjust the pH to 2.5 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Standard Solution: Accurately weigh and dissolve an appropriate amount of 3-Chloro-4-methoxybenzenesulfonic acid reference standard in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to obtain a known concentration (e.g., 1 mg/mL).

• Sample Solution: Accurately weigh and dissolve the sample of 3-Chloro-4-methoxybenzenesulfonic acid in the diluent to obtain a concentration similar to the standard solution.

• Spiked Sample Solution (for Accuracy): Prepare a sample solution as described above and spike with known amounts of impurity reference standards at different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

5. Method Validation:

The method should be validated according to ICH guidelines, including the following parameters:

• Specificity: Analyze blank, placebo (if applicable), standard, and sample solutions to demonstrate that there is no interference from the diluent or other components at the retention time of the main peak and its impurities.

• Linearity: Prepare a series of solutions of the main compound and each impurity at a minimum of five different concentrations. Plot a graph of peak area versus concentration and determine the correlation coefficient (should be > 0.999).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be detected and quantified with acceptable precision and accuracy. This can be determined by the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Accuracy: Analyze the spiked sample solutions and calculate the percentage recovery of the impurities.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of the sample solution on the same day and under the same operating conditions.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

• Robustness: Intentionally vary chromatographic parameters (e.g., pH of the mobile phase, column temperature, flow rate) to assess the method's reliability.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the identification and quantification of impurities.

Caption: Workflow from synthesis to impurity analysis.

spectroscopic comparison of 3-Chloro-4-methoxybenzenesulfonic acid and its derivatives

A Spectroscopic Comparison of 3-Chloro-4-methoxybenzenesulfonic Acid and Its Derivatives

This guide provides a detailed spectroscopic comparison of 3-Chloro-4-methoxybenzenesulfonic acid and its key derivatives, 3-chloro-4-methoxybenzenesulfonyl chloride and 3-chloro-4-methoxybenzenesulfonamide. The objective is to delineate the unique spectral fingerprints of these closely related molecules, offering a valuable resource for their identification and characterization in research and development. The comparison is based on predicted data from established spectroscopic principles and available data from structurally similar compounds.

Molecular Structures

The key structural differences between 3-Chloro-4-methoxybenzenesulfonic acid and its derivatives lie in the functional group attached to the sulfonyl group. This variation significantly influences their spectroscopic properties.

Spectroscopic Data Comparison

The following tables summarize the predicted and observed spectroscopic data for 3-Chloro-4-methoxybenzenesulfonic acid and its derivatives. These values are essential for distinguishing between these compounds.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data (Predicted)

Compound	Aromatic Protons (δ, ppm)	-OCH₃ Protons (δ, ppm)	Aromatic Carbons (δ, ppm)	-OCH₃ Carbon (δ, ppm)
3-Chloro-4-methoxybenzenesulfonic acid	~7.9 (d), ~7.7 (dd), ~7.1 (d)	~3.9 (s)	~158, ~132, ~130, ~128, ~125, ~112	~56
3-chloro-4-methoxybenzenesulfonyl chloride	~8.0 (d), ~7.8 (dd), ~7.2 (d)	~4.0 (s)	~159, ~135, ~131, ~129, ~126, ~113	~57
3-chloro-4-methoxybenzenesulfonamide	~7.8 (d), ~7.6 (dd), ~7.0 (d)	~3.8 (s)	~157, ~133, ~129, ~127, ~124, ~111	~56

Table 2: IR and Mass Spectrometry Data (Predicted)

Compound	Key IR Absorptions (cm⁻¹)	Molecular Ion (m/z)
3-Chloro-4-methoxybenzenesulfonic acid	3400-3200 (O-H), 1250-1160 & 1080-1010 (S=O), 1250 (C-O), 800-750 (C-Cl)	222.0 (Calculated)
3-chloro-4-methoxybenzenesulfonyl chloride	1380-1365 & 1190-1170 (S=O), 1255 (C-O), 800-750 (C-Cl), 600-500 (S-Cl)	240.0 (Calculated)
3-chloro-4-methoxybenzenesulfonamide	3400-3200 (N-H), 1350-1310 & 1170-1150 (S=O), 1250 (C-O), 800-750 (C-Cl)	221.0 (Calculated)

Experimental Protocols

The following are general protocols for the spectroscopic techniques used in the analysis of 3-Chloro-4-methoxybenzenesulfonic acid and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a suitable deuterated solvent, such as DMSO-d₆, in a 5 mm NMR tube.

• Instrument Setup : Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition : Acquire the proton NMR spectrum using a standard pulse sequence. Key parameters include a spectral width of 0-12 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16 or 64), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is necessary. Due to the lower natural abundance of ¹³C, a longer acquisition time with more scans (e.g., 1024 or more) is required.

• Data Processing : Process the raw data by applying Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method) : Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry KBr powder in an agate mortar. Press the mixture into a transparent pellet using a hydraulic press.

• Instrument Setup : Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Data Acquisition : Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. A background spectrum of the empty spectrometer should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation : For sulfonic acids, derivatization to a more volatile form, such as a methyl ester, is often necessary for electron ionization (EI) or chemical ionization (CI) analysis.[1] This can be achieved by reaction with diazomethane (B1218177) or via the tetramethylammonium (B1211777) salt.[1] For electrospray ionization (ESI), dissolve the sample in a suitable solvent like methanol (B129727) or acetonitrile (B52724) with a small amount of formic acid or ammonia (B1221849) to aid ionization.

• Instrument Setup : Introduce the sample into the mass spectrometer. For ESI, this is typically done via direct infusion or through an HPLC system.

• Data Acquisition : Acquire the mass spectrum in the appropriate mass range. For high-resolution mass spectrometry (HRMS), the instrument is calibrated to ensure accurate mass measurements.

Workflow and Pathway Diagrams

The following diagrams illustrate the general workflow for spectroscopic analysis and the relationship between the parent acid and its derivatives.

General workflow for spectroscopic analysis.

References

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Prudent Disposal of 3-Chloro-4-methoxybenzenesulfonic Acid: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 3-Chloro-4-methoxybenzenesulfonic acid, tailored for researchers, scientists, and professionals in drug development. The procedural guidance aims to ensure the safe management of this chemical waste from the point of generation to its final disposal.

I. Hazard Profile and Personal Protective Equipment (PPE)

Based on the analysis of related chemical compounds, 3-Chloro-4-methoxybenzenesulfonic acid is anticipated to be a corrosive solid, likely causing skin and eye irritation or burns.[1][2] Inhalation of its dust may lead to respiratory tract irritation.[2][3] As a chlorinated organic compound, its disposal requires special consideration to prevent environmental contamination.

Hazard Category	Anticipated Hazard	Recommended Personal Protective Equipment (PPE)
Acute Toxicity	Harmful if swallowed or in contact with skin.	Chemical-resistant gloves (e.g., nitrile, neoprene), lab coat, and closed-toe shoes.[4]
Skin Corrosion/Irritation	Causes skin irritation or burns.[1][2]	Acid-resistant clothing, and elbow-length chemical-resistant gloves.[4][5]
Eye Damage/Irritation	Causes serious eye irritation or damage.[1][2]	Chemical safety goggles and, for larger quantities or splash potential, a face shield.[6]
Respiratory Hazard	May cause respiratory irritation upon inhalation of dust.[1][2]	Use in a well-ventilated area or a chemical fume hood. A respirator may be necessary for large spills.

II. Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

A. Minor Spill (Small quantity in a contained area):

• Alert personnel in the immediate vicinity.

• Wearing the appropriate PPE, contain the spill using a chemical absorbent material suitable for acids. Do not use combustible materials like paper towels.

• For acid spills, neutralization with a weak base such as sodium bicarbonate is recommended.[7][8]

• Carefully scoop the neutralized mixture into a clearly labeled, compatible waste container.

• Decontaminate the spill area with soap and water.

• Report the incident to your laboratory supervisor.

B. Major Spill (Large quantity or outside of a contained area):

• Evacuate the area immediately.

• Alert others and activate the nearest fire alarm if there is a risk of fire.

• Contact your institution's EHS or emergency response team and provide them with the chemical name and location of the spill.

• If safe to do so, close the doors to the affected area to contain vapors.

• Attend to any personnel who may have been exposed, using safety showers or eyewash stations as needed for at least 15 minutes.[9][10]

III. Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Disposal workflow for 3-Chloro-4-methoxybenzenesulfonic acid.

IV. Step-by-Step Disposal Protocol

1. Waste Collection:

• Collect waste 3-Chloro-4-methoxybenzenesulfonic acid, whether in solid form or in solution, in a designated hazardous waste container that is compatible with acidic and chlorinated compounds (e.g., a high-density polyethylene (B3416737) - HDPE - container).

• Do not mix this waste with other waste streams, particularly bases or oxidizing agents, to avoid potentially violent reactions.

2. Labeling:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "3-Chloro-4-methoxybenzenesulfonic acid," and any known or suspected hazard symbols (e.g., corrosive).

• Include the date of waste accumulation.

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.

4. Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a certified hazardous waste disposal contractor.

• Never dispose of 3-Chloro-4-methoxybenzenesulfonic acid down the drain or in regular trash, as this can cause significant environmental harm and damage to plumbing infrastructure.[11]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 3-Chloro-4-methoxybenzenesulfonic acid, protecting both themselves and the environment.

References

• 1. ktpsic.com [ktpsic.com]
• 2. capitalresin.com [capitalresin.com]
• 3. labsaco.com [labsaco.com]
• 4. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 5. blog.storemasta.com.au [blog.storemasta.com.au]
• 6. coactionspecialty.safetynow.com [coactionspecialty.safetynow.com]
• 7. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 8. documents.uow.edu.au [documents.uow.edu.au]
• 9. How to Respond to an Acid Spill in the Workplace | Acid Spill Clean Up [absorbentsonline.com]
• 10. Chemical Spills | Environment, Health & Safety [ehs.ucsf.edu]
• 11. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

Personal protective equipment for handling 3-Chloro-4-methoxybenzenesulfonic acid

Essential Safety and Handling Guide for 3-Chloro-4-methoxybenzenesulfonic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chloro-4-methoxybenzenesulfonic acid could not be located. The following information is based on safety data for structurally similar compounds, including other chlorinated and sulfonated aromatic acids. This guidance should be used as a preliminary reference only. Always consult the specific SDS provided by your chemical supplier before handling this substance.

Researchers, scientists, and drug development professionals must prioritize safety when handling chemical compounds. This guide provides essential, immediate safety and logistical information for 3-Chloro-4-methoxybenzenesulfonic acid, based on data from related substances.

Hazard Identification and Personal Protective Equipment

Based on analogous compounds, 3-Chloro-4-methoxybenzenesulfonic acid is likely to be a corrosive solid that can cause severe skin and eye damage.[1] Inhalation of dust may also be harmful.[1] Therefore, a comprehensive personal protective equipment (PPE) strategy is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles & Face Shield	Chemical splash goggles are mandatory. A face shield should be worn over the goggles for maximum protection.
Hand Protection	Chemical-Resistant Gloves	Nitrile, neoprene, or butyl rubber gloves are recommended. Inspect gloves for any signs of degradation or puncture before use.
Body Protection	Laboratory Coat & Apron	A flame-retardant lab coat is essential. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn.
Respiratory Protection	Respirator	If handling the solid in a way that generates dust, a NIOSH-approved N95 (or better) particulate respirator is necessary.[2] All handling of the solid powder should ideally be done in a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and maintain the integrity of the chemical.

Handling Procedures:

• Ventilation: Always handle 3-Chloro-4-methoxybenzenesulfonic acid in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid Dust Formation: Take care to avoid the generation of dust when transferring the solid.

• Grounding: If transferring large quantities, ensure equipment is properly grounded to prevent static discharge.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in the laboratory.

Storage Procedures:

• Store in a tightly sealed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as strong oxidizing agents and bases.

• Containers should be stored below eye level to minimize the risk of being dropped.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Disposal Steps:

• Containerization: Collect waste 3-Chloro-4-methoxybenzenesulfonic acid and any contaminated materials (e.g., gloves, weighing paper) in a designated, labeled, and sealed hazardous waste container.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name.

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

• Neutralization (for spills): For small spills, cautiously neutralize with a suitable base like sodium bicarbonate, and then absorb with an inert material before placing it in the hazardous waste container. This should only be performed by trained personnel with appropriate PPE.

• Professional Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal company. Do not pour down the drain.[1]

Emergency Procedures

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and shoes immediately. Wash affected area with plenty of soap and water for at least 15 minutes. Seek medical attention.[1]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical attention immediately.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical steps for safely handling and disposing of 3-Chloro-4-methoxybenzenesulfonic acid.

Caption: Logical workflow for the safe handling and disposal of hazardous solid chemicals.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 3-Chloro-4-methoxybenzoic acid 97 37908-96-6 [sigmaaldrich.com]